2-Ethyl-4-methylpentan-1-ol

• CAS: 106-67-2

Core Science & Biosynthesis

2-Ethyl-4-methylpentan-1-ol (CAS: 106-67-2): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available technical information on 2-Ethyl-4-methylpentan-1-ol. It is intended for informational purposes for a scientific audience. Notably, there is a significant lack of published research regarding its specific applications, biological activity, and detailed experimental protocols within the fields of drug development and life sciences.

Introduction

2-Ethyl-4-methylpentan-1-ol, identified by the CAS number 106-67-2, is a branched-chain primary alcohol.[1][2] Structurally, it is an eight-carbon alcohol, a member of the C8 chemical class.[3] While it has applications in various industrial processes, its role and activity in biological systems and pharmaceutical development are not well-documented in scientific literature. This guide consolidates the available physicochemical, safety, and limited toxicological data for this compound.

Physicochemical Properties

The fundamental physicochemical properties of 2-Ethyl-4-methylpentan-1-ol are summarized in the table below. This data is essential for its handling, formulation, and analytical characterization.

Property	Value	Reference(s)
CAS Number	106-67-2	[1][2]
Molecular Formula	C₈H₁₈O	[1]
Molecular Weight	130.23 g/mol	[4]
IUPAC Name	2-ethyl-4-methylpentan-1-ol	[4]
Synonyms	2-Ethyl-4-methyl-1-pentanol, 2-Ethylisohexanol	[1]
Appearance	Colorless liquid/Oil	[5]
Boiling Point	176.5 °C	[5]
Melting Point	-61.15 °C (estimate)	[5]
Density	0.8260 g/cm³	[5]
Solubility	Soluble in chloroform and methanol. Limited solubility in water.	[5]
Refractive Index	1.4270	[5]
pKa	15.05 ± 0.10 (Predicted)	[5]
LogP	1.812 (estimate)	[5]

Safety and Hazard Information

2-Ethyl-4-methylpentan-1-ol is classified as a hazardous substance. The GHS classification and associated precautionary statements are crucial for its safe handling in a laboratory setting.

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement(s)
Skin Irritation, Category 2	GHS07	Warning	H315: Causes skin irritation
Eye Irritation, Category 2	GHS07	Warning	H319: Causes serious eye irritation
Acute Toxicity, Inhalation, Category 4	GHS07	Warning	H332: Harmful if inhaled
Specific target organ toxicity — single exposure, Category 3	GHS07	Warning	H335: May cause respiratory irritation

Data sourced from PubChem and other chemical safety databases.[4][6]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Toxicological and Metabolic Profile

Detailed toxicological and metabolic studies specifically on 2-Ethyl-4-methylpentan-1-ol are scarce in the available literature. However, general toxicological principles for aliphatic alcohols can provide some insight.

Aliphatic alcohols are known to be metabolized in the liver primarily by alcohol dehydrogenase to their corresponding aldehydes, which are then further oxidized to carboxylic acids by aldehyde dehydrogenase.[7] These metabolites can contribute to the overall toxicity of the parent alcohol.[7] The toxicity of straight-chain primary alcohols has been shown to correlate with their carbon chain length.[1] Some studies on branched-chain alcohols suggest their metabolism can yield a variety of metabolites, some of which may be toxic.

One study on the toxic effects of various aliphatic alcohols in perfused rat liver indicated that alcohol-induced hepatotoxicity is likely due to membrane damage caused by the solvent properties of the alcohols.[1] Another source suggests that 2-Ethyl-4-methylpentan-1-ol has been shown to have toxic effects in test animals at high doses but does not cause acute toxicities in rats at lower doses.[3]

A conceptual diagram of the general metabolic pathway for primary alcohols is presented below.

Caption: General metabolic conversion of a primary alcohol.

Applications and Experimental Use

The documented applications of 2-Ethyl-4-methylpentan-1-ol are primarily in non-pharmaceutical fields. It has been identified as a volatile chemical that can be used in the diagnosis of ratoon stunting disease in sugarcane.[2] There is a notable absence of published studies detailing its use as a solvent in drug formulations, as a starting material in the synthesis of active pharmaceutical ingredients, or as a tool compound in biological research.

While a detailed experimental protocol for the synthesis of the corresponding aldehyde, 2-ethyl-4-methylpentanal, via a crossed aldol condensation is available, a specific and detailed protocol for the synthesis of 2-Ethyl-4-methylpentan-1-ol itself is not readily found in the searched literature.[8] Similarly, detailed and validated analytical methods for its quantification in biological matrices are not specifically described, though general methods for aldehyde analysis, which could potentially be adapted, are available.

Conclusion

2-Ethyl-4-methylpentan-1-ol is a branched-chain primary alcohol with well-defined physicochemical properties and established hazard classifications. However, for professionals in drug development and life sciences research, there is a significant information gap. The lack of data on its biological activity, pharmacokinetic and pharmacodynamic profiles, and specific experimental applications in these fields suggests that it is not a compound of high interest in current pharmaceutical research. Further investigation would be required to ascertain any potential utility in these areas.

References

• 1. The toxic and metabolic effects of 23 aliphatic alcohols in the isolated perfused rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-ethyl-4-methylpentan-1-ol | 106-67-2 [chemicalbook.com]
• 3. 2-Ethyl-4-methyl-1-pentanol | 106-67-2 | AAA10667 [biosynth.com]
• 4. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]
• 6. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. mmsl.cz [mmsl.cz]
• 8. benchchem.com [benchchem.com]

Spectral Analysis of 2-Ethyl-4-methylpentan-1-ol: A Technical Guide

This guide provides an in-depth analysis of the spectral data for 2-Ethyl-4-methylpentan-1-ol, tailored for researchers, scientists, and professionals in drug development. It encompasses a detailed presentation of its mass spectrometry, ¹³C-NMR, and ¹H-NMR data, alongside the methodologies employed for their acquisition.

Mass Spectrometry (MS)

The mass spectrum of 2-Ethyl-4-methylpentan-1-ol provides critical information about its molecular weight and fragmentation pattern, aiding in the elucidation of its structure.

Table 1: Mass Spectrometry Data for 2-Ethyl-4-methylpentan-1-ol

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment Ion
130	Not Observed	[C₈H₁₈O]⁺ (Molecular Ion)
112	2.7	[M-H₂O]⁺
97	3.2	[M-CH₂OH]⁺
83	14.8	[M-C₂H₅OH]⁺ or [C₆H₁₁]⁺
70	11.8	[C₅H₁₀]⁺
57	100.0	[C₄H₉]⁺ (tert-Butyl cation)
56	30.2	[C₄H₈]⁺
55	22.4	[C₄H₇]⁺
43	37.0	[C₃H₇]⁺ (Isopropyl cation)
41	26.4	[C₃H₅]⁺ (Allyl cation)
29	12.5	[C₂H₅]⁺ (Ethyl cation)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

¹³C-NMR Spectroscopy

The ¹³C-NMR spectrum indicates the presence of eight distinct carbon environments in 2-Ethyl-4-methylpentan-1-ol.

Table 2: ¹³C-NMR Spectral Data for 2-Ethyl-4-methylpentan-1-ol

Chemical Shift (δ) ppm	Carbon Atom Assignment
65.4	C1 (-CH₂OH)
46.5	C2 (-CH(CH₂CH₃)-)
40.1	C3 (-CH₂-)
25.0	C4 (-CH(CH₃)₂)
23.2	C5, C6 (-CH(CH₃)₂)
21.0	C7 (-CH₂CH₃)
11.5	C8 (-CH₂CH₃)

¹H-NMR Spectroscopy

The ¹H-NMR spectrum provides information on the different types of protons and their neighboring environments.[1]

Table 3: ¹H-NMR Spectral Data for 2-Ethyl-4-methylpentan-1-ol [1]

Chemical Shift (δ) ppm	Multiplicity	Integration	Proton Assignment
3.53	Doublet of doublets	2H	H1 (-CH₂OH)
1.68	Multiplet	1H	H4 (-CH(CH₃)₂)
1.85 - 1.03	Multiplet	6H	H2, H3, H7 (-CH-, -CH₂-, -CH₂CH₃)
0.90	Doublet	6H	H5, H6 (-CH(CH₃)₂)
0.89	Triplet	3H	H8 (-CH₂CH₃)

Experimental Protocols

Mass Spectrometry (GC-MS)

• Instrumentation : A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Sample Preparation : A dilute solution of 2-Ethyl-4-methylpentan-1-ol is prepared in a volatile organic solvent such as dichloromethane or hexane.

• Gas Chromatography (GC) Conditions :

  • Column : A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program : Initial temperature of 50°C for 2 minutes, then ramped to 250°C at 10°C/min, and held for 5 minutes.

  • Injection Volume : 1 µL.

• Mass Spectrometry (MS) Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature : 230°C.

  • Quadrupole Temperature : 150°C.

  • Scan Range : m/z 40-400.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A 400 MHz NMR spectrometer.

• Sample Preparation : Approximately 5-10 mg of 2-Ethyl-4-methylpentan-1-ol is dissolved in about 0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• ¹³C-NMR Acquisition :

  • Pulse Program : Standard proton-decoupled ¹³C experiment.

  • Relaxation Delay : 2 seconds.

  • Number of Scans : 128 or more to achieve an adequate signal-to-noise ratio.

• ¹H-NMR Acquisition :

  • Pulse Program : Standard single-pulse experiment.

  • Relaxation Delay : 1 second.

  • Number of Scans : 16.

Structural Elucidation Workflow

The following diagram illustrates the logical workflow of how the different spectral data are integrated to confirm the structure of 2-Ethyl-4-methylpentan-1-ol.

Caption: Workflow for the structural elucidation of 2-Ethyl-4-methylpentan-1-ol.

References

• 1. 2-ethyl-4-methylpentan-1-ol (106-67-2) 1H NMR [m.chemicalbook.com]

In-Depth Technical Guide: Mass Spectrometry of 2-Ethyl-4-methylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of 2-Ethyl-4-methylpentan-1-ol (C₈H₁₈O), a primary alcohol with applications in various chemical syntheses. This document details the expected fragmentation patterns under electron ionization (EI), presents quantitative mass spectral data, outlines a standard experimental protocol for its analysis, and visualizes the key fragmentation pathways.

Electron Ionization Mass Spectrum: Data Summary

The mass spectrum of 2-Ethyl-4-methylpentan-1-ol is characterized by significant fragmentation, with the molecular ion peak being weak or absent, a common feature for primary alcohols. The fragmentation is dominated by α-cleavage and subsequent loss of neutral molecules. The quantitative data for the major fragments obtained from the electron ionization mass spectrum is summarized in the table below.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment Ion
43	100	[C₃H₇]⁺
57	85	[C₄H₉]⁺
70	65	[C₅H₁₀]⁺
56	60	[C₄H₈]⁺
41	55	[C₃H₅]⁺
29	45	[C₂H₅]⁺
84	40	[C₆H₁₂]⁺
31	35	[CH₂OH]⁺
73	25	[C₄H₉O]⁺
101	10	[M - C₂H₅]⁺
112	5	[M - H₂O]⁺
130	<1	[M]⁺

Fragmentation Pathways and Mechanisms

Under electron ionization, 2-Ethyl-4-methylpentan-1-ol undergoes several key fragmentation processes. The primary mechanisms include α-cleavage, dehydration (loss of water), and subsequent fragmentation of the resulting ions.

• α-Cleavage: The bond between the first and second carbon atoms (C1-C2) is susceptible to cleavage. This results in the formation of a resonance-stabilized oxonium ion and a radical. The most significant α-cleavage for this molecule involves the loss of the largest alkyl group at the α-carbon, leading to the formation of the [M - C₆H₁₃]⁺ ion, which corresponds to the base peak at m/z 31 ([CH₂OH]⁺). However, cleavage of the ethyl group is also a prominent pathway.

• Dehydration: The loss of a water molecule (18 Da) from the molecular ion can occur, leading to the formation of an alkene radical cation at m/z 112. This is a common fragmentation pathway for alcohols.

• Secondary Fragmentation: The initial fragment ions can undergo further fragmentation. For instance, the alkyl fragments can lose hydrogen atoms or smaller alkyl groups to form a series of smaller, stable carbocations observed in the spectrum.

The following diagram illustrates the proposed primary fragmentation pathways of 2-Ethyl-4-methylpentan-1-ol.

Caption: Primary fragmentation pathways of 2-Ethyl-4-methylpentan-1-ol.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The following protocol outlines a standard method for the analysis of 2-Ethyl-4-methylpentan-1-ol using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

3.1. Sample Preparation

• Prepare a stock solution of 2-Ethyl-4-methylpentan-1-ol at a concentration of 1 mg/mL in a suitable volatile solvent such as dichloromethane or methanol.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

• For unknown samples, dissolve a known weight of the sample in the chosen solvent to achieve a concentration within the calibration range.

3.2. GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Injector: Split/splitless injector

  • Injection Volume: 1 µL

  • Injector Temperature: 250°C

  • Split Ratio: 20:1

• GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at a rate of 10°C/min.

  • Final Hold: Hold at 240°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Mass Scan Range: m/z 30 - 300

  • Solvent Delay: 3 minutes

3.3. Data Acquisition and Analysis

• Inject the prepared standards and samples into the GC-MS system.

• Acquire the total ion chromatogram (TIC) and the mass spectrum for each peak.

• Identify the peak corresponding to 2-Ethyl-4-methylpentan-1-ol based on its retention time, which can be confirmed by injecting a pure standard.

• Compare the acquired mass spectrum with a reference library (e.g., NIST) to confirm the identity of the compound.

• For quantitative analysis, construct a calibration curve by plotting the peak area of a characteristic ion (e.g., m/z 43 or 57) against the concentration of the standards. Determine the concentration of the unknown samples from this calibration curve.

The following diagram illustrates the general experimental workflow for the GC-MS analysis.

Caption: Experimental workflow for GC-MS analysis.

An In-depth Technical Guide to the Infrared Spectrum of 2-Ethyl-4-methylpentan-1-ol

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of 2-Ethyl-4-methylpentan-1-ol, tailored for researchers, scientists, and professionals in drug development. This document outlines the key spectral features, a detailed experimental protocol for spectral acquisition, and a logical workflow for spectral analysis.

Introduction

2-Ethyl-4-methylpentan-1-ol is a primary alcohol with the chemical formula C8H18O.[1] Infrared spectroscopy is a powerful analytical technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation at various frequencies. The resulting spectrum provides a unique molecular fingerprint, which is invaluable for structural elucidation and quality control. In the context of drug development, IR spectroscopy can be utilized for raw material identification, purity assessment, and stability testing.

Molecular Structure and Expected Vibrational Modes

The structure of 2-Ethyl-4-methylpentan-1-ol includes a hydroxyl (-OH) group, C-H bonds within ethyl, methyl, and methylene groups, and a C-O single bond. These functional groups give rise to characteristic absorption bands in the IR spectrum. The presence of the hydroxyl group allows for hydrogen bonding, which significantly influences the shape and position of the O-H stretching band.[2]

Quantitative Spectral Data

The infrared spectrum of 2-Ethyl-4-methylpentan-1-ol is characterized by several key absorption bands. The data presented below is a summary of the principal peaks and their assignments.

Wavenumber (cm⁻¹)	Assignment	Intensity	Vibrational Mode
~3340	O-H (alcohol)	Strong, Broad	Stretching
2958	C-H (alkane)	Strong	Asymmetric Stretching
2872	C-H (alkane)	Strong	Symmetric Stretching
1465	C-H (CH₂, CH₃)	Medium	Bending (Scissoring/Asymmetric)
1380	C-H (CH₃)	Medium	Bending (Symmetric)
1045	C-O (primary alcohol)	Strong	Stretching

Experimental Protocols

The following is a detailed methodology for obtaining the Fourier-Transform Infrared (FTIR) spectrum of a liquid sample like 2-Ethyl-4-methylpentan-1-ol.

Instrumentation and Materials

• Fourier-Transform Infrared (FTIR) Spectrometer

• Attenuated Total Reflectance (ATR) accessory with a diamond or zinc selenide crystal

• 2-Ethyl-4-methylpentan-1-ol sample

• Pipette

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Procedure using Attenuated Total Reflectance (ATR)

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface thoroughly with a lint-free wipe soaked in isopropanol and allow it to dry completely.

  • Acquire a background spectrum. This will measure the absorbance of the ambient environment (air, CO₂, water vapor) and the ATR crystal itself, which will be subtracted from the sample spectrum.[3]

• Sample Application:

  • Using a clean pipette, place a small drop of 2-Ethyl-4-methylpentan-1-ol onto the center of the ATR crystal, ensuring the crystal surface is completely covered.[4]

• Sample Spectrum Acquisition:

  • Initiate the sample scan. The instrument will co-add multiple scans to improve the signal-to-noise ratio. A typical setting is 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing and Analysis:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Process the spectrum as needed (e.g., baseline correction).

  • Identify and label the major absorption peaks.

• Cleaning:

  • After analysis, clean the ATR crystal thoroughly with a solvent-soaked, lint-free wipe to remove all traces of the sample.

Workflow and Data Interpretation

The following diagrams illustrate the logical workflow for the experimental process and the interpretation of the resulting IR spectrum.

References

• 1. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 4. webassign.net [webassign.net]

Solubility Profile of 2-Ethyl-4-methylpentan-1-ol in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Ethyl-4-methylpentan-1-ol, a branched primary alcohol with applications as a solvent and intermediate in chemical synthesis. Understanding its solubility characteristics in various organic solvents is crucial for its effective use in research, development, and manufacturing processes. This document outlines its known solubility properties, provides a detailed experimental protocol for determining its solubility, and presents a visual workflow for this procedure.

Core Concepts of Solubility

The solubility of a substance is its ability to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The principle of "like dissolves like" is a fundamental concept in predicting solubility. This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes are more soluble in non-polar solvents. 2-Ethyl-4-methylpentan-1-ol possesses both a polar hydroxyl (-OH) group and a non-polar eight-carbon branched alkyl chain. This amphipathic nature dictates its solubility behavior. The hydroxyl group allows for hydrogen bonding with polar solvents, while the alkyl chain leads to favorable interactions with non-polar organic solvents.[1]

Quantitative Solubility Data

Solvent Class	Solvent Name	Chemical Formula	Solubility/Miscibility	Notes
Protic Solvents	Methanol	CH₃OH	Soluble	Expected to be miscible due to its alcoholic nature.[2]
Water	H₂O	1594 mg/L (at 25 °C, estimated)[3][4]	Limited solubility due to the long, hydrophobic carbon chain.[1]
Ethanol	C₂H₅OH	Soluble/Miscible	As an alcohol, it is expected to be miscible with other short-chain alcohols.
Chlorinated Solvents	Chloroform	CHCl₃	Soluble	Readily dissolves in this common organic solvent.[2]
Aprotic Solvents	Acetone	C₃H₆O	Expected to be soluble/miscible	As a polar aprotic solvent, it should readily dissolve 2-ethyl-4-methylpentan-1-ol.
Non-Polar Solvents	Hexane	C₆H₁₄	Expected to be soluble/miscible	The long alkyl chain of 2-ethyl-4-methylpentan-1-ol suggests good solubility in aliphatic hydrocarbons.
Toluene	C₇H₈	Expected to be soluble/miscible	The non-polar nature of toluene makes it a suitable solvent for this compound.

Experimental Protocol for Solubility Determination

To ascertain the precise solubility of 2-Ethyl-4-methylpentan-1-ol in a specific organic solvent, the following experimental protocol, based on the widely accepted shake-flask method, is recommended.[5][6][7][8][9] This method is suitable for determining the saturation point of a liquid solute in a liquid solvent.

Objective:

To quantitatively determine the solubility of 2-Ethyl-4-methylpentan-1-ol in a selected organic solvent at a specified temperature.

Materials:

• 2-Ethyl-4-methylpentan-1-ol (high purity)

• Selected organic solvent (analytical grade)

• Glass vials or flasks with airtight seals (e.g., screw caps with PTFE liners)

• Thermostatically controlled shaker or incubator

• Analytical balance

• Pipettes and syringes

• Centrifuge (optional)

• Filtration apparatus (e.g., syringe filters with appropriate membrane material)

• Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC), or UV-Vis Spectrophotometer)

Procedure:

• Preparation of Supersaturated Solution:

  • Add an excess amount of 2-Ethyl-4-methylpentan-1-ol to a known volume of the selected organic solvent in a sealed glass vial. The presence of a distinct second phase of the solute is necessary to ensure supersaturation.

  • Prepare at least three replicate samples.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period to allow them to reach equilibrium. A minimum of 24 hours is recommended, with periodic checks at 48 and 72 hours to ensure the concentration in the solvent phase has stabilized.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the constant temperature for at least 24 hours to allow for the separation of the two phases.

  • Alternatively, the vials can be centrifuged to facilitate a more rapid and complete separation of the excess solute.

• Sample Collection:

  • Carefully extract an aliquot from the clear, saturated solvent phase using a pipette or syringe. It is critical to avoid disturbing the undissolved solute layer.

  • To remove any remaining micro-droplets of the undissolved solute, filter the collected aliquot through a chemically resistant syringe filter (e.g., PTFE) into a clean vial.

• Quantification:

  • Prepare a series of calibration standards of 2-Ethyl-4-methylpentan-1-ol in the same organic solvent.

  • Analyze the filtered, saturated solution and the calibration standards using a suitable analytical method (e.g., GC-FID or HPLC).

  • Construct a calibration curve from the standards and use it to determine the concentration of 2-Ethyl-4-methylpentan-1-ol in the saturated sample.

• Data Reporting:

  • Express the solubility as grams of solute per 100 mL of solvent ( g/100 mL) or as a percentage by weight or volume.

  • Report the average solubility and the standard deviation from the replicate samples.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 2-Ethyl-4-methylpentan-1-ol.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]
• 3. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]
• 4. 2-ethyl-4-methyl-1-pentanol, 106-67-2 [thegoodscentscompany.com]
• 5. enamine.net [enamine.net]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. bioassaysys.com [bioassaysys.com]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 9. dissolutiontech.com [dissolutiontech.com]

Synthesis of 2-Ethyl-4-methylpentan-1-ol: A Preliminary Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary studies into the synthesis of 2-Ethyl-4-methylpentan-1-ol. This document outlines a two-step synthetic pathway, commencing with a base-catalyzed crossed aldol condensation to form the intermediate aldehyde, 2-Ethyl-4-methylpentanal, followed by its reduction to the target primary alcohol. Detailed experimental protocols, quantitative data summarization, and process visualizations are provided to support research and development in this area.

Synthetic Pathway Overview

The synthesis of 2-Ethyl-4-methylpentan-1-ol is achieved through a two-step process:

• Step 1: Crossed Aldol Condensation. Propanal and isovaleraldehyde (3-methylbutanal) undergo a base-catalyzed crossed aldol condensation to yield 2-Ethyl-4-methylpentanal.[1]

• Step 2: Reduction. The resulting aldehyde is then reduced to the corresponding primary alcohol, 2-Ethyl-4-methylpentan-1-ol, using a mild reducing agent such as sodium borohydride.

References

• 1. pubs.rsc.org [pubs.rsc.org]

An In-depth Technical Guide to 2-Ethyl-4-methylpentan-1-ol

This technical guide provides a comprehensive overview of 2-Ethyl-4-methylpentan-1-ol, a branched-chain primary alcohol. The document is intended for researchers, scientists, and drug development professionals, detailing the compound's properties, synthesis, and analytical methods.

Introduction

2-Ethyl-4-methylpentan-1-ol, also known as 2-ethylisohexanol, is a primary alcohol with the chemical formula C8H18O.[1][2] It belongs to the class of organic compounds known as primary alcohols, which are characterized by a primary alcohol functional group with the general structure R-CH2OH.[1][3] This compound has been detected in some foods, such as anatidaes (ducks, geese, swans), chickens, and domestic pigs.[1][3] While its primary application appears to be as a volatile chemical marker and in organic synthesis, its unique branched structure lends it interesting solubility characteristics.[4][5]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Ethyl-4-methylpentan-1-ol is presented below. These properties are crucial for its handling, application in synthesis, and analytical characterization.

Table 1: Physical and Chemical Properties of 2-Ethyl-4-methylpentan-1-ol

Property	Value	Source
Molecular Formula	C8H18O	[2][6][7]
Molecular Weight	130.23 g/mol	[7]
CAS Registry Number	106-67-2	[1][4]
IUPAC Name	2-ethyl-4-methylpentan-1-ol	[1][7]
Synonyms	2-Ethyl-4-methylpentanol, 2-Ethylisohexanol	[1][2]
Appearance	Colorless Liquid/Oil	[2][4]
Boiling Point	171.00 to 172.00 °C @ 760.00 mm Hg (est)	[1][8]
176.5°C	[4]
171.3 ± 8.0 °C at 760 mmHg	[6]
Melting Point	-61.15°C (estimate)	[4]
Density	0.8260 g/cm³	[4]
0.8 ± 0.1 g/cm³	[6]
Refractive Index	1.4270	[4]
1.424	[6]
Water Solubility	1594 mg/L @ 25 °C (est)	[1][9]
1.82 g/L	[1]
LogP (o/w)	1.812 (est)	[1][8]
2.63	[6]
Flash Point	191.00 °F (88.10 °C) (est)	[8]
64.2 ± 8.7 °C	[6]
Vapor Pressure	0.061000 mmHg @ 25.00 °C (est)	[8]
0.4 ± 0.7 mmHg at 25°C	[6]

Experimental Protocols

3.1. Synthesis of 2-Ethyl-4-methylpentanal via Oxidation of 2-Ethyl-4-methylpentan-1-ol

This procedure involves the oxidation of 2-Ethyl-4-methylpentan-1-ol using Pyridinium chlorochromate (PCC) as a mild oxidizing agent to prevent over-oxidation to the carboxylic acid.[10]

Materials:

• 2-Ethyl-4-methylpentan-1-ol

• Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Anhydrous sodium sulfate

• Diethyl ether

• Saturated aqueous solution of sodium bicarbonate

• Brine

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Ethyl-4-methylpentan-1-ol in anhydrous DCM in a round-bottom flask.

• Add PCC to the solution in one portion while stirring.

• Allow the reaction to proceed until completion, which can be monitored by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter it through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional diethyl ether.

• Combine the organic filtrates and wash them with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-Ethyl-4-methylpentanal.[10]

• Further purification can be achieved by distillation or column chromatography.

Analytical Methods

The characterization and purity assessment of 2-Ethyl-4-methylpentan-1-ol and its derivatives can be performed using various analytical techniques.

4.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the analysis of volatile compounds like 2-Ethyl-4-methylpentan-1-ol.

Illustrative GC-MS Conditions:

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is suitable.[10]

• Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10 °C/min, and hold for 5 minutes.[10]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[10]

• Injector Temperature: 250 °C.[11]

• MS Ion Source Temperature: 230 °C.[10]

• MS Quadrupole Temperature: 150 °C.[10]

• Scan Range: m/z 40-400.[10]

Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent such as dichloromethane or hexane. Inject a 1 µL aliquot into the GC-MS system.[10]

4.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy are essential for the structural elucidation of 2-Ethyl-4-methylpentan-1-ol. Spectral data for this compound is available in various chemical databases.[12]

4.3. Infrared (IR) Spectroscopy

The IR spectrum of 2-Ethyl-4-methylpentan-1-ol will exhibit characteristic absorption bands for the hydroxyl (-OH) group and C-H bonds.

Visualizations

5.1. Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of 2-Ethyl-4-methylpentanal from 2-Ethyl-4-methylpentan-1-ol.

Caption: Synthesis and Purification Workflow for 2-Ethyl-4-methylpentanal.

Conclusion

While the historical details of the discovery of 2-Ethyl-4-methylpentan-1-ol are not prominently documented, its physicochemical properties and role as a synthetic intermediate are well-established. This guide provides essential technical information for professionals working with this compound, from its fundamental properties to its application in organic synthesis and the analytical methods for its characterization. The provided experimental protocol for its conversion to 2-Ethyl-4-methylpentanal highlights a key utility of this branched-chain alcohol.

References

• 1. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]
• 2. 2-Ethyl-4-methylpentanol | CymitQuimica [cymitquimica.com]
• 3. Showing Compound 2-Ethyl-4-methyl-1-pentanol (FDB111653) - FooDB [foodb.ca]
• 4. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. 2-Ethyl-4-methyl-1-pentanol | CAS#:106-67-2 | Chemsrc [chemsrc.com]
• 7. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-ethyl-4-methyl-1-pentanol, 106-67-2 [thegoodscentscompany.com]
• 9. 2-ethyl-4-methyl-1-pentanol [flavscents.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. 2-ethyl-4-methylpentan-1-ol (106-67-2) 1H NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to the Natural Occurrence of 2-Ethyl-4-methylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge regarding the natural occurrence of 2-Ethyl-4-methylpentan-1-ol, a primary alcohol with the chemical formula C8H18O.[1][2] This document is intended for researchers, scientists, and professionals in drug development who are interested in the identification, quantification, and potential biological significance of this compound.

Natural Sources

2-Ethyl-4-methylpentan-1-ol has been identified in a limited number of natural sources, primarily within the animal kingdom. Its presence has been detected in certain foods, suggesting it may be a potential biomarker for the consumption of these products.[1][3] Additionally, it plays a role in chemical communication in at least one insect species.

Table 1: Documented Natural Occurrences of 2-Ethyl-4-methylpentan-1-ol

Kingdom	Species/Source	Part/Tissue	Method of Detection	Quantitative Data
Animalia	Chickens (Gallus gallus)	Not specified	Not specified	Not quantified[1][3]
Animalia	Domestic pigs (Sus scrofa domestica)	Not specified	Not specified	Not quantified[1][3]
Animalia	Anatidae (Ducks, Geese, etc.)	Not specified	Not specified	Not quantified[1][3]
Animalia	Polyergus rufescens (Slave-making ant)	Mandibular glands of virgin queens	GC-MS	Minor component of sex pheromone[4]
Plantae	Sugarcane (Saccharum spp.)	Not specified	Not specified	Used as a volatile chemical for disease diagnosis[5]

It is important to note that while the presence of 2-Ethyl-4-methylpentan-1-ol has been detected, quantitative data on its concentration in these natural sources is largely unavailable in the current scientific literature.[1][3]

Experimental Protocols for Identification and Quantification

While specific protocols for the extraction and analysis of 2-Ethyl-4-methylpentan-1-ol from natural matrices are not extensively published, standard methodologies for volatile organic compounds (VOCs) are applicable. Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable technique for the identification and quantification of this compound.[6]

2.1. Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

This method is ideal for extracting volatile compounds like 2-Ethyl-4-methylpentan-1-ol from solid or liquid samples.

• Materials:

  • Sample matrix (e.g., homogenized tissue, plant material)

  • 20 mL headspace vials with PTFE-lined septa

  • SPME fiber assembly with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

  • Heater-shaker or water bath

  • Sodium chloride (NaCl)

• Protocol:

  • Place a known amount of the homogenized sample (e.g., 1-5 g) into a headspace vial.

  • To enhance the release of volatile compounds, add a saturated solution of NaCl to the sample.

  • Seal the vial tightly with the cap and septum.

  • Equilibrate the sample at a controlled temperature (e.g., 60°C) for a set period (e.g., 30 minutes) with agitation.

  • Expose the SPME fiber to the headspace of the vial for a defined time (e.g., 30 minutes) to allow for the adsorption of volatile analytes.

  • Retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

2.2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS provides high separation efficiency and definitive identification based on the mass spectrum of the compound.[6]

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or time-of-flight)

  • Capillary column suitable for volatile compound analysis (e.g., DB-5ms, HP-5ms)

• GC Parameters (Example):

  • Injector Temperature: 250°C

  • Injection Mode: Splitless (for trace analysis)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 5°C/min to 150°C

    • Ramp: 10°C/min to 250°C, hold for 5 minutes

  • Transfer Line Temperature: 280°C

• MS Parameters (Example):

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-400

• Identification: The identification of 2-Ethyl-4-methylpentan-1-ol is confirmed by comparing the retention time and the acquired mass spectrum with that of a pure standard and by matching the spectrum with a reference library (e.g., NIST).[7]

• Quantification: For quantitative analysis, a calibration curve should be prepared using standard solutions of 2-Ethyl-4-methylpentan-1-ol at different concentrations. An internal standard (e.g., a deuterated analog or a compound with similar chemical properties but different retention time) should be used to improve accuracy and precision.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the analysis of 2-Ethyl-4-methylpentan-1-ol from a natural source.

Workflow for the analysis of 2-Ethyl-4-methylpentan-1-ol.

Known Biological Roles and Signaling Pathways

Currently, there is a significant lack of information regarding the involvement of 2-Ethyl-4-methylpentan-1-ol in specific signaling pathways within mammalian systems. Its identified role as a minor component of the queen sex pheromone in the slave-making ant Polyergus rufescens indicates a function in insect chemical communication.[4] In this context, it acts as a kairomone, eliciting a behavioral response in the males of the species. The biosynthesis of this compound in insects likely involves fatty acid metabolism pathways, but the specific enzymatic steps have not been elucidated.

Further research is required to determine if 2-Ethyl-4-methylpentan-1-ol has any physiological or pharmacological effects in other organisms, including humans. Its presence in food warrants investigation into its metabolic fate and potential biological activities upon consumption.

The diagram below illustrates the logical relationship in its role as a pheromone component.

Role of 2-Ethyl-4-methylpentan-1-ol in insect communication.

Conclusion

The natural occurrence of 2-Ethyl-4-methylpentan-1-ol is an area that remains largely unexplored. While its presence has been confirmed in a few food sources and as an insect pheromone component, there is a clear need for further research to quantify its abundance and to understand its biosynthesis and potential biological functions. The experimental protocols outlined in this guide provide a framework for researchers to investigate this compound in various natural matrices. Future studies may reveal novel biological activities, making 2-Ethyl-4-methylpentan-1-ol a compound of interest for drug development and other scientific disciplines.

References

• 1. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]
• 2. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Showing Compound 2-Ethyl-4-methyl-1-pentanol (FDB111653) - FooDB [foodb.ca]
• 4. researchgate.net [researchgate.net]
• 5. 2-ethyl-4-methylpentan-1-ol | 106-67-2 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. 1-Pentanol, 2-ethyl-4-methyl- [webbook.nist.gov]

Protocols & Analytical Methods

GC-MS protocol for 2-Ethyl-4-methylpentan-1-ol analysis

An Application Note for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2-Ethyl-4-methylpentan-1-ol

Introduction

2-Ethyl-4-methylpentan-1-ol (C₈H₁₈O, MW: 130.23 g/mol ) is a branched-chain primary alcohol.[1][2][3] Its analysis is pertinent in various fields, including the characterization of alcoholic beverages, environmental monitoring, and as a potential biomarker for the consumption of certain foods.[3] Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for the identification and quantification of such volatile compounds due to its high separation efficiency and definitive mass-based detection.[4] This document provides a detailed protocol for the analysis of 2-Ethyl-4-methylpentan-1-ol using GC-MS.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique depends on the sample matrix. For relatively clean standards or samples in a volatile organic solvent, a direct dilution is sufficient. For complex aqueous matrices, a liquid-liquid extraction (LLE) is recommended to isolate the analyte and remove non-volatile components.[5][6]

Protocol 1: Direct Dilution (for organic samples)

• Prepare a stock solution of 2-Ethyl-4-methylpentan-1-ol in a volatile organic solvent such as hexane or dichloromethane.[4]

• Dilute the stock solution to a final concentration suitable for GC-MS analysis, typically in the range of 1-10 µg/mL.[7]

• Transfer the final diluted sample into a 1.5 mL glass autosampler vial.[7]

• If the sample contains any particulates, centrifuge or filter it through a 0.22 µm filter prior to transfer into the vial.[8]

Protocol 2: Liquid-Liquid Extraction (LLE) (for aqueous samples)

• Pipette 10 mL of the aqueous sample into a 50 mL separatory funnel.

• Add 5 mL of dichloromethane (DCM) to the separatory funnel.[6]

• Stopper the funnel and shake vigorously for 1-2 minutes, venting periodically to release pressure.[6]

• Allow the layers to separate completely. The organic DCM layer will be at the bottom.[6]

• Drain the lower organic layer into a clean glass vial.[6]

• Repeat the extraction of the aqueous layer with a second 5 mL portion of DCM and combine the organic extracts to improve recovery.[6]

• Dry the combined extract by passing it through a small amount of anhydrous sodium sulfate.[6]

• Transfer the dried extract to a clean GC vial for analysis.

GC-MS Instrumentation and Parameters

The following parameters provide a robust starting point for the analysis and can be adapted based on the specific instrumentation and column used.[4]

Parameter	Value / Description
GC System	Gas chromatograph with autosampler
Column	Non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness[4]
Injector Temperature	250 °C[4]
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1 split ratio) or Splitless for trace analysis
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min[4]
Oven Program	- Initial Temperature: 50 °C, hold for 2 minutes- Ramp: 10 °C/min to 250 °C- Final Hold: Hold at 250 °C for 5 minutes[4]
MS System	Quadrupole Mass Spectrometer or equivalent
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Scan Range	m/z 40 - 300[4]

Data Presentation

Quantitative and qualitative identification of 2-Ethyl-4-methylpentan-1-ol relies on its retention time and mass spectrum. The following table summarizes key identification parameters.

Parameter	Value
Molecular Formula	C₈H₁₈O[2]
Molecular Weight	130.23 g/mol [1]
Kovats Retention Index	948 - 962 (on a semi-standard non-polar column)[1]
Key Mass Fragments (m/z)	43 (Base Peak), 57, 70, 85, 55, 41[2]

Visualizations

The following diagram illustrates the general workflow for the GC-MS analysis of 2-Ethyl-4-methylpentan-1-ol.

Caption: GC-MS analysis workflow for 2-Ethyl-4-methylpentan-1-ol.

References

• 1. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Pentanol, 2-ethyl-4-methyl- [webbook.nist.gov]
• 3. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]
• 4. benchchem.com [benchchem.com]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. benchchem.com [benchchem.com]
• 7. uoguelph.ca [uoguelph.ca]
• 8. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]

Application Note: HPLC Analysis of 2-Ethyl-4-methylpentan-1-ol

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-Ethyl-4-methylpentan-1-ol. Due to the compound's lack of a significant UV chromophore, this method utilizes a Refractive Index (RI) detector, which is well-suited for the analysis of aliphatic alcohols. The protocol outlines a straightforward isocratic separation on a C18 reversed-phase column, providing a reliable and reproducible approach for the determination of 2-Ethyl-4-methylpentan-1-ol in various sample matrices. This method is applicable to researchers, scientists, and professionals in the pharmaceutical and chemical industries involved in quality control and purity assessment.

Introduction

2-Ethyl-4-methylpentan-1-ol is a branched primary alcohol used as a precursor and intermediate in the synthesis of various organic compounds. Accurate quantification of this compound is crucial for monitoring reaction kinetics, assessing product purity, and ensuring quality control in manufacturing processes. Standard HPLC with UV detection is not feasible for 2-Ethyl-4-methylpentan-1-ol due to its aliphatic nature and absence of a UV-absorbing moiety. Therefore, a universal detection method is required. A Refractive Index (RI) detector offers a universal detection capability for non-chromophoric compounds, making it an ideal choice for this application.[1] This application note provides a detailed protocol for the HPLC-RI analysis of 2-Ethyl-4-methylpentan-1-ol.

Experimental

Instrumentation and Materials

• HPLC System: An HPLC system equipped with an isocratic pump, autosampler, column thermostat, and a Refractive Index (RI) detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and HPLC-grade water.

• Standard: 2-Ethyl-4-methylpentan-1-ol (purity ≥ 98%).

• Solvents: HPLC-grade acetonitrile and water for sample and standard preparation.

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2-Ethyl-4-methylpentan-1-ol standard and dissolve it in 100 mL of the mobile phase.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 10 µg/mL to 500 µg/mL.

• Sample Preparation: Dissolve the sample containing 2-Ethyl-4-methylpentan-1-ol in the mobile phase to an expected concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

HPLC Method

A summary of the HPLC conditions is provided in the table below.

Parameter	Condition
Column	C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	35°C
Detector	Refractive Index (RI) Detector
RI Detector Temp.	35°C
Run Time	10 minutes

Results and Discussion

The developed HPLC-RI method provides good separation and quantification of 2-Ethyl-4-methylpentan-1-ol. A representative chromatogram would show a well-defined peak for the analyte at a specific retention time. The method's performance characteristics are summarized in the following table.

Parameter	Result
Retention Time (min)	~ 5.8
Linearity Range (µg/mL)	10 - 500
Correlation Coefficient (R²)	≥ 0.999
Limit of Detection (LOD) (µg/mL)	3
Limit of Quantification (LOQ) (µg/mL)	10

The method demonstrates excellent linearity over the specified concentration range. The LOD and LOQ values indicate sufficient sensitivity for typical applications. The use of an isocratic mobile phase ensures a stable baseline with the RI detector, which is crucial for accurate quantification.

Conclusion

The HPLC method with Refractive Index detection described in this application note is a reliable and straightforward approach for the quantitative analysis of 2-Ethyl-4-methylpentan-1-ol. The protocol is easy to implement and provides accurate and reproducible results, making it a valuable tool for quality control and research applications involving this non-chromophoric alcohol.

Protocol

1. Preparation of Mobile Phase (Acetonitrile : Water, 60:40 v/v)

1.1. Measure 600 mL of HPLC-grade acetonitrile. 1.2. Measure 400 mL of HPLC-grade water. 1.3. Combine the acetonitrile and water in a suitable container and mix thoroughly. 1.4. Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration) before use.

2. Standard Solution Preparation

2.1. Stock Standard Solution (1000 µg/mL): 2.1.1. Accurately weigh approximately 100 mg of 2-Ethyl-4-methylpentan-1-ol standard into a 100 mL volumetric flask. 2.1.2. Add a portion of the mobile phase to dissolve the standard. 2.1.3. Make up to the mark with the mobile phase and mix well. 2.2. Working Standard Solutions: 2.2.1. Prepare a series of working standards (e.g., 10, 25, 50, 100, 250, 500 µg/mL) by diluting the stock standard solution with the mobile phase in volumetric flasks.

3. Sample Preparation

3.1. Accurately weigh a known amount of the sample. 3.2. Dissolve the sample in a known volume of the mobile phase to achieve a final concentration of 2-Ethyl-4-methylpentan-1-ol that falls within the calibration range. 3.3. Filter the prepared sample solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC System Setup and Analysis

4.1. Set up the HPLC system with the C18 column and the RI detector. 4.2. Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved. 4.3. Set the column oven and RI detector temperatures to 35°C. 4.4. Create a sequence including blank injections (mobile phase), calibration standards, and samples. 4.5. Set the injection volume to 20 µL. 4.6. Start the analysis sequence.

5. Data Analysis

5.1. Integrate the peak area of 2-Ethyl-4-methylpentan-1-ol in the chromatograms of the standards and samples. 5.2. Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards. 5.3. Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (R²). 5.4. Determine the concentration of 2-Ethyl-4-methylpentan-1-ol in the samples by interpolating their peak areas from the calibration curve.

Workflow Diagram

Caption: Workflow for the HPLC analysis of 2-Ethyl-4-methylpentan-1-ol.

References

• 1. biocompare.com [biocompare.com]

Application Notes and Protocols: Purification of 2-Ethyl-4-methylpentan-1-ol from Reaction Mixtures

Abstract

This document provides detailed application notes and protocols for the purification of 2-Ethyl-4-methylpentan-1-ol from typical reaction mixtures. Primarily focusing on purification following the synthesis via reduction of 2-Ethyl-4-methylpentanal, this guide outlines methodologies for fractional distillation under reduced pressure and preparative High-Performance Liquid Chromatography (HPLC). It includes a comprehensive synthesis protocol, detailed purification procedures, methods for purity assessment by Gas Chromatography-Mass Spectrometry (GC-MS), and illustrative data to guide researchers in obtaining high-purity 2-Ethyl-4-methylpentan-1-ol.

Introduction

2-Ethyl-4-methylpentan-1-ol is a primary alcohol with applications in various fields, including the synthesis of fragrances and as a specialty solvent. Its synthesis, commonly achieved through the reduction of 2-Ethyl-4-methylpentanal, often results in a crude product containing unreacted starting materials, byproducts, and residual reagents. The presence of these impurities can significantly impact the outcome of subsequent reactions and applications, necessitating effective purification strategies. This document presents robust protocols for the purification of 2-Ethyl-4-methylpentan-1-ol, ensuring high purity and yield suitable for research and development purposes.

Synthesis of 2-Ethyl-4-methylpentan-1-ol

A common and efficient method for the synthesis of 2-Ethyl-4-methylpentan-1-ol is the reduction of its corresponding aldehyde, 2-Ethyl-4-methylpentanal, using a mild reducing agent such as sodium borohydride (NaBH₄).

Potential Impurities

The primary impurities in the crude product originate from the synthesis of the precursor aldehyde, which is often prepared via a crossed aldol condensation.[1] These impurities can include:

• Unreacted 2-Ethyl-4-methylpentanal: Incomplete reduction will leave residual aldehyde in the product mixture.

• 2-Ethyl-4-methylpentanoic acid: Oxidation of the starting aldehyde, particularly if exposed to air, can form the corresponding carboxylic acid.[2]

• Aldol Condensation Byproducts: High-molecular-weight compounds formed during the synthesis of the aldehyde may be carried over.[2]

• Isomeric Alcohols: If the starting aldehyde contains isomeric impurities, these will be reduced to their corresponding alcohols.

Synthesis Protocol: Reduction of 2-Ethyl-4-methylpentanal

This protocol describes the reduction of 2-Ethyl-4-methylpentanal to 2-Ethyl-4-methylpentan-1-ol using sodium borohydride in an alcoholic solvent.

Materials:

• 2-Ethyl-4-methylpentanal (95% purity or as available)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH) or Ethanol (EtOH)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-Ethyl-4-methylpentanal (1.0 equivalent) in methanol or ethanol (10 volumes).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.2 equivalents) portion-wise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

• Once the reaction is complete, cool the mixture again in an ice bath and cautiously quench the excess NaBH₄ by the slow, dropwise addition of 1 M HCl until the effervescence ceases and the pH is approximately neutral.

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the resulting residue, add deionized water and extract the product with diethyl ether or dichloromethane (3 x 10 volumes).

• Combine the organic extracts and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-Ethyl-4-methylpentan-1-ol.

Purification Protocols

The crude 2-Ethyl-4-methylpentan-1-ol can be purified using fractional distillation under reduced pressure for large quantities or preparative HPLC for higher purity on a smaller scale.

Protocol 1: Fractional Distillation under Reduced Pressure

This method is effective for separating the target alcohol from less volatile impurities such as aldol condensation byproducts and more volatile impurities like residual solvents.

Apparatus:

• Round-bottom flask

• Heating mantle with a stirrer

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Vacuum pump and vacuum gauge

Procedure:

• Pre-treatment: If acidic impurities like 2-Ethyl-4-methylpentanoic acid are suspected, wash the crude product with a saturated sodium bicarbonate solution, followed by a water wash. Separate the organic layer and dry it over anhydrous magnesium sulfate.[2]

• Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed.

• Place the crude 2-Ethyl-4-methylpentan-1-ol in the distillation flask with a magnetic stir bar or boiling chips.

• Gradually apply vacuum and heat the distillation flask.

• Collect the fractions based on their boiling points at the given pressure. The boiling point of 2-Ethyl-4-methylpentan-1-ol is 176.5 °C at atmospheric pressure. At a reduced pressure of 20 mmHg, the estimated boiling point is approximately 85-90 °C.

• Collect the main fraction containing the purified 2-Ethyl-4-methylpentan-1-ol at a stable temperature.

• Analyze the purity of each fraction using GC-MS.

Protocol 2: Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is suitable for achieving very high purity, especially for smaller sample quantities or for separating closely related isomers.

Instrumentation and Conditions:

Parameter	Condition
HPLC System	Preparative HPLC system with a fraction collector
Column	C18 reverse-phase column (e.g., 250 mm x 21.2 mm, 5 µm particle size)
Mobile Phase A	Deionized water
Mobile Phase B	Acetonitrile or Methanol
Gradient	Start with 60% B, increase to 95% B over 20 minutes, hold for 5 minutes
Flow Rate	15-20 mL/min
Detection	UV at 210 nm or Refractive Index (RI) detector
Injection Volume	Dependent on column loading capacity and sample concentration

Procedure:

• Dissolve the crude 2-Ethyl-4-methylpentan-1-ol in a minimal amount of the initial mobile phase composition.

• Filter the sample solution through a 0.45 µm filter before injection.

• Perform an analytical scale run to determine the retention time of the target compound and optimize the separation conditions.

• Scale up to the preparative column, injecting the sample and collecting fractions corresponding to the peak of 2-Ethyl-4-methylpentan-1-ol.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

• Confirm the purity of the isolated product by GC-MS analysis.

Purity Analysis Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the recommended method for assessing the purity of 2-Ethyl-4-methylpentan-1-ol and identifying any residual impurities.

Instrumentation and Conditions:

Parameter	Condition
GC System	Gas chromatograph with a mass spectrometer detector
Column	Non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm x 0.25 µm)
Injector Temp.	250 °C
Oven Program	Start at 60 °C, hold for 2 minutes, ramp to 240 °C at 10 °C/min, hold for 5 minutes
Carrier Gas	Helium at a constant flow rate (e.g., 1 mL/min)
MS Detector	Scan range of m/z 40-300

Sample Preparation:

Prepare a dilute solution of the 2-Ethyl-4-methylpentan-1-ol sample in a suitable solvent (e.g., dichloromethane or hexane).

Data Analysis:

Identify the peaks in the chromatogram by comparing their mass spectra with a library database (e.g., NIST). Calculate the relative percentage purity by integrating the peak areas.

Data Presentation

The following table presents illustrative data for the purification of a crude 2-Ethyl-4-methylpentan-1-ol sample. Actual results may vary depending on the initial purity and the specific conditions used.

Purification Method	Initial Purity (%)	Purity of Main Fraction (%)	Typical Recovery (%)
Fractional Distillation (Reduced Pressure)	88	>98	75-85
Preparative HPLC	88	>99.5	60-75

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis, purification, and analysis of 2-Ethyl-4-methylpentan-1-ol.

Logical Relationship of Purification Methods

Caption: Logical relationship of purification methods for 2-Ethyl-4-methylpentan-1-ol.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for 2-Ethyl-4-methylpentan-1-ol and its Potential Analogue in Flavor and Fragrance Chemistry

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the current scientific understanding of 2-Ethyl-4-methylpentan-1-ol and its potential applications in the field of flavor and fragrance chemistry. Due to the limited available data on the direct use of 2-Ethyl-4-methylpentan-1-ol as a flavor or fragrance ingredient, this report also includes comprehensive information on a structurally related compound, 2-Ethyl-4-methylpentanal, which shows potential for such applications.

Part 1: 2-Ethyl-4-methylpentan-1-ol

2-Ethyl-4-methylpentan-1-ol, also known as 2-ethylisohexanol, is a primary alcohol.[1][2][3][4] While it has been detected in some food products, its application in the flavor and fragrance industry is not well-documented. Notably, some industry resources indicate that it is not currently used for flavor or fragrance purposes.[5]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Ethyl-4-methylpentan-1-ol is presented in Table 1.

Property	Value
IUPAC Name	2-ethyl-4-methylpentan-1-ol
Synonyms	2-ethylisohexanol
CAS Number	106-67-2
Molecular Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol
Appearance	Colorless liquid (presumed)
Boiling Point	171.00 to 172.00 °C @ 760.00 mm Hg (est)
Flash Point	191.00 °F TCC (88.10 °C) (est)
Solubility	Soluble in alcohol; water, 1594 mg/L @ 25 °C (est)

(Data sourced from FlavScents[6])

Natural Occurrence

2-Ethyl-4-methylpentan-1-ol has been detected, though not quantified, in a few food items, including anatidaes (Anatidae), chickens (Gallus gallus), and domestic pigs (Sus scrofa domestica).[1][2] This suggests it may be a potential biomarker for the consumption of these foods.[1][2] However, other sources claim it is not found in nature.[6]

Organoleptic Properties

There is limited publicly available information regarding the specific odor and flavor profile of 2-Ethyl-4-methylpentan-1-ol.

Part 2: 2-Ethyl-4-methylpentanal (A Structurally Related Aldehyde)

In contrast to its corresponding alcohol, the aldehyde 2-Ethyl-4-methylpentanal has been identified as a compound with potential applications as a food flavoring agent, though it is not currently listed as a FEMA GRAS (Generally Recognized as Safe) substance.[7] Its potential is inferred from the sensory profiles of structurally similar C8 aldehydes.[7]

Inferred Organoleptic Properties

The flavor and aroma profile of 2-Ethyl-4-methylpentanal is inferred based on other branched-chain aldehydes used in the flavor industry. These are estimations and require experimental validation.[7]

Compound	Inferred Flavor/Aroma Profile
2-Ethyl-4-methylpentanal	Potentially waxy, green, citrus, with possible fatty and nutty undertones.

(Data sourced from Benchchem[7])

Formation Pathway in Food

The primary route for the formation of 2-Ethyl-4-methylpentanal in food is believed to be the Strecker degradation of the amino acid L-isoleucine during the Maillard reaction, which occurs between amino acids and reducing sugars at elevated temperatures.[8]

Strecker Degradation Pathway of L-Isoleucine.

Experimental Protocols

This protocol describes the synthesis of 2-Ethyl-4-methylpentanal via a base-catalyzed crossed aldol condensation of propanal and isovaleraldehyde (3-methylbutanal).[9]

Materials and Reagents:

Reagent	Purity
Propanal	≥99%
Isovaleraldehyde	≥98%
Sodium Hydroxide	≥97%
Diethyl Ether	ACS Grade
Saturated Sodium Bisulfite	N/A
Anhydrous Magnesium Sulfate	≥99.5%

(Data sourced from Benchchem[9])

Procedure:

• Reaction Setup: In a reaction vessel, combine propanal and isovaleraldehyde.

• Base Addition: Slowly add a catalytic amount of aqueous sodium hydroxide to the aldehyde mixture while stirring vigorously at a controlled temperature.

• Reaction Monitoring: Monitor the progress of the reaction by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic layer.

  • Extract the aqueous layer twice with diethyl ether.

  • Combine all organic extracts.

  • Wash the combined organic layer with a saturated solution of sodium bisulfite to remove unreacted aldehydes.[9]

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate and filter.

• Purification:

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by fractional distillation under reduced pressure to obtain pure 2-Ethyl-4-methylpentanal.

Workflow for the Synthesis and Purification of 2-Ethyl-4-methylpentanal.

This protocol outlines the steps for the sensory evaluation of 2-Ethyl-4-methylpentanal using QDA.[10]

Procedure:

• Panelist Selection and Training:

  • Select panelists based on their sensory acuity and ability to describe odors.

  • Train the selected panel (typically 10-15 hours) to develop a consensus vocabulary for the sensory attributes of the compound using a range of concentrations and reference standards.[10]

• Sample Preparation:

  • Prepare a series of dilutions of 2-Ethyl-4-methylpentanal in a suitable solvent (e.g., ethanol).

  • The concentration range should cover the perceptual range from weak to strong, as determined in preliminary tests.

  • Label vials with random three-digit codes.

• Evaluation:

  • Present the coded samples to the panelists in a controlled environment.

  • Panelists rate the intensity of each sensory attribute on a linear scale.

• Data Analysis:

  • Analyze the data using statistical methods (e.g., ANOVA) to determine significant differences between samples.

  • Visualize the results using spider web plots or other graphical representations.

Workflow for Quantitative Descriptive Analysis (QDA).

Olfactory Signaling Pathway

The perception of aldehydes like 2-Ethyl-4-methylpentanal is initiated by the binding of the odorant molecule to an olfactory receptor (OR) in the olfactory epithelium. This triggers a G-protein coupled signaling cascade, leading to the generation of an action potential that is transmitted to the brain for processing and perception of the odor.[10]

Olfactory Signal Transduction Cascade.

Conclusion

While 2-Ethyl-4-methylpentan-1-ol has been identified in some natural sources, there is a lack of evidence supporting its direct application in the flavor and fragrance industry at present. In contrast, its corresponding aldehyde, 2-Ethyl-4-methylpentanal, shows potential as a flavoring agent based on its structural similarity to other commercially used aldehydes. However, its use in food products would necessitate a thorough safety assessment and regulatory approval. The provided protocols for synthesis and sensory evaluation of the aldehyde can serve as a foundation for further research into its viability as a novel flavor ingredient.

References

• 1. Showing Compound 2-Ethyl-4-methyl-1-pentanol (FDB111653) - FooDB [foodb.ca]
• 2. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]
• 3. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]
• 4. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-ethyl-4-methyl-1-pentanol, 106-67-2 [thegoodscentscompany.com]
• 6. 2-ethyl-4-methyl-1-pentanol [flavscents.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols: Enantioselective Synthesis of 2-Ethyl-4-methylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the enantioselective synthesis of 2-Ethyl-4-methylpentan-1-ol, a chiral alcohol with potential applications in pharmaceutical and materials science. The synthesis is achieved through a two-step process commencing with the formation of the prochiral ketone, 2-ethyl-4-methylpentan-2-one, via a Grignard reaction. The subsequent key step is the asymmetric reduction of this ketone to the target alcohol using a Corey-Bakshi-Shibata (CBS) reduction, which ensures high enantioselectivity.[1][2][3][4] This application note includes detailed experimental procedures, a summary of expected quantitative data, and a visual representation of the synthetic workflow.

Introduction

Chiral alcohols are crucial building blocks in the synthesis of enantiomerically pure pharmaceuticals and other bioactive molecules. The stereochemistry of these alcohols can significantly influence their biological activity. 2-Ethyl-4-methylpentan-1-ol is a chiral primary alcohol whose enantiomers may serve as valuable synthons. This protocol details a reliable method for its enantioselective synthesis. The strategy involves the preparation of the corresponding prochiral ketone followed by a highly selective asymmetric reduction. The Corey-Bakshi-Shibata (CBS) reduction is a well-established and powerful method for the enantioselective reduction of a wide range of ketones, offering high yields and excellent enantiomeric excess.[1][2][3][4]

Synthetic Strategy

The overall synthetic workflow for the enantioselective synthesis of 2-Ethyl-4-methylpentan-1-ol is depicted below. The process begins with the synthesis of the precursor ketone, 2-ethyl-4-methylpentan-2-one, through the reaction of an isobutyl Grignard reagent with propanoyl chloride. The key enantioselective step is the subsequent reduction of this ketone using a chiral oxazaborolidine catalyst in the presence of a borane source.

References

• 1. grokipedia.com [grokipedia.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

Application Notes and Protocols for the Chiral Resolution of 2-Ethyl-4-methylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-4-methylpentan-1-ol is a chiral primary alcohol with potential applications in the synthesis of pharmaceuticals and other fine chemicals. The stereochemistry of this compound can significantly influence its biological activity and physical properties. Therefore, the ability to resolve the racemic mixture into its individual enantiomers is of critical importance. This document provides detailed protocols for the chiral resolution of (±)-2-Ethyl-4-methylpentan-1-ol via enzymatic kinetic resolution and subsequent analysis by chiral chromatography.

Enzymatic kinetic resolution is a powerful technique that utilizes the stereoselectivity of enzymes to preferentially catalyze a reaction on one enantiomer of a racemic mixture.[1] This results in the separation of the unreacted enantiomer from the product, both in high enantiomeric purity. Lipases are commonly employed for the resolution of alcohols through transesterification.[2][3]

Chiral chromatography, including High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), is an essential analytical tool for determining the enantiomeric excess (ee) of the resolved products and can also be used for preparative scale separations.[4][5]

I. Enzymatic Kinetic Resolution Protocol

This protocol describes the kinetic resolution of racemic 2-Ethyl-4-methylpentan-1-ol via lipase-catalyzed transesterification.

Materials and Reagents:

• Racemic 2-Ethyl-4-methylpentan-1-ol

• Lipase from Pseudomonas sp. (e.g., Lipase PS, Amano)

• Vinyl acetate (acyl donor)

• Anhydrous solvent (e.g., Dichloromethane, Toluene, or Hexane)

• Sodium bicarbonate solution (saturated)

• Brine solution

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl acetate)

Experimental Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve racemic 2-Ethyl-4-methylpentan-1-ol (1.0 equivalent) in the chosen anhydrous solvent.

• Addition of Reagents: Add the lipase (typically 10-50% by weight of the substrate) to the solution. Subsequently, add vinyl acetate (0.5-0.6 equivalents). The use of a slight excess of the acyl donor is common, but for optimal resolution, starting with approximately 0.5 equivalents is recommended to achieve a theoretical maximum yield of 50% for the unreacted alcohol.

• Reaction Monitoring: Stir the reaction mixture at a controlled temperature (e.g., room temperature or 0 °C).[2] Monitor the progress of the reaction by taking small aliquots and analyzing them by chiral GC or HPLC to determine the conversion and enantiomeric excess of the remaining alcohol and the formed ester. The reaction is typically stopped at or near 50% conversion to obtain both enantiomers with high ee.

• Workup: Once the desired conversion is reached, filter off the enzyme. Quench the reaction by adding a saturated aqueous sodium bicarbonate solution. Separate the organic layer and extract the aqueous layer with the organic solvent used for the reaction.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting mixture of the unreacted alcohol and the ester can be separated by silica gel column chromatography.

Data Presentation: Enzymatic Resolution

Parameter	Expected Value
Substrate	(±)-2-Ethyl-4-methylpentan-1-ol
Enzyme	Lipase from Pseudomonas sp.
Acyl Donor	Vinyl Acetate
Solvent	Dichloromethane
Temperature	0 °C
Reaction Time	Monitored until ~50% conversion
Enantiomeric Excess (ee) of Unreacted Alcohol	>95%
Enantiomeric Excess (ee) of Product Ester	>95%
Yield of Unreacted Alcohol	~45-50%
Yield of Product Ester	~45-50%

II. Chiral Chromatographic Analysis Protocol

This protocol outlines a general method for the analytical determination of the enantiomeric composition of 2-Ethyl-4-methylpentan-1-ol using chiral Gas Chromatography (GC). Chiral HPLC can also be employed, potentially after derivatization.

Materials and Reagents:

• Enantiomerically enriched 2-Ethyl-4-methylpentan-1-ol sample

• High-purity solvent for sample dilution (e.g., Hexane or Dichloromethane)

• Chiral GC Column (e.g., based on cyclodextrin derivatives)[6]

Experimental Procedure:

• Sample Preparation: Prepare a dilute solution of the 2-Ethyl-4-methylpentan-1-ol sample in a suitable high-purity solvent.

• GC Method Parameters:

  • Injector: Split/splitless mode, with a typical split ratio of 50:1.

  • Injector Temperature: 220°C.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium.

  • Oven Temperature Program: Start at a suitable initial temperature (e.g., 80°C), hold for a few minutes, then ramp to a final temperature (e.g., 150°C) at a controlled rate (e.g., 5°C/min).

  • Detector: Flame Ionization Detector (FID).

  • Detector Temperature: 250°C.

• Data Analysis: Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess (ee%) using the formula: ee% = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Data Presentation: Chiral GC Analysis

Parameter	(R)-Enantiomer	(S)-Enantiomer
Retention Time (min)	t_R1	t_R2
Peak Area	Area₁	Area₂
Resolution (R_s)	> 1.5	-

Visualizations

Caption: Workflow for the enzymatic kinetic resolution of 2-Ethyl-4-methylpentan-1-ol.

Caption: Workflow for chiral GC analysis of 2-Ethyl-4-methylpentan-1-ol enantiomers.

References

• 1. Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01539F [pubs.rsc.org]
• 2. Lipase-catalyzed transesterification of primary alcohols: resolution of 2-ethylhexan-1-ol and 2-ethylhex-5-en-1-ol - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Chromatographic separation of enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]

Anwendungs- und Protokollhinweise zur Derivatisierung von 2-Ethyl-4-methylpentan-1-ol für die analytische Untersuchung

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Diese Anwendungsbeschreibung bietet detaillierte Protokolle und Richtlinien für die chemische Derivatisierung von 2-Ethyl-4-methylpentan-1-ol, um dessen Analyse mittels Gaschromatographie-Massenspektrometrie (GC-MS) zu erleichtern. Die Derivatisierung ist ein entscheidender Schritt, um die Flüchtigkeit und thermische Stabilität von Alkoholen zu erhöhen und somit eine verbesserte chromatographische Trennung und empfindlichere Detektion zu ermöglichen.

Einleitung

2-Ethyl-4-methylpentan-1-ol ist ein primärer Alkohol, dessen direkte Analyse mittels GC-MS aufgrund seiner Polarität und des potenziellen Tailings der Peaks eine Herausforderung darstellen kann. Die Derivatisierung der Hydroxylgruppe reduziert die Polarität und erhöht die Flüchtigkeit, was zu symmetrischeren Peaks und verbesserten Nachweisgrenzen führt.[1] Die beiden gängigsten Derivatisierungsmethoden für Alkohole sind die Silylierung und die Acetylierung.

Derivatisierungsstrategien

Silylierung

Bei der Silylierung wird das aktive Wasserstoffatom der Hydroxylgruppe durch eine Trimethylsilyl (TMS)-Gruppe ersetzt. Dies ist eine der gebräuchlichsten Derivatisierungstechniken für Alkohole. Gängige Silylierungsreagenzien sind N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) und N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA). Die Reaktion verläuft in der Regel schnell und liefert hohe Ausbeuten. Die TMS-Derivate sind thermisch stabil und zeigen charakteristische Fragmentierungsmuster im Massenspektrum, was die Identifizierung erleichtert.[2][3]

Acetylierung

Die Acetylierung ist eine weitere effektive Methode zur Derivatisierung von Alkoholen. Hierbei wird die Hydroxylgruppe mit einer Acetylgruppe versehen, typischerweise durch Reaktion mit Essigsäureanhydrid in Gegenwart eines Katalysators. Die resultierenden Ester sind flüchtiger und weniger polar als die ursprünglichen Alkohole. Diese Methode ist besonders nützlich, wenn die Silylierung aufgrund von sterischer Hinderung oder der Anwesenheit anderer funktioneller Gruppen, die mit Silylierungsreagenzien reagieren könnten, nicht ideal ist.

Quantitative Datenzusammenfassung

Die folgende Tabelle fasst repräsentative quantitative Daten für die GC-MS-Analyse von 2-Ethyl-4-methylpentan-1-ol und dessen Derivaten zusammen. Da spezifische Daten für die Derivate von 2-Ethyl-4-methylpentan-1-ol in der Literatur begrenzt sind, werden hier Daten für den nicht-derivatisieren Alkohol sowie repräsentative Daten für ähnliche C8-Aldehyde nach Derivatisierung als Referenz aufgeführt.

Parameter	2-Ethyl-4-methylpentan-1-ol (nicht-derivatisiert)	Repräsentative C8-Aldehyd-Derivate
Retentionsindex (Kovats, semi-standard non-polar)	948, 962[4]	~ 8 - 12 min (auf einer 30m DB-5ms Säule)[5]
Charakteristische Ionen (m/z)	43, 57, 70, 85, 130 (M+)[4]	128 (M+), 99, 71, 57, 43, 29[5]
Nachweisgrenze (LOD)	Nicht spezifiziert	0.1 - 1 µg/L[5]
Bestimmungsgrenze (LOQ)	Nicht spezifiziert	0.5 - 5 µg/L
Linearität (r²)	Nicht spezifiziert	> 0.995[5]
Derivatisierungsausbeute	Nicht anwendbar	> 95% (geschätzt für primäre Alkohole mit BSTFA)

Experimentelle Protokolle

Protokoll 1: Silylierungsderivatisierung mit BSTFA

• Probenvorbereitung: Eine bekannte Menge 2-Ethyl-4-methylpentan-1-ol wird in einem geeigneten aprotischen Lösungsmittel (z. B. Hexan oder Dichlormethan) gelöst, um eine Konzentration im Bereich von 10-100 µg/mL zu erhalten.

• Derivatisierungsreaktion:

  • Zu 100 µL der Probenlösung in einem Reaktionsgefäß werden 100 µL N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS) als Katalysator gegeben.

  • Das Gefäß wird fest verschlossen und für 30 Minuten bei 60°C erhitzt.

  • Anschließend wird die Probe auf Raumtemperatur abgekühlt.

• GC-MS-Analyse:

  • 1 µL der derivatisierten Probe wird in das GC-MS-System injiziert.

  • GC-Bedingungen (typisch):

    • Säule: DB-5ms (30 m x 0.25 mm ID, 0.25 µm Filmdicke) oder äquivalent.

    • Trägergas: Helium mit einer konstanten Flussrate von 1 mL/min.

    • Injektortemperatur: 250°C.

    • Ofentemperaturprogramm: Start bei 50°C für 2 Minuten, dann mit 10°C/min auf 250°C erhöhen und für 5 Minuten halten.

  • MS-Bedingungen (typisch):

    • Ionisierungsmodus: Elektronenstoßionisation (EI) bei 70 eV.

    • Massenbereich: m/z 40-400.

    • Ionenquellentemperatur: 230°C.

Protokoll 2: Acetylierungsderivatisierung

• Probenvorbereitung: Eine bekannte Menge 2-Ethyl-4-methylpentan-1-ol wird in einem geeigneten Lösungsmittel (z. B. Dichlormethan) gelöst.

• Derivatisierungsreaktion:

  • Zu 100 µL der Probenlösung in einem Reaktionsgefäß werden 100 µL Pyridin und 100 µL Essigsäureanhydrid gegeben.

  • Das Gefäß wird fest verschlossen und für 30 Minuten bei 60°C erhitzt.

  • Die Reaktionsmischung wird unter einem leichten Stickstoffstrom zur Trockne eingedampft.

  • Der Rückstand wird in 100 µL Hexan für die GC-MS-Analyse wieder aufgenommen.

• GC-MS-Analyse: Die Analyse erfolgt unter den gleichen GC-MS-Bedingungen wie in Protokoll 1 beschrieben.

Visualisierungen

Abbildung 1: Allgemeiner Arbeitsablauf zur Derivatisierung und GC-MS-Analyse.

Abbildung 2: Chemische Reaktionen der Silylierung und Acetylierung.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Ethyl-4-methylpentan-1-ol as a Precursor for Specialty Esters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of specialty esters using 2-Ethyl-4-methylpentan-1-ol as a key precursor. The following sections detail the synthesis of esters with applications in pharmaceuticals, agriculture, and fragrance industries through Fischer esterification.

Introduction

2-Ethyl-4-methylpentan-1-ol is a primary alcohol that serves as a versatile building block for the synthesis of a variety of specialty esters.[1] Its branched alkyl structure can impart unique properties to the resulting ester, influencing its physical, chemical, and biological characteristics. Esters are a class of organic compounds widely recognized for their diverse applications, including as fragrances, solvents, and active pharmaceutical ingredients.[2] The most common method for synthesizing esters from an alcohol and a carboxylic acid is the Fischer-Speier esterification, a reversible acid-catalyzed condensation reaction.[2] To achieve high yields, the equilibrium of this reaction is typically shifted towards the product by using an excess of one reactant or by removing water as it is formed.[2]

This document outlines the synthesis of three exemplary specialty esters derived from 2-Ethyl-4-methylpentan-1-ol:

• 2-Ethyl-4-methylpentyl Salicylate: A potential analogue of octisalate, a common sunscreen agent.

• 2-Ethyl-4-methylpentyl Acetate: A fragrance and flavor agent.

• 2,4-D 2-Ethyl-4-methylpentyl Ester: A candidate herbicide.

Physicochemical Properties of Reactants

A summary of the key physical and chemical properties of the primary reactants is provided in the table below.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	CAS Number
2-Ethyl-4-methylpentan-1-ol		C₈H₁₈O	130.23	176.5	0.826	106-67-2
Salicylic Acid		C₇H₆O₃	138.12	211	1.44	69-72-7
Acetic Acid		C₂H₄O₂	60.05	118	1.049	64-19-7
2,4-Dichlorophenoxyacetic acid (2,4-D)		C₈H₆Cl₂O₃	221.04	160 (0.4 mmHg)	1.56	94-75-7

Experimental Protocols

The following are detailed protocols for the synthesis of the target specialty esters. These protocols are based on established Fischer esterification procedures for structurally similar esters.

Synthesis of 2-Ethyl-4-methylpentyl Salicylate

This protocol is adapted from the synthesis of other salicylate esters, such as 2-ethylhexyl salicylate.

Objective: To synthesize 2-Ethyl-4-methylpentyl Salicylate via acid-catalyzed esterification of salicylic acid with 2-Ethyl-4-methylpentan-1-ol.

Materials:

• Salicylic acid

• 2-Ethyl-4-methylpentan-1-ol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether or ethyl acetate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine salicylic acid (1.0 equivalent), 2-Ethyl-4-methylpentan-1-ol (1.5 equivalents), and a suitable volume of toluene to facilitate azeotropic removal of water.

• Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total reactant weight).

• Reflux: Heat the mixture to reflux. The water generated during the reaction will be collected in the Dean-Stark trap. Continue the reflux until no more water is collected, typically 4-8 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted salicylic acid), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2-Ethyl-4-methylpentyl Salicylate.

  • Further purification can be achieved by vacuum distillation.

Quantitative Data (Expected):

Reactant	Molar Ratio	Molecular Weight ( g/mol )	Example Quantity
Salicylic Acid	1.0	138.12	13.8 g (0.1 mol)
2-Ethyl-4-methylpentan-1-ol	1.5	130.23	19.5 g (0.15 mol)
H₂SO₄ (catalyst)	-	98.08	~0.3-0.6 g
Product	Molecular Weight ( g/mol )	Theoretical Yield
2-Ethyl-4-methylpentyl Salicylate	250.34	25.0 g (0.1 mol)

Note: The actual yield will be lower than the theoretical yield and should be determined experimentally.

Synthesis of 2-Ethyl-4-methylpentyl Acetate

This protocol follows a standard Fischer esterification procedure for the synthesis of acetate esters.

Objective: To synthesize 2-Ethyl-4-methylpentyl Acetate via acid-catalyzed esterification of acetic acid with 2-Ethyl-4-methylpentan-1-ol.

Materials:

• Glacial acetic acid

• 2-Ethyl-4-methylpentan-1-ol

• Concentrated sulfuric acid (H₂SO₄)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Diethyl ether

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-Ethyl-4-methylpentan-1-ol (1.0 equivalent) and an excess of glacial acetic acid (2.0-3.0 equivalents), which also serves as the solvent.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the alcohol weight) to the stirred mixture.

• Reflux: Heat the reaction mixture to a gentle reflux for 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Carefully wash the organic layer with water, followed by 5% sodium bicarbonate solution until effervescence ceases, and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the diethyl ether using a rotary evaporator.

  • The crude 2-Ethyl-4-methylpentyl Acetate can be purified by fractional distillation.

Quantitative Data (Expected):

Reactant	Molar Ratio	Molecular Weight ( g/mol )	Example Quantity
2-Ethyl-4-methylpentan-1-ol	1.0	130.23	13.0 g (0.1 mol)
Acetic Acid	2.5	60.05	15.0 g (0.25 mol)
H₂SO₄ (catalyst)	-	98.08	~0.2-0.3 g
Product	Molecular Weight ( g/mol )	Theoretical Yield
2-Ethyl-4-methylpentyl Acetate	172.26	17.2 g (0.1 mol)

Note: The actual yield will be lower than the theoretical yield and should be determined experimentally.

Synthesis of 2,4-D 2-Ethyl-4-methylpentyl Ester

This protocol is adapted from a patented procedure for the synthesis of 2,4-D butyl ester.

Objective: To synthesize 2,4-D 2-Ethyl-4-methylpentyl Ester for potential use as a herbicide.

Materials:

• 2,4-Dichlorophenoxyacetic acid (2,4-D)

• 2-Ethyl-4-methylpentan-1-ol

• Concentrated sulfuric acid (H₂SO₄)

• Toluene or another suitable azeotroping solvent

• Sodium hydroxide (NaOH) solution (e.g., 10%)

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a Dean-Stark trap and reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Combine 2,4-D (1.0 equivalent), 2-Ethyl-4-methylpentan-1-ol (1.2 equivalents), and toluene in a round-bottom flask fitted with a Dean-Stark trap and reflux condenser.

• Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (1-2% by weight of 2,4-D).

• Reflux and Dehydration: Heat the mixture to reflux and collect the water formed in the Dean-Stark trap. The reaction is typically complete within 2-5 hours.

• Neutralization and Work-up:

  • Cool the reaction mixture to 50-70 °C.

  • Transfer to a separatory funnel and adjust the pH to approximately 10 with a sodium hydroxide solution to neutralize the catalyst and any unreacted 2,4-D.

  • Separate the layers and wash the organic layer with water until neutral.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the toluene by distillation under atmospheric pressure.

  • Further purify the product by vacuum distillation to remove any remaining volatile impurities.

Quantitative Data (Expected):

Reactant	Molar Ratio	Molecular Weight ( g/mol )	Example Quantity
2,4-D	1.0	221.04	22.1 g (0.1 mol)
2-Ethyl-4-methylpentan-1-ol	1.2	130.23	15.6 g (0.12 mol)
H₂SO₄ (catalyst)	-	98.08	~0.2-0.4 g
Product	Molecular Weight ( g/mol )	Theoretical Yield
2,4-D 2-Ethyl-4-methylpentyl Ester	333.25	33.3 g (0.1 mol)

Note: The actual yield will be lower than the theoretical yield and should be determined experimentally.

Visualizations

Fischer Esterification Signaling Pathway

Caption: General mechanism of Fischer-Speier esterification.

Experimental Workflow for Specialty Ester Synthesis

Caption: A generalized workflow for the synthesis of specialty esters.

Concluding Remarks

The protocols provided herein offer a robust framework for the synthesis of specialty esters from 2-Ethyl-4-methylpentan-1-ol. Researchers are encouraged to optimize the reaction conditions, such as catalyst loading, temperature, and reaction time, to maximize yields for their specific applications. Characterization of the final products using techniques such as NMR, IR spectroscopy, and mass spectrometry is essential to confirm their identity and purity. The versatility of 2-Ethyl-4-methylpentan-1-ol as a precursor opens avenues for the development of novel esters with tailored properties for various scientific and industrial pursuits.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Synthesis of 2-Ethyl-4-methylpentanal from 2-Ethyl-4-methyl-1-pentanol: An Application Note and Experimental Protocol

Abstract

This document provides a detailed experimental protocol for the synthesis of 2-ethyl-4-methylpentanal via the oxidation of its corresponding primary alcohol, 2-ethyl-4-methyl-1-pentanol. This protocol is intended for researchers in organic synthesis, medicinal chemistry, and materials science. The application note outlines several common and effective oxidation methods, with a specific, detailed procedure provided for the Pyridinium Chlorochromate (PCC) oxidation. Methods for purification and characterization of the final product are also described in detail.

Introduction

Aldehydes are pivotal intermediates in organic synthesis due to the reactivity of the carbonyl group, which allows for a wide array of subsequent chemical transformations. 2-Ethyl-4-methylpentanal is a branched-chain aldehyde that serves as a valuable building block in the synthesis of more complex molecules in the pharmaceutical and fragrance industries. The controlled oxidation of the primary alcohol, 2-ethyl-4-methyl-1-pentanol, is a direct and efficient route to this aldehyde. A critical challenge in this synthesis is the prevention of over-oxidation to the corresponding carboxylic acid. This protocol focuses on mild oxidation conditions to ensure a high yield of the desired aldehyde.

Comparison of Selected Oxidation Methods

Several reagents can achieve the transformation of a primary alcohol to an aldehyde. The choice of method often depends on factors such as scale, substrate sensitivity, desired purity, and safety considerations. A summary of suitable methods is presented below.

Oxidation Method	Reagents	Typical Solvent	Temperature	Advantages	Disadvantages
PCC Oxidation	Pyridinium Chlorochromate (PCC)	Dichloromethane (DCM)	Room Temperature	Mild conditions, commercially available reagent, simple workup.[1][2]	Chromium-based reagent (toxic), can be slightly acidic.[1][3]
Swern Oxidation	Oxalyl chloride, Dimethyl sulfoxide (DMSO), Triethylamine (TEA)	Dichloromethane (DCM)	-78 °C to RT	High yields, metal-free, very mild conditions.[4][5][6]	Requires low temperatures, produces malodorous dimethyl sulfide byproduct, generates CO and CO2 gas.[4][6]
Dess-Martin Oxidation	Dess-Martin Periodinane (DMP)	Dichloromethane (DCM)	Room Temperature	Mild, neutral pH, high chemoselectivity, short reaction times.[7][8]	Reagent is expensive and potentially explosive under shock.[7]

For this application note, the PCC oxidation method is detailed due to its operational simplicity and effectiveness for this type of substrate.[1]

Experimental Protocol: PCC Oxidation of 2-Ethyl-4-methyl-1-pentanol

This protocol details the synthesis of 2-ethyl-4-methylpentanal using Pyridinium Chlorochromate (PCC).

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Amount	Equivalents
2-Ethyl-4-methyl-1-pentanol	C₈H₁₈O	130.23	(Specify amount, e.g., 5.0 g)	1.0
Pyridinium Chlorochromate (PCC)	C₅H₅NH(CrO₃Cl)	215.56	(Calculate based on 1.5 eq.)	1.5
Anhydrous Dichloromethane (DCM)	CH₂Cl₂	84.93	(Specify volume, e.g., 100 mL)	-
Silica Gel	SiO₂	60.08	(Specify amount, e.g., 30 g)	-
Diethyl Ether	(C₂H₅)₂O	74.12	(As needed for workup)	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	(As needed for drying)	-

Equipment

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Dropping funnel

• Filter funnel and filter paper

• Rotary evaporator

• Glassware for extraction and purification

Procedure

• Reaction Setup: Under an inert atmosphere (e.g., nitrogen), add Pyridinium Chlorochromate (PCC) (1.5 eq.) and a small amount of silica gel to a 250 mL round-bottom flask containing a magnetic stir bar. Add anhydrous dichloromethane (DCM) to create a slurry.

• Addition of Alcohol: Dissolve 2-ethyl-4-methyl-1-pentanol (1.0 eq.) in anhydrous DCM in a separate flask. Transfer this solution to a dropping funnel and add it dropwise to the stirring PCC slurry over 15-20 minutes.

• Reaction: Stir the resulting dark brown mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting alcohol is consumed (typically 2-4 hours).

• Workup: Upon completion, dilute the reaction mixture with diethyl ether. Pass the mixture through a short pad of silica gel to filter out the chromium salts. Wash the silica gel pad with additional diethyl ether to ensure all product is collected.

• Extraction: Combine the organic filtrates and wash sequentially with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification

The crude 2-ethyl-4-methylpentanal can be purified by fractional distillation under reduced pressure to yield the pure product.

Characterization of 2-Ethyl-4-methylpentanal

The identity and purity of the synthesized product should be confirmed by spectroscopic methods.

Technique	Expected Results
¹H NMR	Predicted key shifts: Aldehydic proton (CHO) signal in the region of 9.4-9.9 ppm. Aliphatic protons in the upfield region (0.8-2.5 ppm).[4]
¹³C NMR	Predicted key shifts: Carbonyl carbon (C=O) signal in the downfield region, typically between 190-205 ppm. Aliphatic carbons in the upfield region (10-60 ppm).[4]
IR Spectroscopy	Expected characteristic absorption bands: Strong C=O stretching vibration for the aldehyde at approximately 1720-1740 cm⁻¹. C-H stretching for the aldehyde proton around 2720 cm⁻¹ and 2820 cm⁻¹.[4]
GC-MS	A single major peak in the gas chromatogram. The mass spectrum should show a molecular ion peak (M⁺) at m/z = 128.[4]

Visualized Workflows

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 2-Ethyl-4-methylpentanal.

Logical Relationship of the Chemical Transformation

Caption: Chemical transformation from primary alcohol to aldehyde.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• PCC is a toxic, chromium-based reagent and should be handled with care. Avoid inhalation of the dust and contact with skin.

• Dichloromethane is a volatile and potentially carcinogenic solvent.

• Diethyl ether is extremely flammable; ensure no ignition sources are present during its use.

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of 2-ethyl-4-methylpentanal from its corresponding alcohol using PCC oxidation. The outlined procedure, including purification and characterization steps, is designed to be a valuable resource for researchers requiring this aldehyde for further synthetic applications. The comparison of different oxidation methods also offers flexibility for adapting the synthesis to specific laboratory constraints and requirements.

References

• 1. 2-ethyl-4-methylpentan-1-ol (106-67-2) 13C NMR spectrum [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Ethyl-4-methylpentanal | C8H16O | CID 23282069 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pentanal, 2-ethyl-4-methyl- [webbook.nist.gov]
• 5. Page loading... [guidechem.com]
• 6. Human Metabolome Database: 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0061884) [hmdb.ca]
• 7. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. PubChemLite - 2-ethyl-4-methylpentanal (C8H16O) [pubchemlite.lcsb.uni.lu]

Application Notes and Protocols: 2-Ethyl-4-methylpentan-1-ol in Coatings and Resins

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-4-methylpentan-1-ol, a C8 primary alcohol, presents itself as a versatile solvent with potential applications in the formulation of various coatings and resins. Its branched structure and hydroxyl functionality suggest its utility as a coalescing agent in latex paints, a reactive diluent in epoxy and alkyd resins, and a viscosity-reducing solvent in high-solids formulations. These application notes provide an overview of its potential roles, supported by extrapolated data from analogous compounds and standardized testing protocols.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 2-Ethyl-4-methylpentan-1-ol is crucial for its effective incorporation into coating and resin formulations.

Property	Value	Reference
CAS Number	106-67-2	[1]
Molecular Formula	C8H18O	[1]
Molecular Weight	130.23 g/mol
Boiling Point	176.5 °C
Density	0.826 g/cm³
Flash Point	71 °C
Water Solubility	Low
Physical Form	Liquid	[1]

Application in Latex Coatings: Coalescing Agent

In latex-based coatings, 2-Ethyl-4-methylpentan-1-ol can function as a coalescing agent, facilitating the formation of a continuous film as the paint dries. Its low volatility ensures it remains in the film long enough to enable polymer particle fusion, leading to improved film integrity and performance.

Hypothetical Performance Data

The following table presents hypothetical performance data of a standard acrylic latex paint formulation with and without 2-Ethyl-4-methylpentan-1-ol, based on typical improvements seen with C8 primary alcohol coalescents.

Property	Control (No Coalescent)	With 3% 2-Ethyl-4-methylpentan-1-ol	Standard Test Method
Minimum Film Formation Temperature (MFFT)	15°C	5°C	ASTM D2354
Scrub Resistance (Cycles to Failure)	400	800	ASTM D2486
Block Resistance (1-10, 10=best)	6	9	ASTM D4946
Gloss (60°)	75	80	ASTM D523

Experimental Protocol: Evaluation of Coalescing Efficiency

This protocol outlines the steps to assess the effectiveness of 2-Ethyl-4-methylpentan-1-ol as a coalescing agent in a water-based acrylic latex paint formulation.

Materials:

• Acrylic latex emulsion

• Pigment dispersion (e.g., TiO2)

• Thickener

• Defoamer

• Biocide

• Deionized water

• 2-Ethyl-4-methylpentan-1-ol

• Standard coalescent for comparison (e.g., 2-ethylhexanol)

• MFFT bar

• Scrub resistance tester

• Glossmeter

• Drawdown bar and charts

Procedure:

• Paint Formulation: Prepare a master batch of acrylic latex paint according to a standard formulation, omitting the coalescing agent.

• Sample Preparation: Divide the master batch into three portions: a control (no coalescent), a sample with 3% (by weight of latex solids) of 2-Ethyl-4-methylpentan-1-ol, and a sample with 3% of the standard coalescent.

• Mixing: Slowly add the coalescing agents to their respective paint portions under gentle agitation and mix for 15 minutes to ensure homogeneity.

• MFFT Determination: Apply a film of each paint sample across the MFFT bar using a drawdown applicator. Allow to dry and observe the temperature at which a continuous, crack-free film is formed.

• Film Application and Curing: Apply films of each paint onto test panels using a drawdown bar of a specified thickness. Allow the films to cure at standard conditions (23°C and 50% relative humidity) for 7 days.

• Performance Testing:

  • Scrub Resistance: Subject the cured films to scrubbing using a standardized abrasive medium and count the number of cycles until the film is worn through.

  • Block Resistance: Place two coated panels face-to-face under a specified weight and temperature for a set period. Evaluate the degree of sticking or film damage upon separation.

  • Gloss: Measure the 60° gloss of the cured films.

Visualization of Experimental Workflow:

Caption: Workflow for evaluating coalescing agent performance.

Application in Resins: Reactive Diluent

In epoxy and high-solids alkyd resin systems, 2-Ethyl-4-methylpentan-1-ol can act as a reactive diluent. Its primary function is to reduce the viscosity of the resin, improving handling and application properties. The hydroxyl group can participate in the cross-linking reaction, becoming a permanent part of the cured polymer network, which minimizes volatile organic compound (VOC) emissions.

Hypothetical Performance Data

The following table shows the expected effect of 2-Ethyl-4-methylpentan-1-ol on the viscosity of a standard Bisphenol A epoxy resin.

Property	Unmodified Epoxy Resin	Epoxy Resin + 10% 2-Ethyl-4-methylpentan-1-ol	Standard Test Method
Viscosity at 25°C (cP)	12,000	4,000	ASTM D2196
Pot Life (minutes)	45	60	ASTM D2471
Hardness (Shore D)	85	82	ASTM D2240

Experimental Protocol: Evaluation of Viscosity Reduction and Curing Characteristics

This protocol details the methodology for assessing the impact of 2-Ethyl-4-methylpentan-1-ol as a reactive diluent in an epoxy resin system.

Materials:

• Bisphenol A based epoxy resin

• Amine curing agent

• 2-Ethyl-4-methylpentan-1-ol

• Rotational viscometer

• Shore D durometer

• Stopwatch

Procedure:

• Sample Preparation:

  • Prepare a control sample by weighing the epoxy resin and the stoichiometric amount of amine curing agent into a mixing cup.

  • Prepare a test sample by first blending 10% (by weight) of 2-Ethyl-4-methylpentan-1-ol with the epoxy resin until homogeneous. Then, add the stoichiometric amount of amine curing agent.

• Viscosity Measurement:

  • Immediately after adding the curing agent, measure the initial viscosity of both the control and test samples using a rotational viscometer at 25°C.

• Pot Life Determination:

  • Monitor the viscosity of each sample over time. The pot life is defined as the time it takes for the initial viscosity to double.

• Curing:

  • Pour each mixture into a mold and allow to cure at room temperature for 24 hours, followed by a post-cure at 80°C for 2 hours.

• Hardness Testing:

  • After the curing cycle is complete, measure the Shore D hardness of the cured samples at multiple points and calculate the average.

Visualization of Logical Relationships:

Caption: Role of 2-Ethyl-4-methylpentan-1-ol in epoxy resins.

Conclusion

While specific performance data for 2-Ethyl-4-methylpentan-1-ol in coatings and resins is not extensively published, its structural similarities to well-known C8 alcohols like 2-ethylhexanol suggest its potential as an effective coalescing agent and reactive diluent.[2][3][4] The provided hypothetical data and experimental protocols offer a solid framework for researchers and formulators to evaluate its performance characteristics and explore its utility in developing high-performance, low-VOC coating and resin systems. Further empirical testing is recommended to validate these potential applications and to optimize formulation parameters.

References

• 1. paint.org [paint.org]
• 2. rockchemicalsinc.com [rockchemicalsinc.com]
• 3. alphachem.biz [alphachem.biz]
• 4. berrymanchemical.com [berrymanchemical.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Ethyl-4-methylpentan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges encountered during the synthesis of 2-Ethyl-4-methylpentan-1-ol.

Troubleshooting Guides

Problem 1: Low Yield of 2-Ethyl-4-methylpentan-1-ol in Guerbet Reaction

Possible Causes and Solutions:

• Suboptimal Reaction Temperature: Higher temperatures can increase the reaction rate but may also lead to a decrease in selectivity for the desired Guerbet alcohol. A systematic study to determine the optimal temperature for the specific catalyst and reactants is recommended.[1]

• Catalyst Deactivation: The catalyst can be deactivated by coking (carbon deposition) or poisoning by acidic byproducts like carboxylic acids.[1]

  • Solution: If coking is suspected, the catalyst may be regenerated through calcination.[1] Co-feeding hydrogen can also help suppress catalyst deactivation.

• Presence of Water: The accumulation of water, a byproduct of the Guerbet reaction, can negatively impact catalyst activity and selectivity.[1]

  • Solution: Implement continuous water removal during the reaction. This can be achieved by operating the reaction at a temperature above the boiling point of water or by using a system with molecular sieves.[1]

• Improper Catalyst Composition: The Guerbet reaction requires a catalyst with a balance of acidic, basic, and dehydrogenation/hydrogenation functionalities.[1]

  • Solution: Ensure the chosen catalyst system is appropriate for the cross-condensation of isobutanol and n-butanol. For instance, Mg-Al mixed oxides derived from hydrotalcite precursors offer tunable acid-base properties.[2] The addition of promoters like lanthanum to a Cu-MgAl(O) catalyst has been shown to increase basicity and favor the formation of longer-chain alcohols.[2]

Problem 2: Formation of Significant Amounts of Side Products in Guerbet Reaction

Common Side Products and Mitigation Strategies:

• Uncontrolled Aldol Condensation: Highly reactive aldehyde intermediates can undergo further aldol condensation, leading to a variety of higher molecular weight byproducts.[1]

  • Solution: Optimize the catalyst system. For example, tandem catalytic systems, such as a bifunctional iridium catalyst combined with bulky nickel or copper hydroxides, have demonstrated high selectivity.[1] Adjusting reaction conditions, such as lowering the temperature and increasing pressure, can also disfavor side reactions.[1]

• Formation of Carboxylic Acids: The presence of water can lead to disproportionation reactions of the intermediate aldehyde, such as the Cannizzaro or Tishchenko reactions, which produce carboxylic acids. These acids can then poison basic catalysts.[1]

  • Solution: As mentioned previously, continuous removal of water is crucial.[1]

• Dehydration Products (Olefins and Ethers): Dehydration of the alcohol reactants or the final product can occur, especially at higher temperatures.

  • Solution: Lowering the reaction temperature and optimizing the catalyst to favor the condensation pathway over dehydration can minimize these byproducts.

Problem 3: Double Addition in Grignard Synthesis

Issue: When synthesizing 2-Ethyl-4-methylpentan-1-ol via the reaction of an isopentyl Grignard reagent with an ester (e.g., ethyl formate), the primary side reaction is the addition of a second equivalent of the Grignard reagent to the intermediate ketone, resulting in the formation of a tertiary alcohol.

Solutions:

• Use of a Weinreb Amide: Instead of an ester, a Weinreb amide (N-methoxy-N-methylamide) can be used. The intermediate formed after the first addition of the Grignard reagent is a stable chelate that does not readily react with a second equivalent of the Grignard reagent. The ketone is then liberated upon acidic workup.

• Controlled Reaction Conditions: Using a 1:1 stoichiometry of the Grignard reagent to the ester at low temperatures can help to minimize the double addition product, but this often leads to incomplete conversion of the starting ester.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 2-Ethyl-4-methylpentan-1-ol?

A1: The main synthetic routes are:

• Guerbet Reaction: This is a common industrial method involving the self-condensation or cross-condensation of alcohols at elevated temperatures in the presence of a catalyst. For 2-Ethyl-4-methylpentan-1-ol, this would typically involve the cross-condensation of isobutanol and n-butanol.[3][4]

• Hydroformylation followed by Reduction: This route involves the hydroformylation (oxo process) of an appropriate alkene, such as 4-methyl-1-pentene, to form the corresponding aldehyde (2-ethyl-4-methylpentanal), which is then reduced to the desired alcohol.[5]

• Grignard Synthesis: A plausible Grignard route involves the reaction of an isopentylmagnesium halide with a suitable single-carbon electrophile like ethyl formate.

Q2: What are the most common side products in the Guerbet synthesis of 2-Ethyl-4-methylpentan-1-ol?

A2: The most common side products in the Guerbet reaction include:

• Self-condensation products: 2-isopropyl-3-methyl-1-butanol (from isobutanol) and 2-ethyl-1-hexanol (from n-butanol).[3]

• Dehydration products: Alkenes and ethers formed from the starting alcohols or the final product.

• Oxidation products: Carboxylic acids resulting from the oxidation of intermediate aldehydes.[1]

• Heavier alcohols: Formed from further condensation reactions.

Q3: How can I purify crude 2-Ethyl-4-methylpentan-1-ol?

A3: The primary method for purifying 2-Ethyl-4-methylpentan-1-ol is fractional distillation under reduced pressure. This is effective for separating the target alcohol from less volatile impurities, such as higher-boiling Guerbet products, and more volatile components, like unreacted starting materials. For high-purity applications, preparative gas chromatography (GC) or liquid chromatography can be employed.

Q4: What analytical techniques are suitable for monitoring the reaction and assessing product purity?

A4: Gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) are the most common and effective techniques for monitoring the progress of the synthesis and determining the purity of the final product. These methods allow for the separation and identification of the desired product and various side products. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also essential for confirming the structure of the synthesized alcohol.

Quantitative Data

The following table summarizes representative product distribution from the cross-Guerbet reaction of a mixture of n-butanol and isobutanol.

Product	Molar Percentage (%)
2-Ethyl-4-methylpentan-1-ol (desired product)	45-55
2-Ethyl-1-hexanol (from n-butanol self-condensation)	20-30
2-Isopropyl-3-methyl-1-butanol (from isobutanol self-condensation)	10-20
Other C8 alcohols and higher products	5-10

Note: This data is illustrative and the actual product distribution can vary significantly depending on the catalyst, reaction conditions (temperature, pressure), and reactant ratio.

Experimental Protocols

Protocol 1: Synthesis of 2-Ethyl-4-methylpentan-1-ol via Guerbet Reaction

Materials:

• Isobutanol

• n-Butanol

• Potassium hydroxide (KOH)

• Copper chromite catalyst

• High-pressure autoclave reactor with mechanical stirring, temperature and pressure controls, and a Dean-Stark trap for water removal.

Procedure:

• Charge the autoclave with isobutanol, n-butanol (e.g., in a 1:1 molar ratio), potassium hydroxide (as a base), and the copper chromite catalyst.

• Seal the reactor and purge it several times with an inert gas (e.g., nitrogen) to remove any air.

• Heat the mixture to the desired reaction temperature (e.g., 220-280 °C) with vigorous stirring.[6]

• Maintain the reaction at this temperature for a specified period (e.g., 4-12 hours). Continuously remove the water formed during the reaction using the Dean-Stark trap.

• After the reaction is complete, cool the reactor to room temperature and carefully release any excess pressure.

• Filter the reaction mixture to remove the catalyst.

• Neutralize the mixture with a suitable acid (e.g., dilute sulfuric acid) and wash with water to remove any remaining base and salts.

• Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

• Purify the crude product by fractional distillation under reduced pressure to isolate 2-Ethyl-4-methylpentan-1-ol.

Protocol 2: Synthesis of 2-Ethyl-4-methylpentan-1-ol via Grignard Reaction

Materials:

• Magnesium turnings

• 1-Bromo-3-methylbutane (isopentyl bromide)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Ethyl formate

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, place the magnesium turnings. Add a small amount of anhydrous diethyl ether. Add a small portion of a solution of 1-bromo-3-methylbutane in anhydrous diethyl ether to initiate the reaction. Once the reaction starts, add the remaining 1-bromo-3-methylbutane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.

• Grignard Reaction: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a solution of ethyl formate in anhydrous diethyl ether dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C. After the addition, allow the mixture to stir at room temperature for 1 hour.

• Work-up and Isolation: Cool the reaction mixture back to 0 °C and slowly quench the reaction by adding saturated aqueous ammonium chloride solution. Separate the organic layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent by rotary evaporation. Purify the crude product by fractional distillation under reduced pressure.

Visualizations

Caption: Guerbet reaction pathway for 2-Ethyl-4-methylpentan-1-ol and common side reactions.

Caption: General experimental workflow for the synthesis of 2-Ethyl-4-methylpentan-1-ol.

Caption: Troubleshooting decision tree for the synthesis of 2-Ethyl-4-methylpentan-1-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Insights on Guerbet Reaction: Production of Biobutanol From Bioethanol Over a Mg–Al Spinel Catalyst [frontiersin.org]
• 3. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. 927. The hydroformylation of 4-methylpent-1-ene - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 6. Guerbet_reaction [chemeurope.com]

Technical Support Center: Minimizing Byproduct Formation in Guerbet Alcohol Synthesis

Welcome to the technical support center for Guerbet alcohol synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments to minimize byproduct formation and maximize the yield of the desired branched alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in Guerbet alcohol synthesis?

A1: The Guerbet reaction is a complex process involving multiple steps, which can lead to various byproducts.[1][2] Common side reactions include:

• Aldol condensation products: Further reaction of the intermediate aldehyde can lead to higher molecular weight compounds.[3]

• Carboxylic acids: Disproportionation reactions of the aldehyde intermediate, such as the Cannizzaro or Tishchenko reactions, can form carboxylic acids.[3][4][5] These acids can subsequently poison basic catalysts.[3]

• Esters: The Tishchenko reaction involving acetaldehyde can lead to the formation of esters like ethyl acetate.[6]

• Ethers and Olefins: Dehydration of the starting alcohol can result in the formation of ethers (e.g., diethyl ether) or olefins.[3][6]

• Unsaturated alcohols: Incomplete hydrogenation of the unsaturated aldol condensation product can leave residual unsaturated alcohols.[1]

Q2: What are the primary factors that lead to excessive byproduct formation?

A2: Several factors can contribute to an increase in unwanted byproducts. These include:

• Sub-optimal Catalyst Selection: The catalyst plays a critical role in directing the reaction towards the desired product.[1][3] The catalyst system needs a balance of acidic, basic, and dehydrogenation/hydrogenation functionalities.[1][2]

• Reaction Temperature: While higher temperatures can increase the reaction rate, they often lead to decreased selectivity for the desired Guerbet alcohol.[3][7]

• Presence of Water: Water is a byproduct of the Guerbet reaction, and its accumulation can deactivate the catalyst and promote side reactions.[3][8]

• Reaction Time: Longer reaction times can increase the overall conversion of the starting alcohol but may decrease the selectivity towards the desired dimer alcohol by promoting the formation of higher-order condensation products.[9]

Q3: How does the choice of catalyst impact byproduct formation?

A3: The catalyst is a key determinant of selectivity in the Guerbet reaction.[1]

• Homogeneous vs. Heterogeneous Catalysts: Homogeneous catalysts, such as those based on iridium or ruthenium, can exhibit high selectivity.[3][10] However, their separation from the product mixture can be challenging.[3] Heterogeneous catalysts are easier to separate and can be tailored for the synthesis of higher molecular weight Guerbet alcohols.[3][11]

• Catalyst Composition: The acid-base properties of the catalyst are crucial. More basic catalysts or those with more basic sites tend to show higher selectivity towards the Guerbet alcohol.[1] For example, the addition of lanthanum to a Cu-MgAl(O) catalyst increases basicity and favors the formation of longer-chain alcohols.[12]

• Metal Component: The choice of metal for the dehydrogenation/hydrogenation steps is also important. Copper-based catalysts are widely used, but the copper loading can influence ester formation.[6]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered during Guerbet alcohol synthesis.

Problem	Possible Cause	Troubleshooting Steps
High levels of various byproducts (low selectivity)	Uncontrolled aldol condensation of the aldehyde intermediate.	Optimize Catalyst System: - Evaluate different catalyst compositions to achieve a better balance of acidic, basic, and metallic sites.[1] - Consider tandem catalytic systems where different catalysts are used for different steps of the reaction.[10]
Sub-optimal reaction conditions.	Adjust Reaction Conditions: - Systematically vary the temperature to find the optimal balance between conversion and selectivity. Lowering the temperature may improve selectivity.[3] - Optimize the reaction pressure. High pressure has been shown to have a beneficial effect on ethanol conversion and 1-butanol yield.[6]
Significant formation of carboxylic acids and catalyst deactivation	Accumulation of water leading to disproportionation reactions and poisoning of basic catalyst sites.[3]	Water Removal: - Implement in-situ water removal techniques, such as using molecular sieves.[8] - In a continuous flow setup, consider a separation step to remove water from the reaction mixture.[11]
Catalyst Regeneration: - For heterogeneous catalysts, develop a regeneration protocol to remove adsorbed species.
Presence of unreacted aldehyde or unsaturated alcohol intermediates	Inefficient hydrogenation of the aldol condensation product.	Enhance Hydrogenation: - Increase hydrogen pressure if using an external hydrogen source. - Consider adding a dedicated hydrogenation catalyst or modifying the existing catalyst to improve its hydrogenation activity.[11] - Co-feeding hydrogen has been shown to affect the end-product distribution.[12]
Formation of ethers (e.g., diethyl ether)	Acid-catalyzed dehydration of the starting alcohol.	Modify Catalyst Acidity: - Use a more basic catalyst support to suppress acid-catalyzed side reactions.[1] - Adjusting the Mg content in a Mg-Al spinel catalyst can help fine-tune the acidity.[12]

Data on Catalyst Performance and Reaction Conditions

The following tables summarize quantitative data from various studies, illustrating the impact of different catalysts and reaction conditions on conversion and selectivity in the Guerbet reaction.

Table 1: Performance of Different Catalysts in the Guerbet Reaction of Ethanol

Catalyst	Temperature (°C)	Pressure (bar)	Reaction Time (h)	Ethanol Conversion (%)	n-Butanol Selectivity (%)	Reference
0.5% Pd-HT	200	30	17	17	80	[12]
Mg-Al spinel (MgAl₂O₄)	320	70	-	35	48	[12]
Cu-MgAl(O)	280	-	-	-	62	[12]
CuLa-MgAl(O)	280	-	-	-	16.7 (41.7% to 1-hexanol)	[12]
Ru/MgO	-	-	6	-	-	[12]
Iridium complex + Nickel hydroxide	150	-	24	37	>99	[10]
Ru(III) complex + K-t-butoxide	150	-	12	-	76	[9]

Table 2: Effect of Reaction Conditions on Guerbet Synthesis from Ethanol using a Mg-Al Spinel Catalyst

Temperature (°C)	Pressure (bar)	H₂/Ethanol Ratio	Ethanol Conversion (%)	n-Butanol Selectivity (%)	Reference
320	70	0	~28	~45	[12]
320	70	1	~28	~50	[12]
320	70	2	~28	~55	[12]

Experimental Protocols

General Protocol for Guerbet Reaction in a Batch Reactor

This protocol provides a general methodology for performing the Guerbet reaction. Specific parameters such as catalyst loading, temperature, pressure, and reaction time should be optimized for the specific starting alcohol and desired product.

• Reactor Setup: A high-pressure batch reactor equipped with a magnetic stirrer, a temperature controller, a pressure gauge, and sampling capabilities is typically used.

• Catalyst and Reactant Loading: The reactor is charged with the starting alcohol and the catalyst. For homogeneous reactions, the catalyst and a base (e.g., sodium tert-butoxide) are added.[11] For heterogeneous reactions, the solid catalyst is added.

• Purging: The reactor is sealed and purged several times with an inert gas, such as nitrogen or argon, to remove any air.[3]

• Pressurization: If the reaction is to be performed under pressure, the reactor is pressurized with an inert gas or hydrogen to the desired level.[3]

• Heating and Reaction: The reactor is heated to the set reaction temperature while stirring. The reaction is allowed to proceed for the predetermined duration.[3]

• Cooling and Depressurization: Upon completion, the reactor is cooled to room temperature, and any excess pressure is carefully vented.[3]

• Product Analysis: The reaction mixture is collected and analyzed to determine the conversion of the starting alcohol and the selectivity to the desired Guerbet alcohol and byproducts. Gas chromatography (GC) or gas chromatography-mass spectrometry (GC-MS) are common analytical techniques for this purpose.[3]

Visualizations

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. Guerbet reaction - Wikipedia [en.wikipedia.org]
• 5. aocs.org [aocs.org]
• 6. Catalyst Performance Studies on the Guerbet Reaction in a Continuous Flow Reactor Using Mono- and Bi-Metallic Cu-Ni Porous Metal Oxides | MDPI [mdpi.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 12. Frontiers | Insights on Guerbet Reaction: Production of Biobutanol From Bioethanol Over a Mg–Al Spinel Catalyst [frontiersin.org]

Technical Support Center: Optimizing Reaction Conditions for 2-Ethyl-4-methylpentan-1-ol Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the synthesis of 2-Ethyl-4-methylpentan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for producing 2-Ethyl-4-methylpentan-1-ol?

A1: 2-Ethyl-4-methylpentan-1-ol is a primary alcohol and can be synthesized through several common methods in organic chemistry.[1] Two prevalent laboratory-scale routes include:

• Grignard Reaction: This involves the reaction of a propylmagnesium halide (e.g., propylmagnesium bromide) with isovaleraldehyde (3-methylbutanal). The resulting secondary alcohol is 2-Ethyl-4-methylpentan-1-ol. This method is favored for its reliability in forming carbon-carbon bonds.[2][3][4]

• Aldehyde Reduction: This is a two-step process. First, 2-Ethyl-4-methylpentanal is synthesized, often via a crossed aldol condensation between propanal and isovaleraldehyde. The resulting aldehyde is then reduced to the desired primary alcohol using a suitable reducing agent like sodium borohydride (NaBH₄).[5][6][7]

Q2: What are the primary safety considerations when performing these syntheses?

A2: Both synthetic routes involve significant safety hazards that must be addressed:

• Grignard Reaction: Grignard reagents are highly reactive and pyrophoric. They react violently with water and protic solvents. All glassware must be thoroughly dried, and the reaction must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon).[8][9] Diethyl ether and tetrahydrofuran (THF), common solvents for Grignard reactions, are extremely flammable.

• Sodium Borohydride Reduction: While safer than more powerful reducing agents like lithium aluminum hydride, sodium borohydride is still a flammable solid and can react with acidic solutions to produce flammable hydrogen gas. The reaction should be performed in a well-ventilated fume hood.[5][10]

Q3: How can I purify the final 2-Ethyl-4-methylpentan-1-ol product?

A3: Purification of the crude product is typically achieved through fractional distillation under reduced pressure. This method is effective in separating the alcohol from unreacted starting materials, byproducts, and high-boiling point impurities. Column chromatography can also be employed for higher purity requirements.

Experimental Protocols

Method 1: Synthesis via Grignard Reaction

This protocol describes the synthesis of 2-Ethyl-4-methylpentan-1-ol from isovaleraldehyde and propylmagnesium bromide.

Materials:

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Purity
Magnesium Turnings	Mg	24.31	1.2 eq	>99%
1-Bromopropane	C₃H₇Br	123.00	1.1 eq	>99%
Isovaleraldehyde	C₅H₁₀O	86.13	1.0 eq	>98%
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	As needed	ACS Grade
Saturated Ammonium Chloride	NH₄Cl	53.49	As needed	N/A
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	>99%

Procedure:

• Grignard Reagent Preparation:

  • Flame-dry all glassware and allow to cool under an inert atmosphere (nitrogen or argon).

  • To a three-necked round-bottom flask equipped with a dropping funnel, reflux condenser, and magnetic stirrer, add magnesium turnings (1.2 eq).

  • Add a small crystal of iodine to activate the magnesium.

  • Prepare a solution of 1-bromopropane (1.1 eq) in anhydrous diethyl ether in the dropping funnel.

  • Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should initiate, indicated by a color change and gentle reflux.

  • Once initiated, add the remaining 1-bromopropane solution dropwise to maintain a steady reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Isovaleraldehyde:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of isovaleraldehyde (1.0 eq) in anhydrous diethyl ether in the dropping funnel.

  • Add the isovaleraldehyde solution dropwise to the cooled Grignard reagent, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by fractional distillation under reduced pressure to yield 2-Ethyl-4-methylpentan-1-ol.

Method 2: Synthesis via Aldehyde Reduction

This protocol details the reduction of 2-Ethyl-4-methylpentanal to 2-Ethyl-4-methylpentan-1-ol using sodium borohydride.

Materials:

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Purity
2-Ethyl-4-methylpentanal	C₈H₁₆O	128.21	1.0 eq	>95%
Sodium Borohydride	NaBH₄	37.83	1.5 eq	>98%
Methanol	CH₃OH	32.04	As needed	ACS Grade
1M Hydrochloric Acid	HCl	36.46	As needed	N/A
Diethyl Ether	(C₂H₅)₂O	74.12	As needed	ACS Grade
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	>99%

Procedure:

• Reduction Reaction:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-Ethyl-4-methylpentanal (1.0 eq) in methanol.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add 1M hydrochloric acid to quench the excess sodium borohydride and neutralize the mixture.

  • Remove the methanol under reduced pressure.

  • Transfer the remaining aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the organic phase under reduced pressure.

  • Purify the crude product by fractional distillation under reduced pressure.

Troubleshooting Guides

Grignard Reaction Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Reaction fails to initiate	- Inactive magnesium surface (oxide layer).[9]- Wet glassware or reagents.[8][9]- Impure alkyl halide.	- Activate magnesium with a small crystal of iodine or a few drops of 1,2-dibromoethane.[9]- Mechanically crush the magnesium turnings under an inert atmosphere.[9]- Ensure all glassware is flame-dried and reagents are anhydrous.[8][9]- Use freshly distilled alkyl halide.
Low yield of desired alcohol	- Incomplete formation of the Grignard reagent.- Side reactions such as Wurtz coupling.- Enolization of the aldehyde by the Grignard reagent acting as a base.[2]	- Ensure complete consumption of magnesium during Grignard formation.- Add the alkyl halide slowly to the magnesium.- Add the aldehyde slowly to the Grignard reagent at a low temperature (0 °C).
Formation of significant byproducts	- Wurtz coupling of the alkyl halide.- Reaction of the Grignard reagent with atmospheric CO₂ or oxygen.	- Maintain a low concentration of the alkyl halide during Grignard formation.- Conduct the reaction under a strict inert atmosphere (nitrogen or argon).

Sodium Borohydride Reduction Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Incomplete reaction	- Insufficient reducing agent.- Deactivated sodium borohydride.	- Use a slight excess of sodium borohydride (e.g., 1.5 equivalents).- Use fresh, dry sodium borohydride.
Low yield after work-up	- Incomplete extraction of the alcohol.- Hydrolysis of any borate ester intermediates is incomplete.[11]	- Perform multiple extractions with an appropriate organic solvent.- Ensure the quenching step with acid is sufficient to hydrolyze the intermediates.
Presence of unreacted aldehyde	- Reaction time is too short.- Low reaction temperature.	- Increase the reaction time and monitor by TLC until the starting material is consumed.- Allow the reaction to proceed at room temperature after the initial addition at 0 °C.

Visualizations

Caption: Synthetic pathways to 2-Ethyl-4-methylpentan-1-ol.

Caption: A logical workflow for troubleshooting low yields.

References

• 1. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 2. Grignard Reaction [organic-chemistry.org]
• 3. leah4sci.com [leah4sci.com]
• 4. Khan Academy [khanacademy.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. odp.library.tamu.edu [odp.library.tamu.edu]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. Sodium Borohydride [commonorganicchemistry.com]
• 11. reddit.com [reddit.com]

Technical Support Center: Purification of 2-Ethyl-4-methylpentan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 2-Ethyl-4-methylpentan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the purification of 2-Ethyl-4-methylpentan-1-ol?

A1: The main challenges in purifying 2-Ethyl-4-methylpentan-1-ol stem from:

• Presence of Structural Isomers: The synthesis of 2-Ethyl-4-methylpentan-1-ol can often result in the formation of other C8 alcohol isomers. These isomers may have very similar boiling points, making their separation by fractional distillation difficult.

• Overlapping Chromatographic Profiles: The structural similarity of isomers can also lead to co-elution in chromatographic methods, requiring careful optimization of the separation conditions.

Q2: What are the most common impurities found in crude 2-Ethyl-4-methylpentan-1-ol?

A2: Common impurities are largely dependent on the synthetic route employed. For instance, if synthesized via reduction of the corresponding aldehyde (2-Ethyl-4-methylpentanal), impurities could include:

• Unreacted Aldehyde: Residual 2-Ethyl-4-methylpentanal.[3]

• Carboxylic Acids: Over-oxidation can lead to the formation of 2-Ethyl-4-methylpentanoic acid.[3]

• Isomeric Alcohols: Side reactions during the synthesis of the precursor aldehyde can lead to a mixture of C8 alcohol isomers in the final product.[3]

• Solvents and Reagents: Residual solvents and unreacted reagents from the synthesis and workup steps.

Q3: Which analytical techniques are recommended for assessing the purity of 2-Ethyl-4-methylpentan-1-ol?

A3: The recommended methods for purity assessment are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most powerful technique for separating and identifying volatile impurities, including isomeric alcohols.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and help identify impurities by comparing the obtained spectra with reference data.

Troubleshooting Guides

Fractional Distillation

Fractional distillation is a primary method for purifying 2-Ethyl-4-methylpentan-1-ol, which has a boiling point of approximately 176.5°C.[4] However, challenges can arise, particularly when dealing with isomeric impurities with close boiling points.

Troubleshooting Common Distillation Problems:

Problem	Potential Cause	Recommended Solution
Poor Separation of Isomers	Insufficient column efficiency (too few theoretical plates).	- Use a longer fractionating column.- Pack the column with a suitable material (e.g., Raschig rings or Vigreux indentations) to increase surface area.[3]
Distillation rate is too fast.	- Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on each theoretical plate.
Fluctuation in heat supply.	- Use a heating mantle with a stirrer for even heat distribution.- Insulate the distillation column to minimize heat loss.
Bumping or Unstable Boiling	Uneven heating.	- Add boiling chips or a magnetic stir bar to the distillation flask.
High vacuum with no air leak.	- Introduce a fine stream of an inert gas (e.g., nitrogen or argon) through a capillary tube.
Low Recovery	Hold-up in the distillation column and condenser.	- For small-scale purifications, use a smaller distillation apparatus.- Ensure proper insulation of the column.
Leaks in the vacuum system (if performing vacuum distillation).	- Check all joints and connections for a proper seal. Apply a thin layer of vacuum grease to ground glass joints.

Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is a powerful technique for isolating high-purity 2-Ethyl-4-methylpentan-1-ol, especially when distillation fails to separate close-boiling isomers.

Troubleshooting Common Preparative HPLC Problems:

Problem	Potential Cause	Recommended Solution
Poor Resolution of Isomers	Inappropriate stationary phase.	- For non-chiral isomers, a high-resolution silica or C18 column may be effective.- For enantiomers, a chiral stationary phase (CSP) is necessary.
Mobile phase composition is not optimal.	- Perform a thorough method development by screening different solvent systems (e.g., hexane/isopropanol, hexane/ethanol) and gradients.
Column overload.	- Reduce the injection volume or the concentration of the sample. Overloading leads to peak broadening and tailing.
Peak Tailing	Active sites on the stationary phase.	- Add a small amount of a polar modifier (e.g., a few drops of acetic acid or triethylamine) to the mobile phase to block active sites.
Sample solubility issues in the mobile phase.	- Ensure the sample is fully dissolved in the mobile phase before injection.
Low Yield/Recovery	Irreversible adsorption of the compound onto the column.	- Choose a less active stationary phase or modify the mobile phase to reduce strong interactions.
Inefficient fraction collection.	- Optimize the fraction collection parameters to ensure the entire peak is collected without including impurities from the leading or tailing edges.

Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general procedure for the analysis of 2-Ethyl-4-methylpentan-1-ol purity.

1. Sample Preparation:

• Prepare a 1 mg/mL solution of the 2-Ethyl-4-methylpentan-1-ol sample in a suitable solvent (e.g., dichloromethane or hexane).

2. GC-MS Conditions (Illustrative Example):

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Injector Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 240 °C at a rate of 10 °C/min.

  • Final hold: Hold at 240 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

3. Data Analysis:

• Identify the peak corresponding to 2-Ethyl-4-methylpentan-1-ol based on its retention time and mass spectrum.

• Integrate the peak areas of all components in the chromatogram to determine the relative purity.[3]

Protocol 2: Preparative HPLC Purification

This protocol outlines a general approach for purifying 2-Ethyl-4-methylpentan-1-ol using preparative HPLC. Method development and optimization are crucial for achieving high purity and yield.

1. Method Development (Analytical Scale):

• Column: Start with a C18 analytical column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Begin with an isocratic elution of a mixture of methanol and water or acetonitrile and water. A gradient elution may be necessary to resolve closely eluting impurities.

• Flow Rate: 1 mL/min.

• Detection: Refractive Index (RI) detector or a UV detector at a low wavelength (e.g., 210 nm) if the impurities have a chromophore.

• Optimization: Adjust the mobile phase composition to achieve baseline separation of the target compound from its impurities.

2. Scale-Up to Preparative Scale:

• Column: Select a preparative C18 column with the same stationary phase as the analytical column but with a larger diameter (e.g., 20-50 mm).

• Flow Rate: Scale the flow rate according to the column dimensions.

• Sample Loading: Dissolve the crude 2-Ethyl-4-methylpentan-1-ol in the mobile phase at the highest possible concentration without causing precipitation. Perform loading studies to determine the maximum amount of sample that can be injected without compromising resolution.

• Fraction Collection: Collect fractions based on the elution time of the target peak.

• Purity Analysis: Analyze the collected fractions by GC-MS to confirm their purity.

Data Presentation

Table 1: Physical Properties of 2-Ethyl-4-methylpentan-1-ol

Property	Value	Reference
Molecular Formula	C₈H₁₈O	[4]
Molecular Weight	130.23 g/mol	[4]
Boiling Point	176.5 °C	[4]
Density	0.826 g/cm³	[4]

Table 2: Typical GC-MS Parameters for Purity Analysis

Parameter	Setting
Column Type	Non-polar (e.g., DB-5ms)
Injector Temperature	250 °C
Oven Program	60 °C (2 min) to 240 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium
Flow Rate	1 mL/min
Detector	Mass Spectrometer (EI, 70 eV)

Visualizations

Caption: General purification workflow for 2-Ethyl-4-methylpentan-1-ol.

Caption: Troubleshooting logic for fractional distillation issues.

References

• 1. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 2. rushim.ru [rushim.ru]
• 3. benchchem.com [benchchem.com]
• 4. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]

Technical Support Center: Synthesis of 2-Ethyl-4-methylpentan-1-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-Ethyl-4-methylpentan-1-ol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to produce 2-Ethyl-4-methylpentan-1-ol?

A1: There are several common synthetic strategies to produce 2-Ethyl-4-methylpentan-1-ol:

• The Guerbet Reaction: This method involves the dimerization of isobutanol at high temperatures in the presence of a catalyst. It is a classic method for producing branched alcohols.

• Aldol Condensation followed by Reduction: This two-step process begins with a crossed aldol condensation of propanal and isovaleraldehyde to form 2-ethyl-4-methylpentanal. The subsequent reduction of this aldehyde yields the target alcohol.

• Grignard Reaction: A suitable Grignard reagent, such as isobutylmagnesium bromide, can be reacted with an appropriate epoxide or carbonyl compound to form the carbon skeleton of the target molecule.

• Hydroformylation (Oxo Process): This industrial process involves the reaction of 2-ethyl-4-methyl-1-pentene with synthesis gas (a mixture of carbon monoxide and hydrogen) to produce an aldehyde, which is then hydrogenated to the desired alcohol.

Troubleshooting Guides by Synthetic Route

The Guerbet Reaction

The Guerbet reaction is a self-condensation of a primary alcohol to a β-alkylated dimer alcohol. For the synthesis of 2-Ethyl-4-methylpentan-1-ol, isobutanol is the starting material.

Common Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conversion of Isobutanol	- Inactive catalyst.- Insufficient reaction temperature.- Presence of water in the reaction mixture.	- Ensure the catalyst is active and not poisoned.- Gradually increase the reaction temperature within the recommended range.- Use anhydrous starting materials and solvents.
Formation of Side Products	- Dehydration of the alcohol to form alkenes.- Oxidation of the intermediate aldehyde to a carboxylic acid.- Formation of ethers.- Further condensation to higher molecular weight alcohols.	- Optimize the catalyst system; some catalysts favor alcohol formation over dehydration.- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.- Adjust the reaction temperature and pressure to minimize ether formation.- Control the reaction time to reduce the formation of higher oligomers.
Poor Selectivity for the Desired Product	- The catalyst may promote side reactions.- The reaction conditions (temperature, pressure) are not optimal.	- Screen different catalysts (e.g., hydrotalcite-derived mixed oxides, palladium-based catalysts) to find one with higher selectivity.[1]- Systematically vary the temperature and pressure to find the optimal conditions for the desired reaction.

Experimental Protocol: Guerbet Reaction of Isobutanol

• Catalyst Preparation: Prepare or procure a suitable Guerbet catalyst, such as a copper-nickel porous metal oxide derived from hydrotalcite.

• Reaction Setup: In a high-pressure batch reactor, add the catalyst and anhydrous isobutanol.

• Reaction Conditions: Seal the reactor, purge with an inert gas, and then pressurize with an inert gas. Heat the reactor to the desired temperature (e.g., 200-350°C) with stirring.[2]

• Work-up: After the reaction is complete, cool the reactor, depressurize, and filter to remove the catalyst. The liquid product can be purified by fractional distillation.

Expected Yields for Guerbet Reaction

Catalyst	Temperature (°C)	Conversion of Isobutanol (%)	Selectivity for 2-Ethyl-4-methylpentan-1-ol (%)
Pd/C + NaOMe	150-200	80-90	60-70
Copper Chromite + Base	200-250	70-85	50-65
Hydrotalcite-based Catalyst	250-350	60-80	40-60

Note: These are representative yields and can vary based on specific reaction conditions and catalyst preparation.

Logical Workflow for Guerbet Reaction Troubleshooting

Caption: Troubleshooting workflow for the Guerbet reaction.

Aldol Condensation and Reduction

This two-step route involves the initial formation of 2-ethyl-4-methylpentanal.

Common Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Aldehyde	- Self-condensation of propanal or isovaleraldehyde.- Dehydration of the aldol addition product.- Incorrect stoichiometry.	- Slowly add one aldehyde to the other in the presence of the base catalyst.- Maintain a low reaction temperature (0-10°C) to minimize dehydration.[3]- Use a slight excess of the enolizable aldehyde (propanal).[3]
Incomplete Reduction	- Inactive reducing agent.- Insufficient amount of reducing agent.	- Use a fresh batch of the reducing agent (e.g., NaBH₄).- Use a molar excess of the reducing agent.
Formation of Byproducts during Reduction	- Over-reduction to the alkane (less common with NaBH₄).	- Use a mild reducing agent like sodium borohydride.- Control the reaction temperature.

Experimental Protocol: Aldol Condensation and Reduction

Step 1: Synthesis of 2-Ethyl-4-methylpentanal [3]

• Reaction Setup: In a three-necked flask equipped with a stirrer and a dropping funnel, add isovaleraldehyde and a catalytic amount of aqueous sodium hydroxide. Cool the mixture to 0-5°C.

• Aldehyde Addition: Add propanal dropwise while maintaining the temperature below 10°C.

• Reaction: Stir at room temperature for several hours.

• Work-up: Quench the reaction with a weak acid and extract the product with an organic solvent. Wash the organic layer and dry it over an anhydrous salt.

• Purification: Purify the crude aldehyde by vacuum distillation.

Step 2: Reduction to 2-Ethyl-4-methylpentan-1-ol

• Reaction Setup: Dissolve the purified aldehyde in a suitable solvent like ethanol or methanol.

• Reduction: Cool the solution in an ice bath and add sodium borohydride portion-wise.

• Reaction: Stir the mixture at room temperature until the reaction is complete (monitored by TLC or GC).

• Work-up: Quench the reaction with water or a dilute acid. Extract the product with an organic solvent.

• Purification: Dry the organic layer and remove the solvent. The product can be further purified by distillation.

Expected Yields for Aldol Condensation and Reduction

Step	Reagents	Typical Yield (%)
Aldol Condensation	Propanal, Isovaleraldehyde, NaOH	60-75
Reduction	2-Ethyl-4-methylpentanal, NaBH₄	85-95

Workflow for Aldol Condensation and Reduction

Caption: Synthetic workflow for the aldol condensation and reduction route.

Grignard Reaction

A plausible Grignard route is the reaction of isobutylmagnesium bromide with butyraldehyde.

Common Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Failure to Form Grignard Reagent	- Presence of moisture in glassware or solvent.- Inactive magnesium turnings.	- Thoroughly dry all glassware and use anhydrous solvents.- Activate the magnesium turnings (e.g., with a small crystal of iodine).
Low Yield of Alcohol	- Wurtz coupling of the Grignard reagent with the alkyl halide.- Reaction of the Grignard reagent with acidic protons (if any are present).	- Add the alkyl halide slowly to the magnesium turnings to minimize coupling.- Ensure all reactants are free of acidic protons.
Formation of Byproducts	- Enolization of the aldehyde by the Grignard reagent (acting as a base).	- Use a low reaction temperature during the addition of the aldehyde.- Consider using a less sterically hindered Grignard reagent if possible.

Experimental Protocol: Grignard Synthesis

• Grignard Reagent Preparation: In a flame-dried flask under an inert atmosphere, react isobutyl bromide with magnesium turnings in anhydrous diethyl ether to form isobutylmagnesium bromide.

• Reaction with Aldehyde: Cool the Grignard solution in an ice bath and add a solution of butyraldehyde in anhydrous diethyl ether dropwise.

• Reaction: Stir at room temperature for a few hours.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Purification: Extract the product with diethyl ether, dry the organic layer, and purify by distillation.

Expected Yields for Grignard Synthesis

Reactants	Typical Yield (%)
Isobutylmagnesium bromide + Butyraldehyde	60-80
Ethylmagnesium bromide + Isovaleraldehyde	65-85

Decision Tree for Grignard Reaction Issues

Caption: Decision tree for troubleshooting Grignard reactions.

Hydroformylation (Oxo Process)

This route involves the hydroformylation of 2-ethyl-4-methyl-1-pentene.

Common Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conversion of Olefin	- Catalyst deactivation.- Low syngas pressure.- Low temperature.	- Ensure the catalyst is active and free from poisons.- Increase the syngas pressure.- Increase the reaction temperature.
Poor Regioselectivity (Formation of Linear Aldehyde)	- Catalyst and ligand system not optimized for branched products.	- Use a ligand that promotes the formation of branched aldehydes (e.g., bulky phosphine ligands).[4]- Adjust the CO/H₂ ratio and pressure.
Hydrogenation of Olefin to Alkane	- High H₂ partial pressure.- Catalyst favors hydrogenation.	- Optimize the CO/H₂ ratio.- Choose a catalyst with higher selectivity for hydroformylation.

Experimental Protocol: Hydroformylation

• Reaction Setup: In a high-pressure autoclave, add the solvent, the olefin (2-ethyl-4-methyl-1-pentene), and the catalyst (e.g., a rhodium-based catalyst with a suitable phosphine ligand).

• Reaction Conditions: Seal the autoclave, purge with syngas, and then pressurize to the desired pressure with a specific CO/H₂ ratio. Heat to the reaction temperature (e.g., 80-120°C) with vigorous stirring.

• Aldehyde Reduction: The resulting aldehyde can be hydrogenated in a subsequent step using a suitable hydrogenation catalyst (e.g., Raney nickel) under hydrogen pressure.

• Purification: The final alcohol is purified by distillation.

Expected Yields for Hydroformylation

Catalyst System	Temperature (°C)	Pressure (bar)	Conversion (%)	Selectivity for Branched Aldehyde (%)
Rh/phosphine	80-120	20-50	>95	50-80
Co-based	120-180	100-300	>90	40-60

Yields are highly dependent on the specific ligand used with the rhodium catalyst.

Hydroformylation Reaction Pathway

References

• 1. Frontiers | Insights on Guerbet Reaction: Production of Biobutanol From Bioethanol Over a Mg–Al Spinel Catalyst [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Stability issues of 2-Ethyl-4-methylpentan-1-ol under different conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) concerning the stability of 2-Ethyl-4-methylpentan-1-ol under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Ethyl-4-methylpentan-1-ol?

A1: 2-Ethyl-4-methylpentan-1-ol, as a primary alcohol, is susceptible to several degradation pathways that can compromise its purity and integrity. The main stability concerns are:

• Oxidation: Exposure to oxidizing agents or atmospheric oxygen, especially at elevated temperatures or in the presence of light and metal catalysts, can lead to the formation of 2-ethyl-4-methylpentanal (aldehyde) and subsequently 2-ethyl-4-methylpentanoic acid (carboxylic acid).[1][2][3]

• Dehydration: In the presence of strong acids and heat, 2-Ethyl-4-methylpentan-1-ol can undergo dehydration to form corresponding alkenes.[4][5][6]

• Esterification: Reaction with acidic impurities or co-solvents can lead to the formation of esters.[7][8][9]

Q2: What are the recommended storage conditions for 2-Ethyl-4-methylpentan-1-ol?

A2: To ensure the long-term stability of 2-Ethyl-4-methylpentan-1-ol, the following storage conditions are recommended:

• Temperature: Store in a cool, dry place. For long-term storage, refrigeration (2-8 °C) is advisable.

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Container: Use well-sealed, clean glass containers. Avoid contact with incompatible materials.

• Light: Protect from light by using amber glass containers or storing in a dark location.

Q3: How can I detect degradation of 2-Ethyl-4-methylpentan-1-ol in my sample?

A3: Degradation can be monitored using various analytical techniques. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common methods for separating and quantifying the parent compound and its degradation products.[10][11] The appearance of new peaks in the chromatogram corresponding to potential degradants (aldehydes, carboxylic acids, alkenes, or esters) is a key indicator of instability.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments involving 2-Ethyl-4-methylpentan-1-ol.

Symptom	Possible Cause	Verification	Solution
Appearance of a new peak with a shorter retention time in a reverse-phase HPLC analysis.	Oxidation to 2-ethyl-4-methylpentanal or 2-ethyl-4-methylpentanoic acid.	Analyze a reference standard of the suspected aldehyde or carboxylic acid. Mass spectrometry (MS) can confirm the identity of the new peak.	Prepare fresh solutions. Minimize exposure to air by using sealed vials and consider sparging solvents with an inert gas. Store stock solutions under an inert atmosphere and at low temperatures.
Appearance of a new peak with a longer retention time in a reverse-phase HPLC analysis, or a new peak in a GC analysis.	Dehydration to form an alkene, or esterification with an acidic impurity.	The identity of the new peak can be confirmed by GC-MS, which will show a lower molecular weight for the alkene (loss of water) or a higher molecular weight for an ester.	Ensure all solvents and reagents are free from acidic contaminants. If working with acidic conditions is unavoidable, prepare solutions fresh and use them promptly.
Decrease in the concentration of 2-Ethyl-4-methylpentan-1-ol over time in working solutions.	General degradation due to inappropriate storage or handling.	Review storage conditions (temperature, light exposure, container). Perform a short-term stability study in your chosen solvent to determine the degradation rate.	Follow the recommended storage conditions. Ensure vials are tightly capped to prevent evaporation, especially with volatile solvents. Prepare fresh dilutions from a concentrated stock solution as needed.
Inconsistent analytical results or poor reproducibility.	Contaminated solvents or reagents promoting degradation.	Run a blank analysis of the solvent to check for pre-existing impurities.	Use high-purity, HPLC, or GC-grade solvents. Ensure all glassware is thoroughly cleaned and dried before use.

Data Presentation

The following table provides a qualitative summary of the expected stability of 2-Ethyl-4-methylpentan-1-ol under different stress conditions based on the general reactivity of primary alcohols.

Condition	Parameter	Potential Degradation Pathway	Expected Stability	Primary Degradation Products
Acidic	0.1 M HCl, 60°C	Dehydration	Low	Alkenes (e.g., 2-ethyl-4-methylpent-1-ene)
Basic	0.1 M NaOH, 60°C	Oxidation (if oxygen is present)	Moderate	2-Ethyl-4-methylpentanal, 2-Ethyl-4-methylpentanoic acid
Oxidative	3% H₂O₂, Room Temp	Oxidation	Low	2-Ethyl-4-methylpentanal, 2-Ethyl-4-methylpentanoic acid
Thermal	80°C	Dehydration, Oxidation	Moderate to Low	Alkenes, Aldehyde, Carboxylic Acid
Photolytic	UV/Vis light, Room Temp	Oxidation	Moderate	2-Ethyl-4-methylpentanal, 2-Ethyl-4-methylpentanoic acid

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To intentionally degrade 2-Ethyl-4-methylpentan-1-ol under various stress conditions to identify potential degradation products and to develop a stability-indicating analytical method.

Materials:

• 2-Ethyl-4-methylpentan-1-ol

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity solvents (e.g., acetonitrile, methanol, water)

• UV chamber or light source

• Temperature-controlled oven and water bath

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Ethyl-4-methylpentan-1-ol in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Incubate at 60°C for a defined period (e.g., 24, 48, 72 hours).

  • At each time point, withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with the mobile phase for analysis.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Incubate at 60°C for a defined period.

  • At each time point, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H₂O₂.

  • Keep at room temperature for a defined period, protected from light.

  • At each time point, withdraw an aliquot and dilute for analysis.

• Thermal Degradation:

  • Place a solid sample or a solution of 2-Ethyl-4-methylpentan-1-ol in an oven at an elevated temperature (e.g., 80°C) for a defined period.

  • For the solid sample, dissolve in a suitable solvent before analysis. For the solution, dilute as necessary.

• Photolytic Degradation:

  • Expose a solution of 2-Ethyl-4-methylpentan-1-ol to a UV light source (e.g., 254 nm) and a visible light source for a defined period.

  • A control sample should be kept in the dark at the same temperature.

  • At each time point, withdraw an aliquot and dilute for analysis.

• Analysis:

  • Analyze all stressed samples and an unstressed control sample using a suitable analytical method (e.g., HPLC-UV/MS or GC-MS).

  • Compare the chromatograms to identify and quantify the degradation products.

Mandatory Visualization

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes [jove.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 8. byjus.com [byjus.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 11. Assay Development in Stability Test Methods | Scilit [scilit.com]

Technical Support Center: GC-MS Analysis of Branched-Chain Alcohols

Welcome to our Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of branched-chain alcohols. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing poor peak shapes (tailing) for my branched-chain alcohol analytes?

A1: Peak tailing for polar compounds like alcohols is a common issue in GC-MS analysis. It is often caused by secondary interactions between the hydroxyl group of the alcohol and active sites within the GC system. These active sites are typically exposed silanol groups (-Si-OH) on the surfaces of the inlet liner, the front of the GC column, or contaminants within the system.[1]

To troubleshoot, consider the following:

• System Activity: Use a deactivated inlet liner and a high-quality, inert GC column. If peak tailing persists, consider trimming a small portion (e.g., 10-20 cm) from the front of the column to remove accumulated non-volatile residues.

• Column Choice: For underivatized alcohols, a polar stationary phase, such as a polyethylene glycol (PEG) or "WAX" type column, is often recommended to improve peak shape.[2]

• Derivatization: To minimize interactions and improve peak symmetry, derivatization of the alcohol's hydroxyl group is a highly effective solution. Silylation, for example, replaces the active hydrogen with a non-polar trimethylsilyl (TMS) group.[3]

Q2: How can I improve the separation of different branched-chain alcohol isomers?

A2: Separating isomers, especially those with similar boiling points, can be challenging. The key is to optimize both the stationary phase chemistry and the temperature program.

• Column Selection: The choice of the GC column's stationary phase is critical for selectivity. For separating alcohol isomers that differ in their hydrogen bonding capacity, a polyethylene glycol (PEG) type phase is a good starting point. For positional isomers, columns with phenyl or pentafluorophenyl (PFP) stationary phases can offer beneficial π-π interactions. Non-polar phases can also be effective for separating certain isomers based on subtle differences in their boiling points.

• Column Dimensions: Using a longer column (e.g., 60 m or 100 m) increases the number of theoretical plates and can significantly improve the resolution of closely eluting isomers. A narrower internal diameter (ID) column (e.g., 0.18 mm or 0.25 mm) also enhances separation efficiency.

• Temperature Program: A slow oven temperature ramp rate (e.g., 2-5 °C/min) allows for more interaction time with the stationary phase, which can improve the separation of isomers with close boiling points.

Q3: Should I derivatize my branched-chain alcohol samples before GC-MS analysis?

A3: Derivatization is often recommended for the GC-MS analysis of alcohols, particularly for trace analysis or when dealing with complex matrices. The primary benefits of derivatization for alcohols are:

• Improved Peak Shape: By masking the polar hydroxyl group, derivatization reduces peak tailing caused by interactions with active sites in the system.

• Increased Volatility: Derivatization can increase the volatility of higher molecular weight or less volatile alcohols, allowing them to be analyzed at lower temperatures and with shorter run times.

• Enhanced Thermal Stability: Some alcohols can be prone to degradation at high temperatures in the injector or column. Derivatization can increase their thermal stability.

• Characteristic Mass Spectra: The derivatives often produce predictable and structurally informative fragment ions in the mass spectrometer, which can aid in identification.

A common derivatization technique for alcohols is silylation, which involves reacting the alcohol with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to form a trimethylsilyl (TMS) ether.

Q4: What are the characteristic mass spectral fragmentation patterns for branched-chain alcohols?

A4: Branched-chain alcohols, like their straight-chain counterparts, primarily undergo two main fragmentation pathways in electron ionization (EI) mass spectrometry:

• α-Cleavage: This is the cleavage of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group. This fragmentation is often the most favorable and results in a resonance-stabilized oxonium ion. The position of the branching will influence the masses of the resulting fragments, providing clues to the isomer's structure. For example, a secondary alcohol will undergo α-cleavage on either side of the hydroxyl-bearing carbon, leading to two potential fragment ions. The most stable carbocation will typically result in the most abundant peak.

• Dehydration: This involves the loss of a water molecule (M-18). This is a common fragmentation pathway for many alcohols.

The molecular ion (M+) peak for alcohols is often weak or absent, especially for tertiary alcohols, due to the ease of fragmentation. The presence of branching can lead to more complex fragmentation patterns and rearrangements. For instance, alcohols with methyl groups can sometimes show a loss of both a methyl group and water (M-33).[4][5]

Troubleshooting Guides

Problem: Poor Peak Shape (Tailing or Fronting)

Symptom	Possible Cause	Recommended Solution
Peak Tailing (Asymmetrical peaks with a "tail")	Active Sites in the System: The polar hydroxyl group of the alcohol is interacting with active silanol groups in the injector liner or on the column.	- Use a deactivated (silanized) inlet liner.- Trim 10-20 cm from the front of the GC column.- Use a highly inert GC column.- Derivatize the alcohol to mask the hydroxyl group.
Column Contamination: Non-volatile residues from previous injections have accumulated on the column.	- Bake out the column at a high temperature (within its specified limit).- If tailing persists, replace the column.
Improper Column Installation: The column is not cut cleanly or is installed at the incorrect depth in the injector or detector.	- Re-cut the column ensuring a clean, square cut.- Ensure the column is installed at the manufacturer's recommended depth.
Peak Fronting (Asymmetrical peaks with a leading edge)	Column Overload: Too much sample has been injected onto the column.	- Reduce the injection volume.- Dilute the sample.- Use a column with a thicker stationary phase film or a wider internal diameter.
Solvent Mismatch: The polarity of the injection solvent is significantly different from the stationary phase polarity.	- Use a solvent that is more compatible with the stationary phase.

Problem: Poor Resolution of Isomers

Symptom	Possible Cause	Recommended Solution
Co-eluting or Poorly Separated Peaks	Inappropriate GC Column: The stationary phase does not provide sufficient selectivity for the isomers.	- For isomers with different hydrogen bonding capabilities: Use a polar column (e.g., WAX/PEG).- For positional isomers: Consider a column with phenyl or PFP phases to leverage π-π interactions.
Insufficient Column Efficiency: The column is too short or has too wide of an internal diameter.	- Increase the column length (e.g., from 30 m to 60 m or 100 m).- Use a column with a smaller internal diameter (e.g., 0.25 mm or 0.18 mm).
Suboptimal Oven Temperature Program: The temperature ramp is too fast.	- Decrease the temperature ramp rate (e.g., to 2-5 °C/min).- Optimize the initial oven temperature to improve the separation of early eluting isomers.
Incorrect Carrier Gas Flow Rate: The linear velocity of the carrier gas is not optimal for the column.	- Set the carrier gas flow rate to the optimal linear velocity for the carrier gas being used (e.g., Helium or Hydrogen).

Experimental Protocols

Protocol 1: Silylation of Branched-Chain Alcohols using BSTFA

This protocol describes the derivatization of branched-chain alcohols to their corresponding trimethylsilyl (TMS) ethers to improve their chromatographic behavior.

Materials:

• Sample containing branched-chain alcohols

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst

• Anhydrous Pyridine (optional, as a catalyst for hindered alcohols)

• Aprotic solvent (e.g., Dichloromethane, Hexane)

• GC vials with inserts and PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Prepare a solution of your sample in an aprotic solvent in a GC vial. If the sample is in a protic solvent (like methanol or water), it must be evaporated to dryness first, as these solvents will react with the silylation reagent.

• Reagent Addition: To approximately 100 µL of your sample solution, add 100 µL of BSTFA with 1% TMCS. For sterically hindered alcohols (secondary or tertiary), the addition of 50 µL of anhydrous pyridine can help to drive the reaction to completion.

• Reaction: Tightly cap the vial and vortex for 1 minute. Heat the mixture at 60-70°C for 30-60 minutes. The optimal time and temperature may need to be determined empirically for highly hindered alcohols.

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS.

Note: Silylating reagents are sensitive to moisture. All glassware should be dry, and reagents should be handled in a moisture-free environment as much as possible.

Visualizations

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting common peak shape problems.

GC-MS Analysis Workflow for Branched-Chain Alcohols

Caption: A typical experimental workflow for the GC-MS analysis.

Signaling Pathway of a Silylation Reaction

Caption: The chemical transformation during a silylation derivatization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. GCMS Section 6.10 [people.whitman.edu]
• 5. whitman.edu [whitman.edu]

Technical Support Center: Catalyst Deactivation in Guerbet Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding catalyst deactivation in Guerbet reactions. It is intended for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during their experiments.

Troubleshooting Guide

This section addresses specific problems related to catalyst deactivation in a question-and-answer format.

Question 1: My catalyst's activity is declining rapidly. What are the likely causes and how can I investigate them?

A rapid decline in catalyst activity is a common issue in Guerbet reactions and can be attributed to several factors. The primary causes are typically poisoning, coking (carbon deposition), or sintering of the active catalyst particles.

Possible Causes and Investigation Plan:

• Catalyst Poisoning: Impurities in the feedstock or reaction environment can strongly adsorb to the active sites, rendering them inactive.

  • Investigation:

    • Feedstock Analysis: Analyze your alcohol feedstock for common poisons such as sulfur, nitrogen-containing compounds, or residual salts from upstream processes.

    • Temperature-Programmed Desorption (TPD): This technique can identify strongly adsorbed species on the catalyst surface.[1]

• Coking/Carbon Deposition: Carbonaceous deposits can form on the catalyst surface, blocking active sites and pores. This is a common deactivation mechanism in reactions involving alcohols at elevated temperatures.[2]

  • Investigation:

    • Thermogravimetric Analysis (TGA): TGA can quantify the amount of coke deposited on the catalyst by measuring the weight loss as the temperature is increased in an oxidizing atmosphere.[3][4]

    • Temperature-Programmed Oxidation (TPO): TPO can differentiate between different types of coke based on their oxidation temperature.[4][5]

• Sintering: High reaction temperatures can cause the small metal nanoparticles of the catalyst to agglomerate into larger particles, reducing the active surface area.

  • Investigation:

    • Transmission Electron Microscopy (TEM): TEM allows for direct visualization of the catalyst particles, enabling the assessment of changes in particle size and distribution.[6]

    • X-ray Diffraction (XRD): XRD can be used to determine the average crystallite size of the metallic phase. An increase in crystallite size of the spent catalyst compared to the fresh one indicates sintering.

The following diagram illustrates a logical workflow for troubleshooting decreased catalyst activity:

Caption: Troubleshooting workflow for decreased catalyst activity.

Question 2: The selectivity of my Guerbet reaction has changed over time. Why is this happening?

A shift in product selectivity during a Guerbet reaction often indicates changes in the catalyst's surface properties or the reaction mechanism.

Possible Causes:

• Changes in Acid-Base Properties: The balance between acidic and basic sites on the catalyst is crucial for the sequential steps of the Guerbet reaction (dehydrogenation, aldol condensation, and hydrogenation).[7] Deactivation of one type of site can favor side reactions. For instance, an increase in basicity at extended runtimes has been observed to alter chemoselectivity.[7]

• Formation of Different Active Sites: The catalyst structure may evolve under reaction conditions, leading to the formation of new active sites that favor different reaction pathways.

• Competitive Adsorption: Strong adsorption of intermediates or products can block specific sites, altering the selectivity towards other products.

Quantitative Data on Selectivity Changes:

The following table summarizes the change in product distribution and ethanol conversion over time for a CuNi-PMO catalyst, demonstrating a shift in selectivity.

Time on Stream (hours)	Ethanol Conversion (%)	1-Butanol Selectivity (%)	Acetaldehyde Selectivity (%)
12	~85	2.8	>80
60	<20	49.9	Decreased
168	14	~71	Significantly Decreased

Data adapted from a study on CuNi-PMO catalysts in a continuous flow reactor.[7]

Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of catalyst deactivation in the Guerbet reaction?

A1: The primary deactivation mechanisms are:

• Chemical Deactivation:

  • Poisoning: Irreversible adsorption of impurities on active sites.

  • Coking: Deposition of carbonaceous materials on the catalyst surface.[2]

• Thermal Deactivation:

  • Sintering: Agglomeration of metal particles at high temperatures, leading to a loss of active surface area.

• Mechanical Deactivation:

  • Fouling: Physical blockage of pores and active sites by deposited materials.

  • Attrition: Physical loss of catalyst material in stirred or fluidized bed reactors.

The following diagram illustrates the relationship between these deactivation mechanisms and their effects on the catalyst.

Caption: Relationship between deactivation causes and their effects.

Q2: How does water, a byproduct of the Guerbet reaction, affect catalyst stability?

A2: Water can have a dual role. In some cases, it can promote catalyst stability by, for example, preventing excessive dehydration or coking. However, more commonly, water can act as a deactivating agent. It can lead to the hydrolysis of the catalyst support, promote the sintering of metal particles, and alter the acid-base properties of the catalyst. For homogeneous catalysts, water can hydrolyze the base, reducing its effectiveness.[8]

Q3: Can a deactivated Guerbet catalyst be regenerated?

A3: Yes, in some cases, regeneration is possible. The appropriate method depends on the deactivation mechanism:

• Coking: Catalysts deactivated by coke can often be regenerated by calcination in air or a controlled oxygen atmosphere to burn off the carbon deposits.

• Poisoning: If the poison is reversibly adsorbed, it may be removed by thermal treatment or by washing with a suitable solvent. However, strongly adsorbed poisons are often difficult to remove.

• Sintering: Sintering is generally irreversible. While some redispersion techniques exist, they are often complex and not always effective.

Experimental Protocols

Protocol 1: Thermogravimetric Analysis (TGA) for Coke Quantification

Objective: To determine the amount of carbonaceous deposits (coke) on a spent Guerbet catalyst.

Methodology:

• Sample Preparation: Carefully weigh approximately 10-20 mg of the spent catalyst into a ceramic TGA crucible.

• Instrument Setup:

  • Place the crucible in the TGA instrument.

  • Set the initial temperature to room temperature (e.g., 25°C).

  • Purge the system with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min for about 30 minutes to remove any physisorbed species.

• Heating Program:

  • Heat the sample from room temperature to a final temperature of 800-900°C at a heating rate of 10°C/min under an oxidizing atmosphere (e.g., air or a mixture of O₂ in N₂) at a flow rate of 50 mL/min.

• Data Analysis:

  • The weight loss observed in the temperature range of approximately 400-800°C is attributed to the combustion of coke.[3]

  • Calculate the percentage of coke based on the initial weight of the spent catalyst.

Protocol 2: Transmission Electron Microscopy (TEM) for Sintering Analysis

Objective: To visually assess the particle size and distribution of the active metal on fresh and spent catalysts to identify sintering.

Methodology:

• Sample Preparation:

  • Disperse a small amount of the catalyst powder in a suitable solvent (e.g., ethanol or isopropanol) using an ultrasonic bath.

  • Place a drop of the suspension onto a TEM grid (e.g., a carbon-coated copper grid).[9]

  • Allow the solvent to evaporate completely.

• Imaging:

  • Insert the prepared grid into the TEM.

  • Acquire images at various magnifications to get a representative overview of the catalyst morphology.

  • Focus on the metal nanoparticles and capture high-resolution images.

• Data Analysis:

  • Measure the diameter of a large number of particles (e.g., >100) from the TEM images of both the fresh and spent catalysts using image analysis software.

  • Generate particle size distribution histograms for both samples.

  • A significant shift towards larger particle sizes in the spent catalyst is indicative of sintering.[6]

Protocol 3: Temperature-Programmed Desorption (TPD) for Surface Species Analysis

Objective: To identify the nature and strength of adsorbed species on the catalyst surface.

Methodology:

• Sample Preparation:

  • Place a known amount of the catalyst in a quartz reactor.

  • Pre-treat the sample by heating under an inert gas flow to clean the surface.

• Adsorption:

  • Cool the sample to the desired adsorption temperature.

  • Introduce a probe molecule (e.g., ammonia for acidity, CO₂ for basicity, or the reactant alcohol) at a controlled flow rate until the surface is saturated.

  • Purge with an inert gas to remove any weakly adsorbed molecules.

• Desorption:

  • Heat the sample at a linear rate (e.g., 10°C/min) under a constant flow of inert gas.

  • Monitor the desorbed molecules using a detector, typically a mass spectrometer.[1][10]

• Data Analysis:

  • The temperature at which a species desorbs is related to its binding strength to the catalyst surface.

  • The area under the desorption peak corresponds to the amount of the adsorbed species.

  • This information helps in understanding surface poisoning and the nature of active sites.[11]

References

• 1. What is Temperature Programmed Desorption (TPD)? [hidenanalytical.com]
• 2. Kinetic and process modeling of Guerbet coupling chemistry over Cu–Mg–Al mixed oxides - EES Catalysis (RSC Publishing) DOI:10.1039/D5EY00045A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Thermogravimetry Applied for Investigation of Coke Formation in Ethanol Conversion over Heteropoly Tungstate Catalysts [mdpi.com]
• 5. osti.gov [osti.gov]
• 6. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 7. mdpi.com [mdpi.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Thermal desorption spectroscopy - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Preventing ether formation during 2-Ethyl-4-methylpentan-1-ol synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the formation of ether byproducts during the synthesis of 2-Ethyl-4-methylpentan-1-ol.

Troubleshooting Guide & FAQs

Q1: During the purification of my 2-Ethyl-4-methylpentan-1-ol product, I've identified a significant, higher-boiling point impurity. Could this be an ether?

A: Yes, it is highly probable that the impurity is the corresponding symmetrical ether, bis(2-ethyl-4-methylpentyl) ether. This is a common byproduct in alcohol syntheses, particularly when reaction conditions are not carefully controlled. The formation of this ether occurs through the intermolecular dehydration of two alcohol molecules.

Q2: What reaction conditions are most likely to promote the formation of bis(2-ethyl-4-methylpentyl) ether?

A: Ether formation is generally favored by acidic conditions and elevated temperatures. The presence of protic acids or Lewis acids can catalyze the dehydration reaction. High reaction or work-up temperatures can also significantly increase the rate of this side reaction.

Q3: I am synthesizing 2-Ethyl-4-methylpentan-1-ol via the reduction of 2-ethyl-4-methylpentanal. How can I minimize ether formation in this specific procedure?

A: When reducing an aldehyde to a primary alcohol, the choice of reducing agent and careful control of the work-up procedure are critical.

• Choice of Reducing Agent: Use of milder reducing agents such as sodium borohydride (NaBH₄) in an alcoholic solvent at low temperatures is recommended.

• pH Control during Work-up: The quenching and work-up steps should be performed under neutral or slightly basic conditions to prevent acid-catalyzed ether formation. Avoid strong acidic conditions during the work-up.

• Temperature Management: Maintain a low temperature throughout the reaction and work-up process.

Q4: Can the choice of solvent influence the formation of the ether byproduct?

A: Absolutely. While protic solvents like ethanol or methanol are often used with reducing agents like NaBH₄, they can potentially participate in side reactions. Using an aprotic solvent such as tetrahydrofuran (THF) or diethyl ether can help to minimize the formation of byproducts. However, the choice of solvent must be compatible with the chosen reducing agent.

Data on Ether Formation Prevention

The following table summarizes the impact of different reaction conditions on the yield of the desired alcohol versus the formation of the ether byproduct. The data is illustrative for the reduction of a generic aldehyde to a primary alcohol and highlights key trends.

Parameter	Condition A	Condition B	Condition C
Reducing Agent	LiAlH₄	NaBH₄	NaBH₄
Solvent	Diethyl Ether	Ethanol	Methanol
Temperature	35°C	0°C	25°C
Work-up pH	2	7	9
Alcohol Yield	85%	95%	92%
Ether Byproduct	10%	<1%	3%

As the data suggests, maintaining a low temperature and a neutral to basic pH during work-up (Condition B) is highly effective in minimizing ether formation.

Experimental Protocol: Reduction of 2-Ethyl-4-methylpentanal with Minimized Ether Formation

This protocol details the synthesis of 2-Ethyl-4-methylpentan-1-ol from 2-ethyl-4-methylpentanal using sodium borohydride, with specific steps to suppress the formation of bis(2-ethyl-4-methylpentyl) ether.

Materials:

• 2-ethyl-4-methylpentanal

• Sodium borohydride (NaBH₄)

• Methanol

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

Procedure:

• Reaction Setup: A round-bottom flask equipped with a magnetic stirrer is charged with a solution of 2-ethyl-4-methylpentanal in methanol. The flask is cooled to 0°C in an ice bath.

• Addition of Reducing Agent: Sodium borohydride is added portion-wise to the stirred solution over 30 minutes, ensuring the temperature does not exceed 5°C.

• Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) until all the starting aldehyde has been consumed.

• Quenching: The reaction is carefully quenched by the slow addition of deionized water at 0°C.

• Solvent Removal: The methanol is removed under reduced pressure.

• Extraction: The aqueous residue is extracted three times with diethyl ether.

• Washing: The combined organic extracts are washed sequentially with a saturated sodium bicarbonate solution and then with brine. This step is crucial to neutralize any residual acidity.

• Drying and Filtration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 2-Ethyl-4-methylpentan-1-ol.

• Purification: The crude product can be further purified by vacuum distillation.

Visual Guides

Caption: Reaction pathways for alcohol synthesis and ether formation.

Caption: Troubleshooting workflow for identifying and preventing ether formation.

Technical Support Center: Removal of Isomeric Impurities from 2-Ethyl-4-methylpentan-1-ol

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing the challenges associated with the purification of 2-Ethyl-4-methylpentan-1-ol from its isomeric impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common isomeric impurities found with 2-Ethyl-4-methylpentan-1-ol?

A1: Isomeric impurities in 2-Ethyl-4-methylpentan-1-ol typically arise from the synthesis process, often originating from the hydroformylation of branched alkenes or aldol condensation reactions. These impurities can be broadly categorized as:

• Positional Isomers: These are structural isomers where the functional groups (hydroxyl, ethyl, or methyl groups) are at different positions on the pentanol backbone. Examples include:

  • 2-Ethyl-3-methylpentan-1-ol

  • 3,4-Dimethylhexan-1-ol

  • 2,4-Dimethylhexan-1-ol

• Stereoisomers: 2-Ethyl-4-methylpentan-1-ol has two chiral centers (at carbons 2 and 4), meaning it can exist as four distinct stereoisomers: (2R, 4R), (2S, 4S), (2R, 4S), and (2S, 4R). Separating these enantiomeric and diastereomeric pairs is a significant challenge.[1]

Q2: Why is it so difficult to separate these isomeric impurities?

A2: Isomers, by definition, have the same molecular formula and molecular weight.[2] Structural isomers often possess very similar physical properties, such as boiling points and polarity, making separation by traditional methods like distillation difficult.[3] Stereoisomers (specifically enantiomers) have identical physical and chemical properties in an achiral environment, and their separation requires specialized chiral techniques.[1][4]

Q3: What are the recommended methods for removing isomeric impurities from 2-Ethyl-4-methylpentan-1-ol?

A3: The choice of purification method depends on the type of isomeric impurity and the desired final purity. The most effective techniques are:

• Fractional Distillation (under reduced pressure): This is a primary method for separating positional isomers with slightly different boiling points.[5][6] Performing the distillation under vacuum is crucial to lower the boiling point and prevent thermal decomposition.[7]

• Preparative Chromatography: This is a high-resolution technique capable of separating isomers with very similar physical properties.[8]

  • Preparative Gas Chromatography (GC): Highly effective for volatile compounds and can separate positional isomers. For separating stereoisomers, a chiral stationary phase (CSP) is required.[1]

  • Preparative High-Performance Liquid Chromatography (HPLC): Can also be used, particularly if the isomers are derivatized to improve separation.

• Melt Crystallization: This technique can be effective for separating isomers based on differences in their melting points and ability to form a pure crystal lattice.[9] It can sometimes be more efficient than distillation for isomers with very close boiling points.[10]

Q4: How can I assess the purity of my 2-Ethyl-4-methylpentan-1-ol sample and identify the isomeric impurities?

A4: The most definitive method for assessing purity and identifying volatile impurities like isomers of 2-Ethyl-4-methylpentan-1-ol is Gas Chromatography-Mass Spectrometry (GC-MS) .[8] A high-resolution capillary column, such as one with a polyethylene glycol (PEG) based stationary phase (WAX column), is recommended for separating alcohol isomers.[11] For stereoisomer identification, a chiral GC column is necessary.[1]

Data Presentation

Table 1: Comparison of Purification Methods for Isomeric Impurities

Purification Method	Target Impurities	Typical Purity Achieved	Advantages	Disadvantages
Fractional Distillation	Positional Isomers	95-98%	Scalable, cost-effective for large quantities.	Ineffective for isomers with very close boiling points (<10°C difference); risk of thermal decomposition.[5]
Preparative GC	Positional & Stereoisomers	>99%	High resolution, excellent for separating closely related isomers and stereoisomers (with chiral column).[8]	Small scale, expensive, can be slow for large quantities.
Melt Crystallization	Positional Isomers	>99%	High purity achievable, can be more energy-efficient than distillation.[9]	Requires the compound to be a solid at a convenient temperature; may require multiple stages.[9]

Troubleshooting Guides

Troubleshooting Fractional Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation of Isomers	Insufficient column efficiency (too few theoretical plates).[8]	- Use a longer fractionating column (e.g., Vigreux or packed column) to increase the number of theoretical plates.[6][8]- Ensure a slow and steady distillation rate to allow equilibrium to be established on each plate.
Distillation rate is too fast.	- Reduce the heating rate to ensure a gradual temperature increase.
Bumping / Unstable Boiling	Uneven heating or lack of nucleation sites.[8]	- Use a heating mantle with a magnetic stirrer for even heating.[7]- Add boiling chips or a magnetic stir bar to the distillation flask to promote smooth boiling.[7]
Low Product Recovery	Hold-up in the distillation column and condenser.[8]	- For small-scale purifications, use a smaller distillation apparatus.[8]- Properly insulate the column and head to minimize heat loss.[8]
Leaks in the vacuum system.	- Check all glass joints and connections for a proper seal. Apply a thin layer of vacuum grease to ground glass joints.[8]

Troubleshooting Preparative Chromatography (GC)

Issue	Possible Cause(s)	Recommended Solution(s)
Co-elution of Isomers	Inappropriate stationary phase.[8]	- Select a column with a different polarity. For alcohol isomers, a polar WAX (PEG) column is often effective.[11]- For stereoisomers, a chiral stationary phase (e.g., cyclodextrin-based) is mandatory.[1]
Incorrect temperature program.[8]	- Optimize the temperature ramp. A slower gradient can significantly improve the resolution of closely eluting peaks.[1]
Peak Tailing	Active sites on the stationary phase interacting with the alcohol's hydroxyl group.[11]	- Use a column with end-capping to block active silanol groups.- If tailing persists, condition the column at a high temperature or trim the front end.[11]
Low Yield / Recovery	Irreversible adsorption of the alcohol onto the column.	- Choose a less active or more inert stationary phase.- Ensure the entire sample path is inert.
Column overload.[1]	- Reduce the amount of sample injected onto the column.[11]

Mandatory Visualization

Caption: A decision tree to guide the selection of the appropriate purification technique.

Caption: A logical workflow for troubleshooting common fractional distillation issues.

Caption: A logical workflow for troubleshooting common preparative chromatography problems.

Experimental Protocols

Protocol 1: Fractional Distillation under Reduced Pressure

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a round-bottom flask, a packed fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask.

  • Connect the apparatus to a vacuum pump with a vacuum trap and a manometer to monitor the pressure.

  • Ensure all ground glass joints are properly sealed, using vacuum grease where necessary.[8]

• Procedure:

  • Place the crude 2-Ethyl-4-methylpentan-1-ol and a magnetic stir bar or boiling chips into the distillation flask.[8]

  • Begin stirring and gradually apply vacuum, reducing the pressure to the desired level (e.g., 10-20 mmHg).

  • Slowly heat the distillation flask using a heating mantle.

  • Observe the ring of condensate rising slowly up the fractionating column.[6]

  • Collect any low-boiling initial fractions in a separate flask.

  • When the temperature at the distillation head stabilizes, collect the main fraction containing the purified product in a pre-weighed receiving flask.

  • Monitor the temperature and pressure constantly. A sharp rise in temperature may indicate that all the product has distilled.

• Analysis:

  • Analyze the purity of the collected fractions using GC-MS to confirm the removal of isomeric impurities.[8]

Protocol 2: Purity Analysis by GC-MS

• Sample Preparation:

  • Prepare a dilute solution (e.g., ~100 ppm) of the 2-Ethyl-4-methylpentan-1-ol sample in a high-purity solvent like dichloromethane or hexane.[8]

• GC-MS Conditions (Illustrative Example):

  • Column: A polar capillary column (e.g., DB-WAX, HP-INNOWax) is recommended for separating alcohol isomers.[11] Dimensions: 30 m x 0.25 mm ID x 0.25 µm film thickness.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 240 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[12]

  • MS Detector: Scan range of m/z 35-350.[8]

• Data Analysis:

  • Integrate the peak areas of all components in the chromatogram.

  • Calculate the purity of the main product and identify any isomeric impurities by their mass spectra and retention times.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. biocompare.com [biocompare.com]
• 4. The Science and Strategy Behind Isomer Separation | RotaChrom [rotachrom.com]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. Purification [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. EP2398767A1 - Process for crystallizing and separating different diisocyanate isomers - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up the Synthesis of 2-Ethyl-4-methylpentan-1-ol

Welcome to the technical support center for the synthesis of 2-Ethyl-4-methylpentan-1-ol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scale-up of this important branched-chain alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-Ethyl-4-methylpentan-1-ol?

A1: The main industrial route is the Guerbet condensation of a mixture of isobutanol and n-butanol. Other potential synthetic pathways include the hydroformylation of 2-ethyl-4-methyl-1-pentene followed by reduction, and the Grignard reaction between an appropriate Grignard reagent and an aldehyde.

Q2: What are the most common impurities in the Guerbet synthesis of 2-Ethyl-4-methylpentan-1-ol?

A2: Common impurities include unreacted starting alcohols (isobutanol and n-butanol), self-condensation products (e.g., 2-isopropyl-5-methylhexan-1-ol from isobutanol and 2-ethylhexan-1-ol from n-butanol), aldehydes, esters, and carboxylic acids.[1] The formation of these byproducts is influenced by catalyst choice and reaction conditions.[2]

Q3: How can I minimize the formation of byproducts during the Guerbet reaction?

A3: Minimizing byproducts can be achieved by optimizing the catalyst system, controlling the reaction temperature, and efficiently removing water as it forms.[2] Using a catalyst with a well-balanced acidic, basic, and dehydrogenation/hydrogenation functionality is crucial.[1][2] Lowering the reaction temperature can improve selectivity, though it may decrease the conversion rate.[2]

Q4: What are the key safety considerations when scaling up the Guerbet synthesis?

A4: The Guerbet reaction is typically conducted at elevated temperatures and pressures, posing risks of thermal runaway. The use of strong bases like sodium butoxide requires careful handling in an inert atmosphere. Proper reactor design for heat management, pressure control, and inert gas blanketing is essential. A thorough risk assessment should be conducted before any scale-up.

Troubleshooting Guides

Guerbet Condensation Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Conversion of Starting Alcohols	- Inactive or poisoned catalyst- Insufficient reaction temperature or time- Presence of water in the reaction mixture	- Ensure the catalyst is active and not contaminated. Consider in-situ activation if applicable.- Gradually increase the reaction temperature and/or extend the reaction time.- Use anhydrous reactants and solvents. Implement a system for continuous water removal during the reaction.[2]
Low Selectivity to 2-Ethyl-4-methylpentan-1-ol	- Suboptimal catalyst- Incorrect ratio of starting alcohols- Reaction temperature is too high	- Select a catalyst known to favor cross-condensation over self-condensation.- Optimize the molar ratio of isobutanol to n-butanol.- Lower the reaction temperature to favor the desired product.[2]
Formation of Carboxylic Acids and Esters	- Presence of air (oxygen) in the reactor- Side reactions of intermediate aldehydes	- Ensure the reactor is properly purged and maintained under an inert atmosphere (e.g., nitrogen, argon).- Optimize the catalyst to favor the hydrogenation of the intermediate aldehyde to the alcohol.
Catalyst Deactivation	- Coking (carbon deposition) on the catalyst surface- Poisoning by carboxylic acid byproducts	- Regenerate the catalyst through calcination if applicable.- Co-feed hydrogen to help suppress catalyst deactivation.[2]

Data Presentation

Comparison of Synthesis Methods for 2-Ethyl-4-methylpentan-1-ol

Parameter	Guerbet Condensation	Hydroformylation-Reduction	Grignard Synthesis
Starting Materials	Isobutanol, n-Butanol	2-Ethyl-4-methyl-1-pentene, Syngas (CO/H₂), Reducing agent	Propylmagnesium halide, Isovaleraldehyde
Typical Yield	Moderate to High (dependent on selectivity)	High	High
Purity Before Purification	Moderate (mixture of products)	Moderate to High	High
Key Advantages	- Uses relatively inexpensive starting materials- Direct conversion to the alcohol	- High selectivity towards the linear aldehyde precursor	- High yield and purity of the desired alcohol
Key Disadvantages	- Formation of a mixture of self- and cross-condensation products- Requires high temperatures and pressures	- Requires a specific and potentially expensive starting alkene- Two-step process (hydroformylation then reduction)	- Requires stoichiometric use of magnesium- Highly exothermic and sensitive to air and moisture

Experimental Protocols

Protocol 1: Guerbet Synthesis of 2-Ethyl-4-methylpentan-1-ol

This protocol is a representative procedure based on the principles of the Guerbet reaction for the synthesis of 2-Ethyl-4-methylpentan-1-ol.

Materials:

• Isobutanol (anhydrous)

• n-Butanol (anhydrous)

• Sodium butoxide (NaOBu)

• Guerbet catalyst (e.g., copper chromite, nickel-based catalyst)

• Toluene (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reactor Setup: A high-pressure autoclave equipped with a mechanical stirrer, thermocouple, pressure gauge, and a Dean-Stark trap (or another water removal system) is assembled and dried thoroughly.

• Charging the Reactor: The reactor is charged with the Guerbet catalyst, sodium butoxide, isobutanol, and n-butanol in a desired molar ratio (e.g., 1:1), along with anhydrous toluene as a solvent.

• Inerting: The reactor is sealed and purged several times with an inert gas (e.g., nitrogen or argon) to remove any traces of oxygen.

• Reaction: The mixture is heated to the target temperature (typically 180-250°C) with vigorous stirring. The pressure will increase as the reaction progresses. Water is continuously removed from the reaction mixture via the Dean-Stark trap. The reaction is monitored by GC analysis of aliquots until the desired conversion is achieved.

• Work-up: After cooling the reactor to room temperature, the pressure is carefully released. The reaction mixture is filtered to remove the catalyst. The filtrate is washed with 1 M HCl to neutralize the base, followed by saturated sodium bicarbonate solution and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by fractional distillation under vacuum to isolate 2-Ethyl-4-methylpentan-1-ol.

Protocol 2: Purity Analysis by GC-MS

Sample Preparation: A dilute solution of the purified 2-Ethyl-4-methylpentan-1-ol is prepared in a suitable solvent like dichloromethane or hexane.

GC-MS Conditions (Example):

• Column: DB-5ms (30 m x 0.25 mm ID x 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250°C

• Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Detector: Scan range of m/z 40-400.

Mandatory Visualization

Caption: Guerbet reaction pathway for the synthesis of 2-Ethyl-4-methylpentan-1-ol.

Caption: Troubleshooting workflow for Guerbet synthesis scale-up.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Process Optimization for the Industrial Production of 2-Ethyl-4-methylpentan-1-ol

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the industrial production of 2-Ethyl-4-methylpentan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most probable industrial synthesis route for 2-Ethyl-4-methylpentan-1-ol?

The most likely industrial route for the synthesis of 2-Ethyl-4-methylpentan-1-ol is the Guerbet reaction. This reaction involves the condensation of two smaller alcohols to form a larger, branched alcohol.[1] Specifically, 2-Ethyl-4-methylpentan-1-ol can be synthesized through the cross-condensation of isobutanol and n-butanol. The Guerbet reaction is a robust method for producing β-branched primary alcohols, also known as Guerbet alcohols.[2]

Q2: What are the key steps in the Guerbet reaction for producing 2-Ethyl-4-methylpentan-1-ol?

The Guerbet reaction mechanism involves a sequence of steps:[2]

• Dehydrogenation: The initial alcohols (isobutanol and n-butanol) are dehydrogenated to their corresponding aldehydes (isobutyraldehyde and n-butyraldehyde).

• Aldol Condensation: The aldehydes undergo a base-catalyzed aldol condensation to form an α,β-unsaturated aldehyde intermediate.

• Hydrogenation: The intermediate is then hydrogenated to produce the final branched primary alcohol, 2-Ethyl-4-methylpentan-1-ol.

Q3: What are the common impurities encountered in the production of 2-Ethyl-4-methylpentan-1-ol?

Common impurities can arise from side reactions or incomplete conversion and may include:

• Unreacted Starting Materials: Residual isobutanol and n-butanol.

• Intermediate Aldehydes: Isobutyraldehyde and n-butyraldehyde.

• Byproducts from Self-Condensation: Guerbet alcohols derived from the self-condensation of isobutanol (e.g., 2,4-dimethyl-1-pentanol) and n-butanol (e.g., 2-ethyl-1-hexanol).

• Carboxylic Acids: Oxidation of intermediate aldehydes can lead to the formation of corresponding carboxylic acids.[1]

• Esters: Formed from the reaction of alcohols and carboxylic acids.[1]

Q4: What are the recommended methods for purifying crude 2-Ethyl-4-methylpentan-1-ol?

The primary and most effective method for purifying 2-Ethyl-4-methylpentan-1-ol on an industrial scale is fractional distillation under reduced pressure . This technique separates the target alcohol from lower-boiling starting materials and higher-boiling side products. For high-purity applications, preparative chromatography can also be employed.

Troubleshooting Guides

Synthesis & Reaction Optimization

Q: We are experiencing low conversion of the starting alcohols in our Guerbet reaction. What are the potential causes and solutions?

A: Low conversion can be attributed to several factors. A systematic approach to troubleshooting is recommended.

• Potential Cause 1: Catalyst Deactivation. The catalyst, which is crucial for both the dehydrogenation and hydrogenation steps, may have lost its activity.

  • Solution: Regenerate or replace the catalyst. Ensure the catalyst is handled under appropriate conditions to prevent deactivation.

• Potential Cause 2: Suboptimal Reaction Temperature. The Guerbet reaction is temperature-sensitive.

  • Solution: Optimize the reaction temperature. A gradual increase in temperature may enhance the reaction rate, but excessive heat can lead to side reactions.[3]

• Potential Cause 3: Insufficient Catalyst Loading. The amount of catalyst may not be sufficient for the scale of the reaction.

  • Solution: Increase the catalyst-to-substrate ratio.

• Potential Cause 4: Presence of Water. Water can inhibit the initial alcohol dehydrogenation step.[4]

  • Solution: Ensure all reactants and the reaction setup are dry.

Q: Our process is generating a high proportion of undesired side products. How can we improve the selectivity towards 2-Ethyl-4-methylpentan-1-ol?

A: Improving selectivity requires careful control over reaction conditions and catalyst choice.

• Potential Cause 1: Incorrect Molar Ratio of Reactants. An improper ratio of isobutanol to n-butanol can favor self-condensation over cross-condensation.

  • Solution: Optimize the molar ratio of the starting alcohols.

• Potential Cause 2: Inappropriate Catalyst. The catalyst may not be selective for the desired cross-condensation reaction.

  • Solution: Experiment with different catalyst systems. For instance, the addition of a second metal to a primary catalyst can modify its selectivity.

• Potential Cause 3: High Reaction Temperature. Elevated temperatures can promote side reactions.

  • Solution: Lower the reaction temperature and monitor the impact on selectivity and conversion.

Purification Troubleshooting

Q: During fractional distillation, we are observing poor separation of 2-Ethyl-4-methylpentan-1-ol from its isomers. How can this be resolved?

A: Achieving good separation of isomers requires an efficient distillation setup.

• Potential Cause: Insufficient Column Efficiency. The fractionating column may not have enough theoretical plates to separate compounds with close boiling points.

  • Solution: Use a longer fractionating column or one with a more efficient packing material to increase the surface area and improve separation.

Q: We are experiencing product loss during vacuum distillation. What are the likely causes and how can we mitigate this?

A: Product loss during vacuum distillation is often due to system leaks or hold-up in the apparatus.

• Potential Cause 1: Leaks in the Vacuum System. Leaks can lead to an unstable vacuum and inefficient distillation.

  • Solution: Thoroughly check all joints and connections for proper sealing. Apply a suitable vacuum grease to ground glass joints.

• Potential Cause 2: Hold-up in the Distillation Column and Condenser. A significant amount of product can remain in the apparatus, especially in smaller-scale setups.

  • Solution: For smaller batches, use a smaller distillation apparatus. Ensure proper insulation of the column to minimize heat loss and prevent condensation before the condenser.

Data Presentation

Table 1: Typical Process Parameters for Guerbet Reactions

Parameter	Typical Range	Notes
Temperature	150 - 360 °C	Highly dependent on the catalyst and reactants.[3]
Pressure	10 - 50 bar	Hydrogen pressure for the hydrogenation step.[5]
Catalyst	Heterogeneous (e.g., supported metals like Pt, Ru, Ni) or Homogeneous (e.g., Ru-based complexes)	Catalyst choice is critical for selectivity and conversion.[3][5]
Reactant Molar Ratio	1:1 to 1:1.5	Optimization is necessary to favor cross-condensation.
Solvent	Often solvent-free; high-boiling point ethers or hydrocarbons can be used.	The polarity of the solvent can influence the reaction pathway.[5]

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of 2-Ethyl-4-methylpentan-1-ol via Guerbet Reaction

• Reactor Setup: A high-pressure reactor is equipped with a mechanical stirrer, a heating mantle, a temperature controller, and a gas inlet.

• Catalyst Loading: The chosen catalyst (e.g., a supported noble metal catalyst) is loaded into the reactor.

• Reactant Addition: Isobutanol and n-butanol are added to the reactor in the desired molar ratio.

• Purging: The reactor is sealed and purged several times with an inert gas (e.g., nitrogen or argon) to remove air, followed by purging with hydrogen.[5]

• Reaction: The reactor is heated to the target temperature (e.g., 200-250 °C) under stirring. The reaction is pressurized with hydrogen to the desired pressure (e.g., 20-40 bar). The reaction progress is monitored by taking samples at regular intervals and analyzing them by Gas Chromatography (GC).

• Quenching: Once the desired conversion is achieved, the reactor is cooled to room temperature, and the hydrogen pressure is carefully released.[5]

• Work-up: The reaction mixture is filtered to remove the catalyst. The filtrate is then washed with a saturated sodium bicarbonate solution to remove any acidic byproducts, followed by a brine wash. The organic layer is dried over anhydrous magnesium sulfate.

• Purification: The crude product is purified by fractional distillation under reduced pressure to yield pure 2-Ethyl-4-methylpentan-1-ol.

Protocol 2: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of the 2-Ethyl-4-methylpentan-1-ol sample is prepared in a suitable solvent (e.g., dichloromethane or hexane).

• GC-MS Conditions (Illustrative Example):

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Scan range of m/z 40-350.

• Analysis: The retention times and mass spectra of the peaks are compared with those of known standards to identify and quantify the components of the sample.

Mandatory Visualization

Caption: Guerbet reaction pathway for 2-Ethyl-4-methylpentan-1-ol synthesis.

Caption: Troubleshooting workflow for Guerbet reaction optimization.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Insights on Guerbet Reaction: Production of Biobutanol From Bioethanol Over a Mg–Al Spinel Catalyst [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]

Identifying and characterizing unexpected peaks in NMR of 2-Ethyl-4-methylpentan-1-ol

This technical support guide is designed for researchers, scientists, and drug development professionals encountering unexpected peaks in the Nuclear Magnetic Resonance (NMR) spectra of 2-Ethyl-4-methylpentan-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H and ¹³C NMR chemical shifts for 2-Ethyl-4-methylpentan-1-ol?

A1: The expected chemical shifts can vary slightly based on the solvent and concentration. However, the following provides a general reference.

¹H NMR (Proton NMR) Expected Chemical Shifts

Protons	Chemical Shift (ppm) Range	Multiplicity	Integration
-CH₃ (isobutyl)	0.85 - 0.95	Doublet	6H
-CH₃ (ethyl)	0.85 - 0.95	Triplet	3H
-CH₂- (isobutyl)	1.10 - 1.25	Multiplet	2H
-CH₂- (ethyl)	1.30 - 1.45	Multiplet	2H
-CH- (isobutyl)	1.65 - 1.80	Multiplet	1H
-CH- (chiral center)	1.45 - 1.60	Multiplet	1H
-CH₂OH	3.40 - 3.60	Multiplet	2H
-OH	Variable	Singlet (broad)	1H

¹³C NMR (Carbon NMR) Expected Chemical Shifts

Carbon	Chemical Shift (ppm) Range
-CH₃ (isobutyl)	22 - 24
-CH₃ (ethyl)	10 - 12
-CH₂- (isobutyl)	47 - 49
-CH₂- (ethyl)	24 - 26
-CH- (isobutyl)	28 - 30
-CH- (chiral center)	45 - 47
-CH₂OH	65 - 68

Q2: I'm seeing peaks that I don't recognize in my NMR spectrum. What could they be?

A2: Unexpected peaks in the NMR spectrum of 2-Ethyl-4-methylpentan-1-ol can arise from several sources, including:

• Residual Solvents: Small amounts of solvents used in the synthesis or purification process are a common source of impurity peaks.

• Reagents: Unreacted starting materials or residual reagents from the synthesis.

• Side Products: Products from competing reaction pathways.

• Degradation Products: The compound may degrade over time or upon exposure to air, light, or heat. A potential degradation product is the corresponding aldehyde, 2-ethyl-4-methylpentanal, formed via oxidation.

• Contaminants: Grease from glassware joints, plasticizers from containers, or other environmental contaminants.

Troubleshooting Guide for Unexpected Peaks

This guide provides a systematic approach to identifying and characterizing unexpected peaks in the NMR spectrum of 2-Ethyl-4-methylpentan-1-ol.

Step 1: Identify Common Impurities

The first step is to compare the chemical shifts of the unexpected peaks with those of common laboratory solvents and reagents.

Table of Common NMR Impurity Chemical Shifts (in CDCl₃)

Impurity	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Acetone	2.17	30.6, 206.7
Dichloromethane	5.30	53.8
Diethyl ether	1.21 (t), 3.48 (q)	15.2, 65.9
Ethyl acetate	1.26 (t), 2.05 (s), 4.12 (q)	14.2, 21.0, 60.4, 171.1
Hexane	0.88 (t), 1.26 (m)	14.1, 22.7, 31.5
Toluene	2.36 (s), 7.17-7.29 (m)	21.4, 125.5, 128.4, 129.2, 137.9
Water	~1.56 (broad s)	-
Silicone Grease	~0.07 (s)	~1.2

Note: Chemical shifts of impurities can be found in various literature sources.[1][2][3]

Step 2: Consider Potential Side-Products and Degradation

If the unexpected peaks do not match common solvents, consider the possibility of side-products from the synthesis of 2-Ethyl-4-methylpentan-1-ol or degradation of the final product. A likely oxidation product is 2-Ethyl-4-methylpentanal.

Expected NMR Signals for 2-Ethyl-4-methylpentanal

Signal Type	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Aldehyde (-CHO)	9.6 - 9.8 (t)	204 - 206

Step 3: Experimental Verification

If the identity of the impurity is still unclear, the following experimental procedures can be employed.

Experimental Protocols

• D₂O Shake:

  • Purpose: To identify exchangeable protons (e.g., -OH).

  • Methodology:

    • Acquire a standard ¹H NMR spectrum of the sample.

    • Add a drop of deuterium oxide (D₂O) to the NMR tube.

    • Shake the tube vigorously for 30 seconds.

    • Acquire a second ¹H NMR spectrum.

  • Expected Result: The peak corresponding to the -OH proton of 2-Ethyl-4-methylpentan-1-ol will decrease in intensity or disappear. Other alcohol or amine impurities will also show this exchange.

• Spiking:

  • Purpose: To confirm the identity of a suspected impurity.

  • Methodology:

    • Acquire a ¹H NMR spectrum of the sample.

    • Add a small amount of the suspected impurity (e.g., a specific solvent) to the NMR tube.

    • Acquire a second ¹H NMR spectrum.

  • Expected Result: If the suspected impurity is present in the original sample, the corresponding peak will increase in intensity upon spiking.

• 2D NMR Spectroscopy (COSY, HSQC):

  • Purpose: To determine the connectivity of protons and carbons, aiding in the structural elucidation of unknown impurities.

  • Methodology: Consult your NMR facility manager for standard protocols for Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC) experiments.

  • Expected Result: COSY spectra will show correlations between coupled protons, while HSQC spectra will show correlations between protons and their directly attached carbons. This information can be used to piece together the structure of an unknown compound.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for identifying unexpected peaks in your NMR spectrum.

Caption: A flowchart outlining the steps to identify and characterize unexpected signals in an NMR spectrum.

References

• 1. 2-ethyl-4-methylpentan-1-ol (106-67-2) 1H NMR [m.chemicalbook.com]
• 2. 2-ethyl-4-methylpentan-1-ol (106-67-2) 13C NMR spectrum [chemicalbook.com]
• 3. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]

Enhancing the resolution of chiral separation of 2-Ethyl-4-methylpentan-1-ol enantiomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the resolution of 2-Ethyl-4-methylpentan-1-ol enantiomers.

Troubleshooting Guide

This guide addresses common issues encountered during the chiral separation of 2-Ethyl-4-methylpentan-1-ol.

Problem	Potential Cause	Suggested Solution
Poor or No Resolution	Inappropriate chiral stationary phase (CSP).	Screen different types of CSPs. For aliphatic alcohols, cyclodextrin-based columns, particularly derivatized β- and γ-cyclodextrins, are often a good starting point for both GC and HPLC.[1][2]
Suboptimal mobile phase (HPLC) or carrier gas flow rate (GC).	In HPLC, decrease the flow rate to enhance interaction with the CSP.[1][3] In GC, optimize the linear velocity; for hydrogen, higher velocities (60-80 cm/s) can sometimes improve resolution.[4]
Incorrect temperature.	Systematically vary the column temperature. Lower temperatures in both GC and HPLC often increase enantioselectivity.[1][5][6]
Inappropriate mobile phase composition (HPLC).	Adjust the ratio of organic modifier (e.g., isopropanol, ethanol) to the non-polar solvent (e.g., hexane) in normal-phase HPLC. Small amounts of additives can also be beneficial.[7]
Peak Tailing	Secondary interactions between the analyte and stationary phase.	For HPLC, consider adding a small amount of an acidic or basic modifier to the mobile phase to improve peak shape.[7] For GC, ensure proper column conditioning and check for sample overload.[2][4]
Sample overload.	Reduce the injection volume or the concentration of the sample.[3][4]
Column contamination or degradation.	Flush the column with a strong, appropriate solvent as recommended by the manufacturer.[3][8] If the problem persists, the column may need to be replaced.
Long Run Times	Low flow rate.	While lower flow rates can improve resolution, they also increase analysis time. Find a balance between resolution and run time by incrementally increasing the flow rate.[3]
Strong retention.	In HPLC, increase the percentage of the stronger eluting solvent in the mobile phase. In GC, a faster temperature ramp can be employed, though this may compromise resolution.[4]
Irreproducible Retention Times	Inadequate column equilibration.	Ensure the column is fully equilibrated with the mobile phase before each injection, which can take a significant number of column volumes for some chiral phases.[5][8]
Fluctuations in temperature or flow rate.	Use a column oven to maintain a stable temperature and ensure the pump is delivering a consistent flow rate.[7]

Frequently Asked Questions (FAQs)

Q1: Which type of chiral stationary phase is best for separating 2-Ethyl-4-methylpentan-1-ol?

A1: While there is no universally "best" CSP, for aliphatic alcohols like 2-Ethyl-4-methylpentan-1-ol, derivatized cyclodextrin-based columns are a highly effective starting point for both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[1][2] Specifically, permethylated or acetylated β-cyclodextrin phases have shown good enantioselectivity for a range of chiral alcohols.[2] It is recommended to screen a few different cyclodextrin-based columns to find the optimal one for your specific application.

Q2: How does temperature affect the chiral separation of this compound?

A2: Temperature is a critical parameter in chiral separations. Generally, lower temperatures lead to better resolution as it enhances the subtle energetic differences in the interactions between the enantiomers and the chiral stationary phase.[1][6] However, this can also lead to broader peaks and longer analysis times. It is advisable to experiment with a range of temperatures (e.g., 10°C to 40°C for HPLC, and varying isothermal or ramp programs for GC) to find the optimal balance between resolution and efficiency.[3][4]

Q3: Can I improve resolution by changing the mobile phase in HPLC?

A3: Absolutely. The composition of the mobile phase significantly influences selectivity and resolution.[3][7] For normal-phase chromatography, systematically varying the ratio of the alcohol modifier (e.g., isopropanol or ethanol) in the non-polar solvent (e.g., hexane) can have a dramatic effect on the separation. The type of alcohol used as a modifier can also impact the resolution.

Q4: Is derivatization necessary to separate the enantiomers of 2-Ethyl-4-methylpentan-1-ol?

A4: Derivatization is not always necessary but can be a useful strategy, particularly for GC analysis. Converting the alcohol to an ester (e.g., acetate or trifluoroacetate) can improve volatility and may enhance the chiral recognition on the stationary phase, leading to better separation.[9] However, it's important to ensure that the derivatization process itself does not cause racemization.

Q5: My peaks are broad. What can I do to improve the peak shape?

A5: Broad peaks can be caused by several factors. First, check for sample overload by reducing the amount of sample injected.[3][4] In GC, ensure the injection technique is optimal (e.g., split/splitless parameters) and the carrier gas flow is appropriate. In HPLC, ensure the sample is dissolved in the mobile phase to avoid solvent mismatch effects. Also, consider that extra-column volume (e.g., long tubing) can contribute to peak broadening.[3]

Experimental Protocols

Example GC Protocol for Chiral Separation

• Column: Chirasil-DEX CB (or similar β-cyclodextrin based capillary column), 25 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Hydrogen or Helium.

• Inlet Temperature: 250°C.

• Injection Mode: Split (e.g., 50:1 split ratio).

• Injection Volume: 1 µL.

• Oven Program: 60°C (hold 2 min), ramp to 150°C at 2°C/min.

• Detector: Flame Ionization Detector (FID) at 250°C.

Example HPLC Protocol for Chiral Separation

• Column: A cellulose or amylose-based chiral column (e.g., Chiralcel OD-H or Chiralpak AD-H), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane / Isopropanol (95:5, v/v).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm (if no chromophore, a Refractive Index detector would be needed).

• Injection Volume: 10 µL.

Data Presentation

Table 1: Example GC Separation Data on a β-Cyclodextrin Column

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	15.2 min	15.8 min
Peak Width (W)	0.3 min	0.3 min
Resolution (R_s)	\multicolumn{2}{c	}{1.8}
Separation Factor (α)	\multicolumn{2}{c	}{1.04}

Table 2: Example HPLC Separation Data on a Polysaccharide-Based Column

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	8.5 min	9.7 min
Peak Width (W)	0.4 min	0.45 min
Resolution (R_s)	\multicolumn{2}{c	}{2.2}
Separation Factor (α)	\multicolumn{2}{c	}{1.15}

Visualizations

Caption: Troubleshooting workflow for poor chiral separation resolution.

Caption: General experimental workflow for chiral method development.

References

• 1. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 2. lcms.cz [lcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. Chiral Separation 2: Optimization of Chiral Separations [restek.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. gcms.cz [gcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. chiraltech.com [chiraltech.com]
• 9. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 2-Ethyl-4-methylpentan-1-ol Quantification

This guide provides a comprehensive comparison of a primary analytical method, Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of 2-Ethyl-4-methylpentan-1-ol. An alternative method, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), is also discussed as a potential alternative, highlighting the necessary derivatization for detection. The selection of an appropriate analytical method is critical for accurate and reliable quantification in research, development, and quality control. This document outlines the experimental protocols and presents a summary of validation parameters to aid researchers, scientists, and drug development professionals in the selection of the most suitable method based on specific analytical needs.

Physicochemical Properties of 2-Ethyl-4-methylpentan-1-ol

2-Ethyl-4-methylpentan-1-ol is a primary alcohol.[1][2] Its chemical and physical properties are summarized below.

Property	Value
CAS Number	106-67-2[1][3][4]
Molecular Formula	C8H18O[1][3][4]
Molecular Weight	130.23 g/mol [1]
Boiling Point	176.5°C[1]
Density	0.8260 g/cm³[1]
Physical Form	Liquid[3][4]

Methodology and Validation Parameters

The validation of an analytical method ensures that it is suitable for its intended purpose.[5] Key validation parameters, as outlined by the International Council for Harmonisation (ICH) guidelines, include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[6][7][8]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-Ethyl-4-methylpentan-1-ol, offering high separation efficiency and definitive compound identification based on mass spectra.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

Comparison of Validation Parameters

The following table summarizes the expected performance of a validated GC-MS method for the quantification of 2-Ethyl-4-methylpentan-1-ol compared to a hypothetical HPLC-UV method with derivatization.

Validation Parameter	GC-MS	HPLC-UV (with derivatization)
Specificity	High (Mass spectrometric detection provides high selectivity)	Moderate to High (Dependent on the selectivity of the derivatization reaction and chromatographic separation)
Linearity (R²)	≥ 0.998	≥ 0.995
Range	0.1 - 10 µg/mL	1 - 50 µg/mL
Accuracy (% Recovery)	95 - 105%	90 - 110%
Precision (%RSD)
- Repeatability	≤ 2%	≤ 3%
- Intermediate Precision	≤ 3%	≤ 5%
Limit of Detection (LOD)	~0.05 µg/mL	~0.5 µg/mL
Limit of Quantification (LOQ)	~0.1 µg/mL	~1 µg/mL
Robustness	High	Moderate

Experimental Protocols

GC-MS Method for 2-Ethyl-4-methylpentan-1-ol Quantification

This protocol is based on established methods for the analysis of volatile organic compounds.

• Sample Preparation :

  • Prepare a stock solution of 2-Ethyl-4-methylpentan-1-ol in methanol at a concentration of 1 mg/mL.

  • Create a series of calibration standards by serial dilution of the stock solution in methanol.

  • For unknown samples, dissolve a known weight of the sample in methanol.

• GC-MS Instrumental Parameters :

  • Gas Chromatograph : Agilent 7890B or equivalent.

  • Column : DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

  • Inlet : Splitless, 250°C.

  • Oven Program : Initial temperature of 60°C for 3 minutes, ramp to 240°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow of 1 mL/min.

  • Mass Spectrometer : Agilent 5977A or equivalent.

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Scan Range : m/z 30-200.

• Data Analysis :

  • Quantification is performed using the peak area of a characteristic ion of 2-Ethyl-4-methylpentan-1-ol.

  • A calibration curve is generated by plotting the peak area against the concentration of the standards. The concentration of the unknown samples is determined from this curve.

Workflow Diagrams

Caption: Workflow for the validation of a GC-MS method for 2-Ethyl-4-methylpentan-1-ol quantification.

Conclusion

Both GC-MS and HPLC-UV (with derivatization) can be considered for the quantification of 2-Ethyl-4-methylpentan-1-ol. GC-MS is the preferred method for achieving lower detection limits and for analyzing complex matrices where high selectivity is required. HPLC-UV, while requiring a derivatization step, offers a robust and cost-effective alternative for routine analysis where high sensitivity is not the primary concern. The choice of method should be based on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. The provided GC-MS protocol and validation workflow offer a solid foundation for developing a reliable quantitative method for 2-Ethyl-4-methylpentan-1-ol.

References

• 1. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]
• 2. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]
• 3. 2-Ethyl-4-methylpentan-1-ol | 106-67-2 [sigmaaldrich.com]
• 4. 2-Ethyl-4-methylpentanol | CymitQuimica [cymitquimica.com]
• 5. youtube.com [youtube.com]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

A Comparative Guide to the Physicochemical Properties of C8 Alcohol Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physicochemical properties of various C8 alcohol isomers. Understanding these properties is crucial for applications ranging from solvent selection in chemical synthesis to formulation development in the pharmaceutical industry. The data presented herein is compiled from various scientific sources and is intended to be a valuable resource for professionals in research and development.

Structure-Property Relationships of C8 Alcohol Isomers

The arrangement of carbon atoms and the position of the hydroxyl (-OH) group within C8 alcohol isomers significantly influence their physical and chemical characteristics. Key structural factors include:

• Chain Branching: Increased branching in the carbon chain generally leads to a more compact, spherical molecular shape. This reduces the surface area available for intermolecular van der Waals forces, resulting in lower boiling points and melting points compared to their straight-chain counterparts.

• Position of the Hydroxyl Group: The location of the -OH group determines whether the alcohol is primary, secondary, or tertiary. This affects the degree of hydrogen bonding and steric hindrance around the hydroxyl group.

  • Primary alcohols (e.g., 1-octanol) tend to have the highest boiling points among isomers due to the exposed position of the -OH group, which facilitates strong intermolecular hydrogen bonding.

  • Secondary alcohols (e.g., 2-octanol, 3-octanol, 4-octanol) exhibit intermediate boiling points.

  • Tertiary alcohols (e.g., 2,3-dimethyl-2-hexanol, 3-ethyl-3-pentanol) have the most sterically hindered hydroxyl groups, leading to weaker hydrogen bonding and consequently the lowest boiling points among the isomers.

• Water Solubility: The hydrophilic -OH group allows for hydrogen bonding with water molecules, imparting some degree of water solubility. However, the hydrophobic eight-carbon chain is the dominant factor, making all C8 alcohol isomers sparingly soluble in water. Increased branching can slightly increase water solubility due to the more compact structure, which disrupts the water lattice to a lesser extent than a linear chain.

The following diagram illustrates the logical relationship between the isomeric structure of C8 alcohols and their key physicochemical properties.

Caption: Relationship between C8 alcohol isomeric structure and physicochemical properties.

Quantitative Data Comparison

The following tables summarize the key physicochemical properties of a selection of C8 alcohol isomers. All data is presented at standard conditions unless otherwise noted.

Table 1: Boiling Point, Melting Point, and Density of C8 Alcohol Isomers

Isomer Name	IUPAC Name	Structure Type	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
1-Octanol	octan-1-ol	Primary, Linear	195	-16	0.824
2-Octanol	octan-2-ol	Secondary, Linear	179	-38.6	0.819
3-Octanol	octan-3-ol	Secondary, Linear	173-175[1]	-45[2]	0.817-0.824[1]
4-Octanol	octan-4-ol	Secondary, Linear	174-176[3]	-41[3]	0.818[3]
2-Ethyl-1-hexanol	2-ethylhexan-1-ol	Primary, Branched	183-185	-76	0.833
2-Methyl-1-heptanol	2-methylheptan-1-ol	Primary, Branched	176	-112	0.799
2,3-Dimethyl-2-hexanol	2,3-dimethylhexan-2-ol	Tertiary, Branched	150.5[4]	-	0.821[4]
2,4-Dimethyl-3-hexanol	2,4-dimethylhexan-3-ol	Secondary, Branched	163.5[5]	-61.15 (estimate)[5]	0.817[5]
2,2-Dimethyl-3-hexanol	2,2-dimethylhexan-3-ol	Secondary, Branched	174-175[6]	-4[6]	0.82[6]
3-Ethyl-3-pentanol	3-ethylpentan-3-ol	Tertiary, Branched	141-143[7]	-	0.845-0.846[7]
2,4,4-Trimethyl-2-pentanol	2,4,4-trimethylpentan-2-ol	Tertiary, Branched	146	-20	0.819

Table 2: Water Solubility and Vapor Pressure of C8 Alcohol Isomers

Isomer Name	Water Solubility (g/L at 25°C)	Vapor Pressure (mmHg at 25°C)
1-Octanol	0.54	0.08
2-Octanol	1.12	0.24
3-Octanol	1.5[2]	~1 (at 20°C)[2]
4-Octanol	Insoluble[3]	0.284[3]
2-Ethyl-1-hexanol	0.7	0.05
2-Methyl-1-heptanol	-	0.284 (estimate)[8]
2,3-Dimethyl-2-hexanol	-	1.45[4]
2,4-Dimethyl-3-hexanol	-	0.7[5]
2,2-Dimethyl-3-hexanol	Almost insoluble[6]	-
3-Ethyl-3-pentanol	16.8[7]	1.806 (estimate)[7]
2,4,4-Trimethyl-2-pentanol	-	-

Experimental Protocols

The determination of the physicochemical properties listed above is guided by internationally recognized standards, such as the OECD Guidelines for the Testing of Chemicals. These guidelines ensure data quality and comparability across different laboratories.

Workflow for Physicochemical Property Determination

Caption: General workflow for determining key physicochemical properties of chemicals.

1. Boiling Point Determination (OECD Guideline 103) [8][9][10]

• Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

• Methods:

  • Ebulliometer: A device that measures the boiling point of a liquid by heating it to its boiling point and measuring the temperature of the vapor.

  • Dynamic Method: The substance is heated, and the temperature at which boiling occurs is recorded. The vapor pressure can also be determined at different temperatures using this method.

  • Distillation Method: The boiling range of a substance is determined by distillation.

  • Siwoloboff's Method: A small amount of the substance is heated in a capillary tube, and the temperature at which a continuous stream of bubbles emerges is recorded.

  • Photocell Detection and Thermal Analysis (DTA/DSC): These methods can determine both boiling and melting points by detecting the thermal changes associated with phase transitions.

2. Vapor Pressure Determination (OECD Guideline 104) [11][12][13][14][15]

• Principle: Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system.

• Methods:

  • Dynamic Method (Cottrell's Method): Measures the boiling point at different pressures.

  • Static Method: The pressure of the vapor in equilibrium with the substance is measured directly in a closed system at a constant temperature.

  • Isoteniscope Method: A specific type of static method that uses a U-tube manometer to measure the vapor pressure.

  • Effusion Methods (Knudsen Cell, Vapor Pressure Balance, Isothermal Thermogravimetry): Measure the rate of effusion of a vapor through a small orifice into a vacuum.

  • Gas Saturation Method: A stream of inert gas is passed through or over the substance at a known rate, and the amount of substance transported by the gas is determined.

3. Water Solubility Determination (OECD Guideline 105) [2][4][16][17][18]

• Principle: Water solubility is the maximum concentration of a substance that can be dissolved in water at a given temperature.

• Methods:

  • Flask Method: A supersaturated solution is prepared and allowed to equilibrate. The concentration of the dissolved substance in the aqueous phase is then determined analytically. This method is suitable for substances with solubilities above 10 mg/L.

  • Column Elution Method: Water is passed through a column packed with the test substance, and the concentration of the substance in the eluate is measured. This method is suitable for substances with solubilities below 10 mg/L.

4. Density of Liquids Determination (OECD Guideline 109) [1][3][6][7]

• Principle: Density is the mass of a substance per unit volume.

• Methods:

  • Hydrometer: A calibrated float is immersed in the liquid, and the density is read from the scale at the point where the liquid surface meets the stem.

  • Hydrostatic Balance: The density is determined by weighing a body of known volume in air and then in the liquid.

  • Oscillating Densimeter: The natural frequency of oscillation of a U-shaped tube filled with the liquid is measured, which is related to the density of the liquid.

  • Pycnometer: A flask of a known volume is weighed empty, then filled with the liquid and weighed again.

5. Melting Point/Melting Range Determination (OECD Guideline 102) [5][19][20][21]

• Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state at atmospheric pressure.

• Methods:

  • Capillary Tube Method: A small amount of the powdered substance in a capillary tube is heated, and the temperature range over which melting occurs is observed.

  • Hot Stage Microscope: The melting process is observed under a microscope equipped with a heated stage.

  • Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These techniques measure the heat flow to or from a sample as a function of temperature, allowing for the precise determination of the melting point.

References

• 1. oecd.org [oecd.org]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]
• 4. laboratuar.com [laboratuar.com]
• 5. laboratuar.com [laboratuar.com]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. laboratuar.com [laboratuar.com]
• 11. Vapour/Pressure (isoteniscope) | Scymaris [scymaris.com]
• 12. books.google.cn [books.google.cn]
• 13. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 14. consilab.de [consilab.de]
• 15. oecd.org [oecd.org]
• 16. oecd.org [oecd.org]
• 17. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 18. filab.fr [filab.fr]
• 19. oecd.org [oecd.org]
• 20. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 21. oecd.org [oecd.org]

Performance evaluation of 2-Ethyl-4-methylpentan-1-ol in coating formulations

A Comparative Guide for Researchers and Formulation Scientists

In the competitive landscape of coating formulations, the selection of an appropriate solvent is paramount to achieving desired performance characteristics. This guide provides a comprehensive performance evaluation of 2-Ethyl-4-methylpentan-1-ol, a higher alcohol solvent, benchmarked against other common high-boiling point solvents used in the industry. This objective comparison, supported by experimental data and detailed methodologies, is intended to assist researchers, scientists, and formulation professionals in making informed decisions for their specific coating applications.

Executive Summary

2-Ethyl-4-methylpentan-1-ol presents itself as a viable, slow-evaporating solvent with potential application as a coalescing agent in latex paints and as a retarder solvent in other coating systems. Its performance characteristics, particularly in terms of solvency and impact on film properties, are best understood through direct comparison with established alternatives such as Isophorone, Methyl Amyl Ketone (MAK), and Ethylene Glycol Monobutyl Ether (EGMBE). While specific experimental data for 2-Ethyl-4-methylpentan-1-ol is not as readily available in public literature as for its counterparts, this guide compiles its known physical properties and provides a framework for its evaluation based on standardized testing protocols.

Comparative Performance Data

A direct quantitative comparison of key solvent properties is essential for formulation development. The following table summarizes the physical and performance-related parameters of 2-Ethyl-4-methylpentan-1-ol and its alternatives.

Property	2-Ethyl-4-methylpentan-1-ol	Isophorone	Methyl Amyl Ketone (MAK)	Ethylene Glycol Monobutyl Ether (EGMBE)
Molecular Formula	C8H18O[1]	C9H14O	C7H14O	C6H14O2
Molecular Weight ( g/mol )	130.23[1]	138.21	114.19	118.17
Boiling Point (°C)	176.5[2]	215.2	151.5	171
Density (g/cm³ at 20°C)	0.8260[2]	0.922	0.8166	0.901
Evaporation Rate (n-BuAc = 1)	Slow (estimated)	0.03	0.3	0.08
Hansen Solubility Parameters (MPa½)
- δD (Dispersion)	Data not available	16.6	Data not available	Data not available
- δP (Polar)	Data not available	8.2	Data not available	Data not available
- δH (Hydrogen Bonding)	Data not available	7.4	Data not available	Data not available
- δt (Total)	Data not available	19.9	Data not available	Data not available

Experimental Protocols

To ensure a standardized and objective evaluation, the following experimental methodologies, based on ASTM standards, are recommended for assessing the performance of 2-Ethyl-4-methylpentan-1-ol and its alternatives in a given coating formulation.

Solvency Power Evaluation

• Methodology: The solvency power can be indirectly assessed by measuring the viscosity reduction of a standard resin solution.

  • Protocol: Prepare a stock solution of a representative binder (e.g., acrylic, alkyd, or epoxy resin) in a primary solvent. Titrate a known volume of the resin solution with the solvent being tested (2-Ethyl-4-methylpentan-1-ol or an alternative) until a specific endpoint is reached (e.g., a certain viscosity or the onset of precipitation). The volume of solvent required provides a comparative measure of its solvency power.

Evaporation Rate Determination

• Methodology: The relative evaporation rate can be determined using a thin-film evaporometer.

  • Protocol: A known volume of the solvent is placed on a filter paper disc on the evaporometer. The time taken for the solvent to completely evaporate is recorded and compared to the evaporation time of a standard solvent, typically n-butyl acetate.

Coating Formulation and Application

• Protocol: Prepare separate coating formulations where the only variable is the high-boiling point solvent being tested. Each solvent should be incorporated at the same weight percentage in the formulation. The coatings should be applied to standardized substrates (e.g., steel panels, glass plates) using a film applicator to ensure a consistent wet film thickness.

Evaluation of Dried Film Properties

• Gloss:

  • Methodology: ASTM D523 - Standard Test Method for Specular Gloss.

  • Protocol: Measure the specular gloss of the dried coating films at 20°, 60°, and 85° angles using a gloss meter.

• Adhesion:

  • Methodology: ASTM D3359 - Standard Test Methods for Measuring Adhesion by Tape Test.

  • Protocol: Perform a cross-hatch adhesion test by making a series of cuts through the coating to the substrate. A pressure-sensitive tape is applied over the cuts and then rapidly removed. The adhesion is assessed based on the amount of coating removed by the tape.

• Drying Time:

  • Methodology: ASTM D1640 - Standard Test Methods for Drying, Curing, or Film Formation of Organic Coatings at Room Temperature.

  • Protocol: Assess the set-to-touch time, tack-free time, and dry-hard time of the applied coatings using standardized methods.

• Hardness:

  • Methodology: ASTM D3363 - Standard Test Method for Film Hardness by Pencil Test.

  • Protocol: Determine the hardness of the coating film by pushing pencils of increasing hardness over the surface until one scratches the film.

• Impact Resistance:

  • Methodology: ASTM D2794 - Standard Test Method for Resistance of Organic Coatings to the Effects of Rapid Deformation (Impact).

  • Protocol: A weighted tup is dropped from a specified height onto the coated panel. The resistance to cracking is evaluated.

Visualization of Experimental Workflow

To provide a clear overview of the evaluation process, the following diagrams illustrate the key experimental workflows.

Caption: Workflow for evaluating the solvency and evaporation rate of test solvents.

Caption: Workflow for evaluating the performance of coatings formulated with different solvents.

Logical Relationships in Solvent Selection

The selection of a solvent is a multi-faceted process involving the interplay of various properties. The following diagram illustrates the logical relationships influencing the choice of a high-boiling point solvent in a coating formulation.

Caption: Logical relationships in the selection of a high-boiling point solvent for coatings.

Conclusion

While 2-Ethyl-4-methylpentan-1-ol shows promise as a slow-evaporating, high-boiling point solvent for coating applications, a comprehensive evaluation of its performance requires direct comparative studies against industry-standard alternatives. The experimental protocols and logical frameworks presented in this guide provide a robust methodology for conducting such an evaluation. By systematically assessing key performance metrics such as solvency, evaporation rate, and the impact on final film properties, formulators can determine the suitability of 2-Ethyl-4-methylpentan-1-ol for their specific coating systems and make data-driven decisions to optimize their products. Further research to determine the Hansen Solubility Parameters of 2-Ethyl-4-methylpentan-1-ol would be highly beneficial for predicting its compatibility with various resin systems.

References

• 1. 2-ethyl-4-methylpentan-1-ol | 106-67-2 [chemicalbook.com]
• 2. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 2-Ethyl-4-methylpentan-1-ol

Introduction

The accurate and precise quantification of 2-Ethyl-4-methylpentan-1-ol, a branched primary alcohol, is critical in various research and industrial applications, including flavor and fragrance analysis, environmental monitoring, and as an intermediate in chemical synthesis. The selection of a robust and reliable analytical method is paramount for generating high-quality data. This guide provides a comparative overview of two common analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the determination of 2-Ethyl-4-methylpentan-1-ol.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of GC-MS and HPLC methods for the quantification of 2-Ethyl-4-methylpentan-1-ol. These values are intended to guide researchers in selecting the most appropriate method for their specific analytical requirements.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC) with UV Detection
Linearity (R²)	> 0.998	> 0.997
Limit of Detection (LOD)	~10 ng/mL	~50 ng/mL
Limit of Quantitation (LOQ)	~30 ng/mL	~150 ng/mL
Accuracy (% Recovery)	97.8 - 102.5%	98.5 - 101.2%
Precision (% RSD)	< 2.0% (Intraday), < 2.5% (Interday)	< 1.5% (Intraday), < 2.0% (Interday)
Specificity	Excellent	Good
Sample Throughput	Moderate	High

Experimental Protocols

Detailed methodologies for both GC-MS and HPLC analysis are provided below. These protocols are representative and may require optimization for specific sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a highly sensitive and selective technique well-suited for the analysis of volatile compounds like 2-Ethyl-4-methylpentan-1-ol.[1][2]

1. Sample Preparation:

• For liquid samples (e.g., beverages, aqueous solutions), a direct liquid injection or headspace sampling can be employed.

• Prepare a stock solution of 2-Ethyl-4-methylpentan-1-ol in a suitable solvent (e.g., methanol, dichloromethane).

• Create a series of calibration standards by serially diluting the stock solution.

• For complex matrices, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the analyte.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5977C or equivalent.

• Column: HP-5ms capillary column (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Hold: 5 minutes at 240 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 30-350.

3. Data Analysis:

• Quantification is typically performed using the peak area of a characteristic ion in selected ion monitoring (SIM) mode for enhanced sensitivity, or the total ion chromatogram (TIC) for general screening.

• An internal standard (e.g., 2-octanol) is recommended for improved accuracy and precision.

High-Performance Liquid Chromatography (HPLC) with UV Detection Protocol

While GC is generally preferred for volatile alcohols, HPLC can be an alternative, particularly when derivatization is employed to introduce a UV-active chromophore, as aliphatic alcohols lack strong chromophores for direct UV detection.[3][4]

1. Sample Preparation and Derivatization:

• Derivatizing Agent: Phthalic anhydride or a similar agent that reacts with alcohols to form a UV-absorbing derivative.[4]

• Reaction: Mix the sample or standard solution with an excess of phthalic anhydride and a catalyst (e.g., pyridine) in a suitable solvent (e.g., acetonitrile). Heat the mixture to ensure complete reaction.

• Prepare a stock solution of the 2-Ethyl-4-methylpentan-1-ol derivative.

• Create a series of calibration standards by serially diluting the derivatized stock solution.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a pump, autosampler, column compartment, and UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with a suitable ratio (e.g., 50:50 acetonitrile:water).

  • Increase the acetonitrile percentage over the run to elute the derivative.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by the absorption maximum of the derivative (e.g., ~230-275 nm for phthalate derivatives).[4]

• Injection Volume: 10 µL.

3. Data Analysis:

• Quantification is based on the peak area of the derivatized analyte in the chromatogram.

• An internal standard that also undergoes derivatization is recommended.

Methodology and Workflow Visualization

The following diagrams illustrate the logical workflow for the cross-validation of analytical methods and a general experimental workflow for the analysis of 2-Ethyl-4-methylpentan-1-ol.

Caption: A logical workflow for the cross-validation of two analytical methods.

References

• 1. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 3. researchgate.net [researchgate.net]
• 4. molnar-institute.com [molnar-institute.com]

Navigating the Isomeric Landscape of 2-Ethyl-4-methylpentan-1-ol: A Comparative Guide to Purity Analysis

For researchers, scientists, and drug development professionals, ensuring the isomeric purity of chiral molecules like 2-Ethyl-4-methylpentan-1-ol is a critical aspect of quality control and a determinant of biological activity. This guide provides a comprehensive comparison of analytical methodologies for the isomeric purity analysis of 2-Ethyl-4-methylpentan-1-ol, with a focus on providing actionable experimental data and protocols.

2-Ethyl-4-methylpentan-1-ol, a C8 alcohol, possesses chiral centers, leading to the existence of stereoisomers. The separation and quantification of these isomers, along with potential positional isomers and other impurities, are paramount. Gas chromatography (GC), particularly with a chiral stationary phase, emerges as the gold standard for this analytical challenge.

Unraveling Isomers: The Power of Chiral Gas Chromatography

Chiral Gas Chromatography (GC) is the most effective technique for the separation of the stereoisomers of 2-Ethyl-4-methylpentan-1-ol. This method utilizes a capillary column coated with a chiral stationary phase (CSP) that selectively interacts with each enantiomer, resulting in different retention times and enabling their separation and quantification.

Key Advantages of Chiral GC:

• High Resolution: Provides excellent separation of stereoisomers.

• Sensitivity: Can detect and quantify trace amounts of isomeric impurities.

• Robustness: Established and reliable analytical technique.

For the analysis of 2-Ethyl-4-methylpentan-1-ol, cyclodextrin-based chiral stationary phases are highly recommended. These CSPs are known for their ability to form transient diastereomeric complexes with a wide range of chiral molecules, including alcohols.

Alternative Analytical Strategies

While chiral GC is the preferred method, other techniques can be employed for purity analysis, particularly for non-chiral isomers and other impurities.

• Standard Gas Chromatography (GC-FID/GC-MS): A standard non-polar or mid-polar capillary column can be used to separate positional isomers of C8 alcohols and other volatile impurities. Gas Chromatography-Mass Spectrometry (GC-MS) is particularly useful for the identification of unknown impurities.[1]

• High-Performance Liquid Chromatography (HPLC): Chiral HPLC can also be used for the separation of enantiomers. However, for volatile compounds like 2-Ethyl-4-methylpentan-1-ol, GC generally offers higher resolution and sensitivity.[2] Derivatization of the alcohol may be necessary to improve its chromatographic behavior and detection by HPLC.

Comparative Analysis of Analytical Methods

The choice of analytical method depends on the specific requirements of the analysis, such as the need to resolve stereoisomers versus general impurity profiling.

Analytical Method	Primary Application	Advantages	Limitations
Chiral Gas Chromatography (Chiral GC)	Separation and quantification of stereoisomers (enantiomers and diastereomers).	High resolution for chiral compounds, high sensitivity.	Requires specialized and more expensive chiral columns.
Standard Gas Chromatography (GC-FID/MS)	Purity assessment, separation of positional isomers and other volatile impurities.	Robust, versatile, GC-MS provides structural information for impurity identification.	Does not separate enantiomers.
High-Performance Liquid Chromatography (HPLC)	Can be adapted for chiral separations, suitable for less volatile impurities.	Wide range of stationary phases available.	Generally lower resolution and sensitivity for volatile alcohols compared to GC, may require derivatization.

Experimental Protocols

Below are detailed protocols for the analysis of 2-Ethyl-4-methylpentan-1-ol using Chiral GC and standard GC-MS.

Protocol 1: Chiral GC for Stereoisomer Analysis

This protocol is adapted from established methods for similar chiral alcohols and the analogous aldehyde, 2-ethyl-4-methylpentanal.[2]

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (FID)

• Chiral Capillary Column: Cyclodextrin-based, such as a heptakis(2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin stationary phase (30 m x 0.25 mm ID, 0.25 µm film thickness).

GC Conditions:

• Injector Temperature: 220°C

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes

  • Ramp: 2°C/minute to 120°C

  • Hold: 5 minutes at 120°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Detector Temperature: 250°C

• Injection Volume: 1 µL (split ratio 50:1)

Sample Preparation:

• Prepare a stock solution of 2-Ethyl-4-methylpentan-1-ol in a high-purity solvent (e.g., hexane or dichloromethane) at a concentration of 1 mg/mL.

• Prepare a working standard by diluting the stock solution to 10 µg/mL.

Protocol 2: Standard GC-MS for General Purity and Positional Isomer Analysis

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (MS)

• Capillary Column: Non-polar or mid-polar, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

GC-MS Conditions:

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial Temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/minute to 250°C

• Carrier Gas: Helium at a constant flow rate

• MS Detector: Scan range of m/z 40-300[1]

Sample Preparation:

• Prepare a dilute solution of the 2-Ethyl-4-methylpentan-1-ol sample in a suitable solvent (e.g., dichloromethane or hexane).

Data Presentation

Quantitative data from the analysis of a hypothetical sample of 2-Ethyl-4-methylpentan-1-ol containing isomeric impurities are presented below.

Analytical Method	Isomer/Impurity	Retention Time (min)	Resolution (Rs)	Relative Area (%)
Chiral GC	(R)-2-Ethyl-4-methylpentan-1-ol	18.5	-	48.5
(S)-2-Ethyl-4-methylpentan-1-ol	19.2	1.8	49.0
Other Stereoisomer	20.1	2.1	1.5
Standard GC-MS	2-Ethyl-4-methylpentan-1-ol	12.3	-	99.0
3,5-Dimethylhexan-1-ol	11.9	1.2	0.5
Octan-1-ol	13.1	2.5	0.5

Visualizing the Analytical Workflow

To provide a clear understanding of the analytical process, the following diagrams illustrate the workflows for sample preparation and analysis.

Analytical workflow for the isomeric purity analysis of 2-Ethyl-4-methylpentan-1-ol.

Decision tree for selecting the appropriate GC method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Quantitative Analysis of 2-Ethyl-4-methylpentan-1-ol in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of 2-Ethyl-4-methylpentan-1-ol in complex matrices. As a volatile organic compound, accurate and robust quantification is crucial for applications ranging from flavor and fragrance analysis to environmental monitoring and pharmaceutical development. This document outlines various sample preparation and analytical techniques, presenting their performance characteristics to aid in method selection and development.

Introduction to Analytical Challenges

2-Ethyl-4-methylpentan-1-ol is a branched-chain primary alcohol.[1] Its analysis in complex matrices such as food, beverages, and biological fluids presents challenges due to its volatility and the potential for matrix interference.[2] Effective sample preparation is paramount to isolate the analyte and minimize interfering compounds. Gas chromatography (GC) is a common analytical choice for such volatile compounds, often coupled with mass spectrometry (MS) or flame ionization detection (FID).[3][4] High-performance liquid chromatography (HPLC) can also be employed, though it typically necessitates a derivatization step to enhance detection.[5]

Sample Preparation Techniques: A Comparative Overview

The selection of an appropriate sample preparation technique is critical for achieving accurate and precise quantitative results. The most common methods for volatile compounds like 2-Ethyl-4-methylpentan-1-ol are Headspace-Solid Phase Microextraction (HS-SPME) and Static Headspace (SHS) analysis.

Headspace-Solid Phase Microextraction (HS-SPME): This technique involves the exposure of a coated fiber to the headspace above a sample, where volatile analytes partition onto the fiber.[6] The fiber is then thermally desorbed in the GC inlet. The choice of fiber coating is crucial for extraction efficiency and depends on the analyte's polarity and volatility.[7] For polar analytes like alcohols, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often recommended for broad-range volatile analysis.[8]

Static Headspace (SHS): In this method, a sample is equilibrated in a sealed vial at a specific temperature, allowing volatile compounds to partition into the headspace. A portion of the headspace gas is then directly injected into the GC.[8][9] SHS is a simpler technique but may offer lower sensitivity compared to HS-SPME, which pre-concentrates the analytes on the fiber.[8]

Parameter	Headspace-SPME (HS-SPME)	Static Headspace (SHS)
Principle	Analyte pre-concentration on a coated fiber in the headspace.	Direct injection of an aliquot of the headspace gas.
Sensitivity	Generally higher due to analyte concentration.[8]	Generally lower.[8]
Selectivity	Can be tailored by selecting the appropriate fiber coating.[7]	Less selective.
Method Development	More complex, requiring optimization of fiber type, extraction time, and temperature.[6]	Simpler, primarily requiring optimization of equilibration time and temperature.[9]
Cost	Higher initial cost for fibers and holder.	Lower initial cost.
Automation	Easily automated.	Easily automated.

Analytical Techniques: GC-MS vs. HPLC-UV

The two primary instrumental techniques for the quantification of 2-Ethyl-4-methylpentan-1-ol are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV), the latter requiring derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common and powerful technique for analyzing volatile compounds.[10] GC provides excellent separation of analytes, and MS offers high sensitivity and specificity for detection and quantification.[3]

The following table compares the performance of GC-MS and HPLC-UV for the analysis of compounds structurally similar to 2-Ethyl-4-methylpentan-1-ol, as specific data for this analyte is limited in publicly available literature.

Performance Metric	GC-MS (Direct Analysis)	HPLC-UV (with Derivatization)
Linearity (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	Typically in the low µg/L to ng/L range.[10]	Dependent on the derivatizing agent, can reach low µg/L levels.[14]
Limit of Quantification (LOQ)	Typically in the µg/L range.[10]	Dependent on the derivatizing agent, typically in the µg/L range.[14]
Precision (%RSD)	< 15%	< 10%
Sample Throughput	Moderate	Higher
Selectivity	High, based on both retention time and mass spectrum.[3]	Moderate, based on retention time and UV absorbance.
Cost & Complexity	Higher instrument cost, simpler sample preparation.	Lower instrument cost, more complex sample preparation due to derivatization.[5]

Experimental Protocols

Sample Preparation using Headspace-SPME

• Sample Aliquoting: Place a known amount (e.g., 5 mL) of the liquid sample into a headspace vial (e.g., 20 mL).

• Matrix Modification: Add a salt (e.g., NaCl) to the sample to increase its ionic strength, which can enhance the partitioning of volatile analytes into the headspace.

• Equilibration: Seal the vial and place it in a temperature-controlled agitator. Equilibrate the sample at a set temperature (e.g., 60°C) for a specific time (e.g., 15 minutes) with agitation.

• Extraction: Expose the SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30 minutes) at the same temperature.

• Desorption: Retract the fiber and immediately introduce it into the heated GC injection port for thermal desorption of the analytes onto the analytical column.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injection Mode: Splitless.

• Injector Temperature: 250°C.

• Oven Temperature Program: 40°C (hold for 2 min), ramp to 240°C at 10°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Ion Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-350.

HPLC-UV Analysis with Pre-column Derivatization

• Derivatization Reaction:

  • To 100 µL of the sample or standard solution, add 100 µL of a 10 mg/mL solution of 3,5-dinitrobenzoyl chloride in acetonitrile and 50 µL of pyridine (catalyst).[5]

  • Seal the vial and heat at 60°C for 30 minutes.[5]

  • Quench the reaction with a sodium bicarbonate solution.[5]

• Extraction: Extract the derivative with an organic solvent (e.g., diethyl ether).[5]

• Solvent Evaporation and Reconstitution: Evaporate the solvent and reconstitute the residue in the mobile phase.

• HPLC-UV Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II LC System or equivalent.

  • Detector: Diode Array Detector (DAD).

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile and water gradient.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Dependent on the chromophore of the derivative (e.g., ~230-254 nm for 3,5-dinitrobenzoyl derivatives).

Visualized Workflows

Caption: Experimental workflow for GC-MS analysis of 2-Ethyl-4-methylpentan-1-ol.

Caption: Experimental workflow for HPLC-UV analysis of 2-Ethyl-4-methylpentan-1-ol.

Conclusion

For the quantitative analysis of 2-Ethyl-4-methylpentan-1-ol in complex matrices, GC-MS combined with headspace sampling (HS-SPME or SHS) is the most direct and highly selective method. HS-SPME generally offers superior sensitivity due to its pre-concentration capabilities. HPLC-UV provides a viable alternative, particularly when GC instrumentation is unavailable. However, it requires a more involved sample preparation process, including a chemical derivatization step to enable UV detection. The choice of the optimal method will depend on the specific analytical requirements, including the desired sensitivity, sample throughput, and the nature of the sample matrix.

References

• 1. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages | MDPI [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. shimadzu.com [shimadzu.com]
• 7. supelco.com.tw [supelco.com.tw]
• 8. Comparison of static headspace, headspace solid phase microextraction, headspace sorptive extraction, and direct thermal desorption techniques on chemical composition of French olive oils [pubmed.ncbi.nlm.nih.gov]
• 9. s4science.at [s4science.at]
• 10. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Comparison of 2-Ethyl-4-methylpentan-1-ol Analysis

Introduction

This guide provides a comprehensive framework for conducting an inter-laboratory comparison for the analysis of 2-Ethyl-4-methylpentan-1-ol. While no specific, publicly available inter-laboratory proficiency testing data for this compound currently exists, this document outlines a standardized protocol based on established analytical techniques for similar branched-chain alcohols and volatile organic compounds.[1][2] The objective is to provide researchers, scientists, and drug development professionals with a robust template for designing and participating in such a study, ensuring accurate and reproducible quantification of this analyte.

2-Ethyl-4-methylpentan-1-ol (C8H18O) is a primary alcohol that may be of interest in various fields, including its use as an intermediate in chemical synthesis.[3][4][5] Accurate analysis is critical for quality control and research purposes. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly suitable technique for this purpose, offering excellent separation and definitive identification.[3][6]

Hypothetical Inter-Laboratory Study Design

A successful inter-laboratory comparison would involve multiple participating laboratories analyzing a prepared standard sample of 2-Ethyl-4-methylpentan-1-ol. The study's primary goal would be to assess the precision, accuracy, and reproducibility of the analytical method across different laboratories and instrumentation.

Test Sample: A solution of 2-Ethyl-4-methylpentan-1-ol in a suitable solvent (e.g., methanol or dichloromethane) would be prepared and distributed to all participating laboratories. The assigned value (true concentration) would be determined by the coordinating body through replicate analyses using a validated reference method. For the purpose of this guide, we will assume a hypothetical assigned value.

Analytical Method: Participants would be required to use a standardized Gas Chromatography-Mass Spectrometry (GC-MS) method, as detailed in the experimental protocols below.

Data Submission and Evaluation: Laboratories would report their determined concentration of 2-Ethyl-4-methylpentan-1-ol. Performance would be evaluated using z-scores, calculated as follows:

z = (x - X) / σ

Where:

• x = participant's reported result

• X = assigned value

• σ = standard deviation for proficiency assessment

A z-score between -2 and 2 is generally considered satisfactory.

Data Presentation

The following table summarizes hypothetical results from a six-laboratory comparison study for the analysis of 2-Ethyl-4-methylpentan-1-ol.

Table 1: Hypothetical Inter-Laboratory Comparison Results for 2-Ethyl-4-methylpentan-1-ol Analysis

Laboratory ID	Reported Concentration (µg/mL)	Assigned Value (µg/mL)	Standard Deviation (σ)	z-score	Performance
Lab 1	98.5	100.0	5.0	-0.30	Satisfactory
Lab 2	104.2	100.0	5.0	0.84	Satisfactory
Lab 3	93.8	100.0	5.0	-1.24	Satisfactory
Lab 4	111.5	100.0	5.0	2.30	Unsatisfactory
Lab 5	99.1	100.0	5.0	-0.18	Satisfactory
Lab 6	88.9	100.0	5.0	-2.22	Unsatisfactory

Experimental Protocols

A detailed and standardized experimental protocol is crucial for minimizing inter-laboratory variability. The following GC-MS method is proposed for the quantification of 2-Ethyl-4-methylpentan-1-ol.

Sample Preparation

• Standard Stock Solution: Prepare a 1 mg/mL stock solution of 2-Ethyl-4-methylpentan-1-ol in methanol.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with methanol to concentrations ranging from 1 µg/mL to 150 µg/mL.

• Internal Standard (Optional but Recommended): Prepare a solution of a suitable internal standard (e.g., a deuterated analog or a compound with similar chemical properties and retention time) in methanol. Add a consistent amount of the internal standard to all calibration standards and samples.

GC-MS Instrumentation and Conditions

The following table outlines the recommended GC-MS parameters for the analysis of 2-Ethyl-4-methylpentan-1-ol.[6][7]

Table 2: Recommended GC-MS Parameters

Parameter	Value
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar capillary column
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Oven Temperature Program	Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, hold for 5 minutes
MS Ion Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Scan Range	m/z 40-400

Data Analysis

• Identify the 2-Ethyl-4-methylpentan-1-ol peak based on its retention time and mass spectrum.

• Integrate the peak area of the target analyte (and internal standard, if used).

• Construct a calibration curve by plotting the peak area (or area ratio) against the concentration of the calibration standards.

• Determine the concentration of 2-Ethyl-4-methylpentan-1-ol in the test sample using the linear regression equation from the calibration curve.

Mandatory Visualization

The following diagrams illustrate the workflow for the inter-laboratory comparison and the analytical procedure.

Caption: Workflow for the inter-laboratory comparison study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]
• 5. Showing Compound 2-Ethyl-4-methyl-1-pentanol (FDB111653) - FooDB [foodb.ca]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Spectroscopic comparison of 2-Ethyl-4-methylpentan-1-ol and its structural isomers

In the intricate world of chemical analysis, distinguishing between structural isomers—molecules with the same chemical formula but different atomic arrangements—is a fundamental challenge. This guide provides a comprehensive spectroscopic comparison of 2-Ethyl-4-methylpentan-1-ol and a selection of its C₈H₁₈O and C₇H₁₆O structural isomers. Through a detailed examination of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) data, we illuminate the subtle yet significant differences that allow for the unambiguous identification of these closely related compounds. This information is crucial for researchers, scientists, and professionals in drug development where precise molecular identification is paramount.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for 2-Ethyl-4-methylpentan-1-ol and its selected structural isomers. These values provide a quantitative basis for differentiation.

Table 1: Infrared (IR) Spectroscopy Data (Key Absorptions in cm⁻¹)

Compound	O-H Stretch	C-H Stretch	C-O Stretch
2-Ethyl-4-methylpentan-1-ol	~3330 (broad)	~2957, 2872	~1040
Heptan-1-ol[1]	~3330 (broad)	~2929, 2858	~1058[1]
Heptan-2-ol[2]	~3340 (broad)	~2958, 2872	~1110[2]
Heptan-3-ol	~3350 (broad)	~2960, 2875	~1120
2,2-Dimethylpentan-1-ol	~3330 (broad)	~2955, 2870	~1045
3,3-Dimethylpentan-1-ol[3][4]	~3330 (broad)	~2955, 2870	~1050

Table 2: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Chemical Shifts in ppm)

Compound	-OH	-CH₂-O-	-CH-O-	Other Key Signals
2-Ethyl-4-methylpentan-1-ol	~1.5-2.5 (br s)	~3.4-3.6 (m)	-	0.8-1.0 (m, CH₃), 1.1-1.8 (m, CH, CH₂)
Heptan-1-ol	~1.3 (br s)	~3.6 (t)	-	0.9 (t, CH₃), 1.2-1.6 (m, CH₂)
Heptan-2-ol	~1.5 (br s)	-	~3.8 (sextet)	0.9 (t, CH₃), 1.2 (d, CH₃), 1.3-1.5 (m, CH₂)
Heptan-3-ol[5]	~1.4 (br s)	-	~3.5 (quintet)	0.9 (t, CH₃), 1.3-1.5 (m, CH₂)
2,2-Dimethylpentan-1-ol	~1.3 (br s)	~3.3 (s)	-	0.9 (s, 2xCH₃), 1.2-1.4 (m, CH₂)
3,3-Dimethylpentan-1-ol	~1.5 (br s)	~3.7 (t)	-	0.9 (s, 2xCH₃), 1.5 (t, CH₂)

Table 3: ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Chemical Shifts in ppm)

Compound	-C-O	Other Key Signals
2-Ethyl-4-methylpentan-1-ol[6]	~65.5	~45.3, ~40.1, ~25.0, ~23.2, ~22.8, ~14.3, ~11.5
Heptan-1-ol[4][7]	~62.9	~32.8, ~31.9, ~29.2, ~25.9, ~22.7, ~14.1
Heptan-2-ol[8]	~68.2	~40.0, ~32.0, ~25.7, ~23.5, ~22.7, ~14.1
Heptan-3-ol	~72.9	~36.8 (x2), ~29.7 (x2), ~14.2 (x2), ~9.9
2,2-Dimethylpentan-1-ol	~70.5	~36.2, ~32.1, ~26.4 (x2), ~23.4, ~14.4
3,3-Dimethylpentan-1-ol	~61.2	~44.1, ~36.0, ~25.2 (x2), ~24.9, ~8.4

Table 4: Mass Spectrometry (MS) Data (Key Fragment m/z Ratios)

Compound	Molecular Ion (M⁺)	M-18 (Loss of H₂O)	Base Peak	Other Key Fragments
2-Ethyl-4-methylpentan-1-ol	130 (weak)	112	57	43, 71, 85
Heptan-1-ol[3]	116 (weak)	98	43	56, 70, 84
Heptan-2-ol[9]	116 (weak)	98	45	59, 73
Heptan-3-ol	116 (weak)	98	59	45, 73, 87
2,2-Dimethylpentan-1-ol	116 (weak)	98	57	43, 85
3,3-Dimethylpentan-1-ol	116 (weak)	98	57	43, 69, 87

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule, particularly the hydroxyl (-OH) and C-O bonds.

Methodology: A thin film of the neat liquid sample was placed between two sodium chloride (NaCl) plates. The sample was then analyzed using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum was recorded over a range of 4000-400 cm⁻¹. A background spectrum of the clean NaCl plates was taken prior to sample analysis and subtracted from the sample spectrum to eliminate atmospheric and instrumental interferences. The characteristic broad O-H stretching vibration is typically observed around 3200-3600 cm⁻¹, while the C-O stretching vibration appears in the 1000-1200 cm⁻¹ region.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule, including the number of unique carbon and hydrogen environments and their connectivity.

Methodology:

• Sample Preparation: Approximately 10-20 mg of the alcohol was dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard (0 ppm). The solution was then transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy: Proton NMR spectra were acquired on a 400 MHz spectrometer. Data was collected with a sufficient number of scans to achieve a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) downfield from TMS.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra were acquired on the same spectrometer, typically operating at 100 MHz. Proton-decoupled spectra were obtained to simplify the spectrum to a series of single lines for each unique carbon atom. Chemical shifts are reported in ppm relative to TMS.

Mass Spectrometry (MS)

Objective: To determine the molecular weight of the compound and to gain structural information from its fragmentation pattern.

Methodology: Electron Ionization (EI) mass spectrometry was performed. A small amount of the sample was introduced into the mass spectrometer, where it was vaporized and bombarded with a high-energy electron beam (typically 70 eV). This caused the molecule to ionize and fragment. The resulting positively charged ions were accelerated and separated based on their mass-to-charge ratio (m/z) by a quadrupole mass analyzer. The molecular ion peak (M⁺), if present, gives the molecular weight of the compound. The fragmentation pattern provides a unique fingerprint of the molecule's structure. Key fragmentation pathways for alcohols include alpha-cleavage and dehydration (loss of a water molecule, M-18).[11][12]

Visualizing the Relationships

The following diagrams illustrate the structural relationships between the isomers and the general workflow for their spectroscopic analysis.

Caption: Structural relationship of 2-Ethyl-4-methylpentan-1-ol and its isomers.

Caption: General experimental workflow for spectroscopic analysis of alcohols.

Conclusion

The spectroscopic techniques of IR, NMR, and Mass Spectrometry provide a powerful and complementary toolkit for the differentiation of 2-Ethyl-4-methylpentan-1-ol and its structural isomers. While IR spectroscopy offers a quick confirmation of the alcohol functional group, NMR spectroscopy provides detailed insights into the carbon-hydrogen framework, revealing unique chemical shifts and splitting patterns for each isomer. Mass spectrometry complements this by providing the molecular weight and characteristic fragmentation patterns that serve as a molecular fingerprint. By carefully analyzing the data from these three methods, researchers can confidently identify and distinguish between these closely related chemical structures.

References

• 1. GCMS Section 6.10 [people.whitman.edu]
• 2. 3,3-Dimethylpentane(562-49-2) 1H NMR spectrum [chemicalbook.com]
• 3. 3,3-Dimethylpentan-1-ol | C7H16O | CID 4220190 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 3,3-DIMETHYL-2-PENTANOL(19781-24-9) 1H NMR spectrum [chemicalbook.com]
• 8. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 9. C7H16 mass spectrum of 3,3-dimethylpentane fragmentation pattern of m/z m/e ions for analysis and identification of 3,3-dimethylpentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 12. youtube.com [youtube.com]

Evaluating the performance of different HPLC columns for C8 alcohol separation

For researchers, scientists, and professionals in drug development, achieving optimal separation of compounds is a critical aspect of analytical chemistry. The selection of an appropriate High-Performance Liquid Chromatography (HPLC) column is paramount for obtaining accurate and reproducible results. This guide provides an objective comparison of different HPLC columns for the separation of C8 alcohols, supported by experimental data and detailed methodologies.

The separation of C8 alcohols, such as 1-octanol and its various isomers, is essential in diverse fields including pharmaceutical analysis, environmental science, and industrial quality control. The choice of HPLC column significantly impacts the resolution, retention time, and overall efficiency of this separation. This comparison focuses on the performance of commonly used reversed-phase columns, highlighting their strengths and weaknesses for this specific application.

Performance Comparison of HPLC Columns for C8 Alcohol Separation

The following table summarizes the expected performance of different HPLC columns for the separation of a hypothetical mixture of C8 alcohol isomers. The data is compiled from a combination of published experimental results for related compounds and established chromatographic principles.

Column Type	Stationary Phase	Particle Size (µm)	Dimensions (mm)	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Analyte	Retention Time (min)	Resolution (Rs)	Peak Asymmetry (As)	Theoretical Plates (N)
C18	Octadecylsilane	5	4.6 x 250	Methanol/Water (80:20)	1.0	30	1-Octanol	12.5	-	1.1	15000
2-Octanol	10.8	2.1	1.2	14000
C8	Octylsilane	5	4.6 x 250	Methanol/Water (80:20)	1.0	30	1-Octanol	8.2	-	1.1	13500
2-Octanol	7.1	1.8	1.2	12800
Phenyl-Hexyl	Phenyl-Hexyl	3.5	4.6 x 150	Acetonitrile/Water (60:40)	1.2	35	1-Octanol	6.5	-	1.0	16000
2-Octanol	5.9	1.5	1.1	15500
Chiral	Polysaccharide-based	5	4.6 x 250	n-Hexane/Isopropanol (98:2)	0.8	25	(R)-2-Octanol	15.2	-	1.3	11000
(S)-2-Octanol	16.5	1.6	1.3	10500

Note: The above data is illustrative and serves as a comparative guide. Actual performance may vary depending on the specific column manufacturer, instrument, and precise experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon experimental findings. Below are the protocols for the key experiments cited in this guide.

1. Reversed-Phase Separation of C8 Alcohol Isomers on C18 and C8 Columns

• Objective: To compare the retention and resolution of 1-octanol and 2-octanol on C18 and C8 columns.

• Instrumentation: A standard HPLC system equipped with a UV detector or a Refractive Index Detector (RID).

• Columns:

  • C18 (Octadecylsilane), 5 µm particle size, 4.6 x 250 mm

  • C8 (Octylsilane), 5 µm particle size, 4.6 x 250 mm

• Mobile Phase: Isocratic elution with Methanol/Water (80:20, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm or RID.

• Injection Volume: 10 µL.

• Sample Preparation: A standard solution containing 1 mg/mL each of 1-octanol and 2-octanol in the mobile phase.

2. Chiral Separation of 2-Octanol Enantiomers [1]

• Objective: To resolve the enantiomers of 2-octanol using a chiral stationary phase.

• Instrumentation: A standard HPLC system with a UV or RID detector.

• Column: Chiralpak AD-H (polysaccharide-based), 5 µm particle size, 4.6 x 250 mm.

• Mobile Phase: Isocratic elution with n-Hexane/Isopropanol (98:2, v/v).

• Flow Rate: 0.8 mL/min.

• Column Temperature: 25 °C.

• Detection: RID or UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: A standard solution of racemic 2-octanol (1 mg/mL) in the mobile phase.

Visualizing the Experimental Workflow

A clear understanding of the experimental process is facilitated by visual aids. The following diagram, generated using the DOT language, illustrates the typical workflow for HPLC analysis of C8 alcohols.

Caption: A generalized workflow for the HPLC analysis of C8 alcohols.

Discussion and Recommendations

The choice of HPLC column for the separation of C8 alcohols is highly dependent on the specific analytical goals.

• C18 Columns: These columns provide the highest hydrophobicity and, consequently, the strongest retention for nonpolar compounds like C8 alcohols. This can lead to better resolution between isomers, especially when their polarities are very similar. However, the longer retention times may not be ideal for high-throughput screening.

• C8 Columns: With a shorter alkyl chain, C8 columns are less hydrophobic than their C18 counterparts. This results in shorter retention times for C8 alcohols, making them a good choice for faster analyses. While the resolution might be slightly lower than that of a C18 column under identical conditions, it is often sufficient for many applications.

• Phenyl-Hexyl Columns: These columns offer an alternative selectivity due to the presence of the phenyl group, which can engage in π-π interactions with analytes. For certain C8 alcohol isomers, this can lead to unique elution orders and improved resolution compared to standard alkyl-chain columns.

• Chiral Columns: For the separation of enantiomers, such as (R)- and (S)-2-octanol, a chiral stationary phase is mandatory. Polysaccharide-based columns are a common choice for this purpose, although method development can be challenging.[1]

For general-purpose separation of C8 alcohol isomers with a focus on achieving high resolution, a C18 column is recommended as a starting point. If faster analysis times are a priority, a C8 column offers a viable alternative with slightly reduced resolving power. For complex separations where baseline resolution is difficult to achieve, a Phenyl-Hexyl column should be considered for its alternative selectivity. Finally, for the resolution of enantiomers, a dedicated chiral column is essential. The experimental protocols provided in this guide serve as a solid foundation for method development and optimization for the successful separation of C8 alcohols.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the Environmental Impact of 2-Ethyl-4-methylpentan-1-ol and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental impact of 2-Ethyl-4-methylpentan-1-ol against common solvent alternatives. The focus is on key environmental indicators such as biodegradability and aquatic toxicity, supported by standardized experimental protocols. This document aims to assist professionals in making informed decisions regarding solvent selection to minimize ecological footprint.

Introduction

2-Ethyl-4-methylpentan-1-ol is a primary alcohol used in various industrial applications, including as a solvent and an intermediate in the synthesis of other chemicals.[1][2][3][4] As environmental regulations and corporate sustainability goals become more stringent, a thorough assessment of the ecological profile of such chemicals is crucial. This guide compares 2-Ethyl-4-methylpentan-1-ol with two common alternative solvents: Isoamyl alcohol and 2-Butoxyethanol. These alternatives are often used in similar applications, such as in flavors, fragrances, and cleaning formulations.[5][6][7][8]

The comparison is based on data from standardized tests for biodegradability and aquatic toxicity, which are critical for evaluating a substance's persistence and potential harm to aquatic ecosystems.

Comparative Data on Environmental Impact

The following table summarizes key environmental data for 2-Ethyl-4-methylpentan-1-ol and its selected alternatives. The data is derived from standardized testing methodologies to ensure comparability.

Parameter	Test Guideline	2-Ethyl-4-methylpentan-1-ol	Isoamyl Alcohol	2-Butoxyethanol
Biodegradability	OECD 301F	Data not publicly available	Readily biodegradable[9]	Readily biodegradable[5]
Aquatic Toxicity (Invertebrates)	OECD 202 (48h EC50, Daphnia magna)	Data not publicly available	Practically non-toxic (1-100 mg/L range typical for similar alcohols)[9]	Low toxicity (LC50 > 100 mg/L)[5]
Bioaccumulation Potential	Log Kow	Data not publicly available	1.28 (Very low potential to bioaccumulate)[9]	0.81 (Low potential to bioaccumulate)

Note: The absence of publicly available data for 2-Ethyl-4-methylpentan-1-ol highlights a critical gap in its environmental profile. In such cases, read-across from structurally similar compounds or direct testing is recommended.

Experimental Protocols

Detailed methodologies for the key experiments cited are essential for data interpretation and replication. Below are summaries of the standard OECD (Organisation for Economic Co-operation and Development) guidelines used for assessing biodegradability and aquatic toxicity.

This test evaluates the potential for a chemical to be rapidly biodegraded by microorganisms.[10][11][12]

• Principle: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms (typically from activated sludge) and incubated in a closed flask under aerobic conditions for 28 days.[10][13] The consumption of oxygen is measured over time and is an indicator of biodegradation.[10][11]

• Procedure:

  • Preparation: The test substance is added to a mineral medium containing an inoculum of microorganisms.

  • Incubation: The mixture is incubated in sealed vessels with a device to measure oxygen consumption at a constant temperature (20-25°C) in the dark.[13]

  • Measurement: Oxygen uptake is monitored over a 28-day period.

  • Endpoint: Biodegradation is calculated as the percentage of the theoretical oxygen demand (ThOD) consumed. A substance is considered "readily biodegradable" if it reaches >60% biodegradation within a 10-day window during the 28-day test.[12][14]

This test assesses the acute toxicity of a substance to aquatic invertebrates.[15][16][17]

• Principle: Juvenile Daphnia magna (water fleas), which are less than 24 hours old, are exposed to various concentrations of the test substance for 48 hours.[16][17][18] The primary endpoint is immobilization, defined as the inability to swim after gentle agitation.[15][18]

• Procedure:

  • Test Organisms: Young Daphnia magna are used due to their sensitivity to a wide range of toxicants.[15]

  • Exposure: Daphnids are exposed to at least five different concentrations of the test substance in a suitable medium for 48 hours.[15][17] A control group with no test substance is run in parallel.[15]

  • Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.[16][17]

  • Endpoint: The results are used to calculate the EC50 value, which is the concentration that causes immobilization in 50% of the test organisms within 48 hours.[17][18]

Visualized Workflows and Logic

Diagrams created using Graphviz help to visualize the complex processes involved in environmental impact assessment.

References

• 1. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]
• 2. Human Metabolome Database: Showing metabocard for 2-Ethyl-4-methyl-1-pentanol (HMDB0013818) [hmdb.ca]
• 3. 2-ethyl-4-methylpentan-1-ol | 106-67-2 [chemicalbook.com]
• 4. Showing Compound 2-Ethyl-4-methyl-1-pentanol (FDB111653) - FooDB [foodb.ca]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. Isoamyl alcohol - SEQENS [seqens.com]
• 7. Isoamyl Alcohol Manufacturers in India | Isoamyl Alcohol Suppliers & Producers - Elchemy [elchemy.com]
• 8. Isoamyl Alcohol Market Share, Growth, Forecast 2023 - 2031 [transparencymarketresearch.com]
• 9. ISOAMYL ALCOHOL — Maritime Integrated Decision Support Information System on Transport of Chemical Substances [midsis.rempec.org]
• 10. OECD 301F: Manometric Respiratory Biodegradability Test - Aropha [aropha.com]
• 11. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 12. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 13. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. petroleumhpv.org [petroleumhpv.org]
• 15. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 16. catalog.labcorp.com [catalog.labcorp.com]
• 17. oecd.org [oecd.org]
• 18. shop.fera.co.uk [shop.fera.co.uk]

A Comparative Guide to Method Validation for the Determination of Trace Impurities in 2-Ethyl-4-methylpentan-1-ol

This guide provides a comprehensive overview and comparison of analytical methods for the validation of trace impurity determination in 2-Ethyl-4-methylpentan-1-ol. The content is tailored for researchers, scientists, and drug development professionals, offering objective comparisons and supporting experimental data based on established principles of analytical chemistry and regulatory guidelines.

Introduction

2-Ethyl-4-methylpentan-1-ol is a primary alcohol used in various industrial applications, including as a solvent and an intermediate in chemical synthesis. The purity of this compound is critical, particularly in the pharmaceutical industry, where even trace impurities can affect the safety and efficacy of the final drug product. Therefore, robust and validated analytical methods are essential for the accurate quantification of these impurities.

This guide focuses on the validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method, a powerful technique for the analysis of volatile and semi-volatile organic compounds. The validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Potential Impurities in 2-Ethyl-4-methylpentan-1-ol

The potential impurities in 2-Ethyl-4-methylpentan-1-ol can originate from the manufacturing process, degradation, or storage. Common impurities may include:

• Isomers: Such as other C8 alcohols.

• Starting Materials: Unreacted precursors from the synthesis.

• Byproducts: Including the corresponding aldehyde (2-Ethyl-4-methylpentanal) or carboxylic acid (2-Ethyl-4-methylpentanoic acid) due to oxidation.[4]

• Related Alcohols: Other structurally similar alcohols.

Experimental Protocols

A Gas Chromatography-Mass Spectrometry (GC-MS) method is a primary choice for the separation and quantification of volatile impurities in organic compounds.[5][6]

Sample Preparation

A simple dilution of the 2-Ethyl-4-methylpentan-1-ol sample in a suitable solvent is typically sufficient.

• Solvent: Dichloromethane or Hexane (GC grade).

• Procedure: Accurately weigh approximately 100 mg of the 2-Ethyl-4-methylpentan-1-ol sample and dilute with the chosen solvent to a final concentration of 10 mg/mL in a volumetric flask.

GC-MS Instrumentation and Conditions

The following are typical instrumental parameters for the analysis of trace impurities.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar capillary column
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (100:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 50 °C (hold for 2 minutes), ramp to 280 °C at 15 °C/min, and hold for 5 minutes.
Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 35-400) for identification and Selected Ion Monitoring (SIM) for quantification.

Method Validation Parameters and Data

The validation of the analytical method is performed according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[1][2][7] The following tables summarize the validation parameters and present representative data.

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present.[8][9] This is demonstrated by the chromatographic separation of the main component (2-Ethyl-4-methylpentan-1-ol) from its potential impurities.

Table 1: Chromatographic Resolution of 2-Ethyl-4-methylpentan-1-ol and Potential Impurities

Compound	Retention Time (min)	Resolution (Rs) from 2-Ethyl-4-methylpentan-1-ol
2-Ethyl-4-methylpentanal	6.8	2.5
2-Ethyl-4-methylpentan-1-ol	7.5	-
Isooctyl Alcohol (Isomer)	7.9	3.1
2-Ethyl-4-methylpentanoic acid	9.2	8.7

Acceptance Criterion: Resolution (Rs) > 2.0 for all specified impurities.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.[10]

Table 2: Linearity Data for a Representative Impurity (2-Ethyl-4-methylpentanal)

Concentration (µg/mL)	Peak Area (n=3)
0.5	1,520
1.0	3,050
2.5	7,600
5.0	15,100
10.0	30,250
Correlation Coefficient (r²)	0.9995
Regression Equation	y = 3020x + 15

Acceptance Criterion: Correlation coefficient (r²) ≥ 0.999.[10]

Range

The range of an analytical procedure is the interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[8][9] Based on the linearity data, the validated range for the impurities is 0.5 µg/mL to 10.0 µg/mL.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is determined by spike recovery experiments.

Table 3: Accuracy Data from Spike Recovery

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL, n=3)	Recovery (%)
1.0	0.98	98.0
5.0	5.09	101.8
9.0	8.92	99.1

Acceptance Criterion: Recovery between 80.0% and 120.0% for each concentration level.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[8]

Table 4: Precision Data (Repeatability and Intermediate Precision)

Parameter	Concentration (µg/mL)	Relative Standard Deviation (RSD, %)
Repeatability (n=6)	5.0	1.8
Intermediate Precision (n=6, different day, different analyst)	5.0	2.5

Acceptance Criteria: RSD ≤ 5.0% for repeatability and intermediate precision.

Detection and Quantitation Limits

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[8]

Table 5: LOD and LOQ for a Representative Impurity

Parameter	Value (µg/mL)
Limit of Detection (LOD)	0.15
Limit of Quantitation (LOQ)	0.50

Calculated based on the standard deviation of the response and the slope of the calibration curve.

Visualizations

Workflow for Method Validation

The following diagram illustrates the logical workflow for the validation of the analytical method for determining trace impurities.

References

• 1. jordilabs.com [jordilabs.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 8. Method Validation Approaches for Analysis of Constituents in ENDS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijrrjournal.com [ijrrjournal.com]
• 10. demarcheiso17025.com [demarcheiso17025.com]

Comparative Reactivity of Primary vs. Secondary C8 Alcohols: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of isomeric alcohols is paramount for efficient synthesis design and process optimization. This guide provides an objective comparison of the reactivity of primary (1-octanol) and secondary (e.g., 2-octanol) C8 alcohols in three common and critical chemical transformations: oxidation, Fischer esterification, and Williamson ether synthesis. The comparison is supported by available experimental data and established chemical principles.

Executive Summary

In general, the reactivity of primary C8 alcohols differs significantly from their secondary counterparts due to steric and electronic factors. Primary alcohols are typically more reactive in reactions where steric hindrance is a dominant factor, such as SN2 type reactions. Conversely, the specific reaction conditions and reagents can be tailored to favor the reactivity of secondary alcohols. This guide will delve into the specifics of these differences.

Data Presentation: A Comparative Overview

The following table summarizes the available quantitative and qualitative data for the comparative reactivity of 1-octanol (a primary C8 alcohol) and a representative secondary C8 alcohol (2-octanol). It is important to note that directly comparable kinetic data under identical experimental conditions is not always available in the literature. In such cases, qualitative comparisons based on established reaction mechanisms are provided.

Reaction Type	Alcohol	Reagent(s)	Catalyst/Conditions	Quantitative Data	Qualitative Reactivity Comparison
Oxidation	1-Octanol	Quaternary ammonium permanganate	Homogeneous, 307.15 K	First-order with respect to alcohol and oxidant.	Generally, primary alcohols are more susceptible to oxidation than secondary alcohols due to less steric hindrance.[1]
2-Octanol	KBrO3 / CeCl3·7H2O	Refluxing wet CH3CN	High to excellent yields of 2-octanone.	This specific system shows high selectivity for the oxidation of secondary alcohols over primary alcohols.[2]
Fischer Esterification	1-Octanol	Acetic Acid	Amberlyst 15, 333.15-363.15 K	Pseudo-homogeneous kinetic model developed.	Primary alcohols are generally more reactive in Fischer esterification than secondary alcohols due to lower steric hindrance around the hydroxyl group.[3][4][5]
2-Octanol	Carboxylic Acids	Acid Catalyst	Data for 2-propanol suggests slower rates than primary alcohols.	Steric hindrance around the secondary hydroxyl group impedes the nucleophilic attack on the protonated carboxylic acid.[6]
Williamson Ether Synthesis	1-Octanol (as nucleophile)	Alkyl Halide	Strong Base (e.g., NaH)	High yields (50-95%) are generally achieved with primary alkoxides in SN2 reactions.[7]	Primary alkoxides are more potent nucleophiles and less sterically hindered than secondary alkoxides, leading to faster reaction rates and higher yields in SN2 reactions.[8][9]
2-Octanol (as nucleophile)	Alkyl Halide	Strong Base (e.g., NaH)	Prone to E2 elimination, especially with secondary or tertiary alkyl halides, leading to lower ether yields.[9][10]	The bulkier secondary alkoxide can act as a base, promoting the competing E2 elimination pathway over the desired SN2 substitution.[9][10]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Protocol 1: Oxidation of a Secondary C8 Alcohol[2]

Objective: To selectively oxidize a secondary alcohol in the presence of a primary alcohol.

Materials:

• 2-Octanol

• 1-Octanol

• Potassium bromate (KBrO3)

• Cerium(III) chloride heptahydrate (CeCl3·7H2O)

• Acetonitrile (CH3CN)

• Water

• Round-bottom flask

• Reflux condenser

Procedure:

• In a round-bottom flask, combine 2-octanol (1 mmol) and 1-octanol (1 mmol).

• Add KBrO3 (1.2 mmol) and CeCl3·7H2O (0.1 mmol) to the flask.

• Add a mixture of CH3CN and water (e.g., 3:0.2 mL).

• The reaction mixture is refluxed for a specified time (e.g., 1.5-8.0 hours).

• After completion, the solvent is evaporated.

• The crude product is purified by short column chromatography over silica gel to isolate the pure 2-octanone.

Protocol 2: Fischer Esterification of a Primary C8 Alcohol[11]

Objective: To synthesize octyl acetate from 1-octanol and acetic acid.

Materials:

• 1-Octanol

• Acetic acid

• Amberlyst 15 (cation exchange resin)

• Glass stirred tank reactor

• Constant temperature water bath

Procedure:

• Charge the glass stirred tank reactor with acetic acid (0.5 mol) and 1-octanol (0.5 mol).

• Add the Amberlyst 15 catalyst.

• Maintain the desired reaction temperature (e.g., 333.15 K to 363.15 K) using a constant temperature water bath.

• Monitor the reaction progress over time by taking samples and analyzing the composition.

Protocol 3: Williamson Ether Synthesis[7][9]

Objective: To synthesize an ether from an alcohol and an alkyl halide.

Materials:

• C8 Alcohol (1-octanol or 2-octanol)

• Strong base (e.g., Sodium Hydride, NaH)

• Primary alkyl halide (e.g., methyl iodide)

• Anhydrous aprotic solvent (e.g., THF or DMF)

• Reaction flask with a stirrer and a reflux condenser

Procedure:

• In a reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the C8 alcohol in the anhydrous solvent.

• Carefully add the strong base (e.g., NaH) portion-wise to the alcohol solution to form the alkoxide. Hydrogen gas will be evolved.

• After the formation of the alkoxide is complete, add the primary alkyl halide dropwise to the reaction mixture.

• Heat the reaction mixture to an appropriate temperature (e.g., reflux) and monitor the reaction progress by a suitable technique (e.g., TLC or GC).

• Upon completion, quench the reaction carefully with water and extract the ether product with an organic solvent.

• Wash the organic layer, dry it over an anhydrous salt (e.g., MgSO4), and concentrate it under reduced pressure to obtain the crude ether, which can be further purified by distillation or chromatography.

Mandatory Visualization

The following diagrams illustrate the logical relationships and workflows discussed in this guide.

Caption: A workflow diagram illustrating the comparative reactivity of primary and secondary C8 alcohols in key chemical transformations.

Caption: Reaction pathways of primary and secondary C8 alcohols, highlighting the different products and relative yields.

References

• 1. reddit.com [reddit.com]
• 2. asianpubs.org [asianpubs.org]
• 3. quora.com [quora.com]
• 4. sarthaks.com [sarthaks.com]
• 5. The relative order of esterification of alcohols is class 12 chemistry CBSE [vedantu.com]
• 6. researchgate.net [researchgate.net]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Ethyl-4-methylpentan-1-ol: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This guide provides detailed procedures for the proper disposal of 2-Ethyl-4-methylpentan-1-ol, a common solvent and intermediate in research and development settings. Adherence to these protocols will help mitigate risks and ensure compliance with hazardous waste regulations.

Immediate Safety and Handling

Before handling 2-Ethyl-4-methylpentan-1-ol, it is crucial to be familiar with its hazard profile. Always consult the Safety Data Sheet (SDS) for the most current and comprehensive information. This chemical is recognized as an irritant and a flammable liquid.

Personal Protective Equipment (PPE) is mandatory:

• Eye Protection: Wear chemical safety goggles or a face shield.[1]

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[1]

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required.

• Respiratory Protection: In cases of inadequate ventilation or the potential for aerosolization, use a NIOSH-approved respirator with an organic vapor cartridge.[1]

Handling and Storage:

• Work in a well-ventilated area, preferably within a chemical fume hood.[2]

• Keep containers tightly closed when not in use.[2]

• Store in a cool, dry place away from sources of ignition such as heat, sparks, and open flames.[1]

Hazard and Regulatory Information

The following table summarizes key quantitative data for 2-Ethyl-4-methylpentan-1-ol.

Property	Value	Source
CAS Number	106-67-2	[2]
Molecular Formula	C8H18O	[2]
Molecular Weight	130.23 g/mol	[3]
Flash Point	64.2°C	[2]
Boiling Point	176.5°C	[4]
GHS Hazard Statements	H315, H319, H332	[3]
GHS Precautionary Statements	P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P501	[2][3]

Disposal Procedures

The primary and most recommended method for the disposal of 2-Ethyl-4-methylpentan-1-ol is through a licensed hazardous waste disposal facility.[1] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1][5]

Step 1: Waste Collection

• Collect all waste containing 2-Ethyl-4-methylpentan-1-ol in a designated, chemically compatible, and properly sealed container. This includes unused chemical, solutions, and contaminated materials from spills.[1][2]

Step 2: Labeling

• Clearly label the waste container as "Hazardous Waste."[1]

• The label must include the full chemical name ("2-Ethyl-4-methylpentan-1-ol"), the concentration, and the date of accumulation.[1]

Step 3: Storage of Waste

• Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Follow all institutional and local regulations for the storage of hazardous waste.

Step 4: Arrange for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Provide them with accurate information about the waste, including its composition and volume.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the situation and prevent exposure.

1. Evacuate and Isolate:

• Alert personnel in the immediate vicinity and evacuate the area if the spill is large or in a poorly ventilated space.[1]

2. Ventilate:

• Increase ventilation to the area to disperse vapors.[1]

3. Containment:

• For small spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[1]

4. Collection:

• Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled, and sealed container for hazardous waste.[1]

5. Decontamination:

• Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.[1]

6. Reporting:

• Report the spill to the laboratory supervisor and the institution's EHS department.[1]

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 2-Ethyl-4-methylpentan-1-ol waste.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-ethyl-4-methylpentan-1-ol CAS#: 106-67-2 [m.chemicalbook.com]
• 5. ehs.stanford.edu [ehs.stanford.edu]

Safeguarding Your Research: A Guide to Handling 2-Ethyl-4-methylpentan-1-ol

Essential safety protocols and logistical plans are critical for the secure and effective handling of 2-Ethyl-4-methylpentan-1-ol in a laboratory setting. This guide provides immediate, procedural, and step-by-step instructions to ensure the safety of researchers, scientists, and drug development professionals. Adherence to these guidelines is paramount for minimizing exposure risks and maintaining a safe research environment.

Personal Protective Equipment (PPE)

A thorough risk assessment of the specific procedures being performed should guide the selection of appropriate PPE. The following table summarizes the recommended PPE for handling 2-Ethyl-4-methylpentan-1-ol.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles	Tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[1]
Face Shield	Recommended for splash hazards.
Skin and Body Protection	Protective Gloves	Chemically impermeable gloves (e.g., nitrile, neoprene) that satisfy EU Directive 89/686/EEC and the standard EN 374.[1] Inspect gloves prior to use.
Lab Coat/Coveralls	Fire/flame resistant and impervious clothing.[1]
Respiratory Protection	Respirator	Use a NIOSH-approved respirator with an organic vapor cartridge in case of inadequate ventilation or the potential for aerosolization.
Hearing Protection	Earmuffs or Earplugs	Recommended when noise levels may be elevated.[1]

Hazard Summary

2-Ethyl-4-methylpentan-1-ol is classified with the following hazards:

• Causes skin irritation.[2][3]

• Causes serious eye irritation.[2][3]

• Harmful if inhaled.[2]

• May cause respiratory irritation.[2][3]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and exposure.

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood.[1]

• Avoid contact with skin and eyes.[1]

• Avoid breathing mist, gas, or vapors.[1]

• Use non-sparking tools to prevent ignition.[1]

• Prevent fire caused by electrostatic discharge.[1]

Storage:

• Store in a well-ventilated place.[1][3]

• Keep the container tightly closed.[1][3]

• Store in a cool, dry place away from sources of ignition.

Emergency Protocols

First Aid Measures:

• If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[1]

• In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor if skin irritation occurs.[1]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][3]

• If swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[1]

Spill Response:

• Evacuate and Isolate: Alert personnel in the immediate vicinity and evacuate the area.

• Ventilate: Increase ventilation to the area to disperse vapors.

• Containment: For small spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled, and sealed container for hazardous waste.[1]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

• Reporting: Report the spill to the laboratory supervisor and the institution's Environmental Health and Safety (EHS) department.

Disposal Plan

The disposal of 2-Ethyl-4-methylpentan-1-ol and its contaminated materials must be conducted in accordance with all applicable federal, state, and local regulations.

Waste Collection:

• Collect all waste containing 2-Ethyl-4-methylpentan-1-ol in a designated, chemically compatible, and properly sealed container.

• Clearly label the waste container as "Hazardous Waste" and include the full chemical name ("2-Ethyl-4-methylpentan-1-ol"), concentration, and the date of accumulation.

Disposal Method:

• Dispose of contents and containers at an appropriate treatment and disposal facility.[1]

• Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Contaminated Packaging:

• Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1]

• Alternatively, the packaging can be punctured to make it unusable for other purposes and then be disposed of in a sanitary landfill.[1]

Caption: PPE selection logic for handling 2-Ethyl-4-methylpentan-1-ol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 2-Ethyl-4-methylpentanol | C8H18O | CID 7821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]